5-Cyclopropylpentanal

• CAS: 147159-38-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-Cyclopropylpentanal and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5-cyclopropylpentanal and its key derivatives. The methodologies presented are based on established organic chemistry principles and aim to provide researchers with detailed protocols and comparative data to support their work in drug discovery and development where the cyclopropyl (B3062369) moiety is of significant interest.

Synthesis of 5-Cyclopropylpentanal

A robust and versatile method for the synthesis of 5-cyclopropylpentanal is the malonic ester synthesis, which allows for the construction of the carbon skeleton followed by functional group manipulations to yield the target aldehyde. This multi-step process is detailed below.

Overall Synthetic Pathway

The synthesis of 5-cyclopropylpentanal can be achieved in a four-step sequence starting from diethyl malonate and cyclopropylmethyl bromide. The overall transformation involves alkylation, hydrolysis, decarboxylation, reduction, and finally, oxidation.

Caption: Overall synthetic route to 5-Cyclopropylpentanal.

Experimental Protocols and Data

The following sections provide detailed experimental procedures for each step in the synthesis of 5-cyclopropylpentanal.

This step involves the formation of a carbanion from diethyl malonate, which then acts as a nucleophile to displace the bromide from cyclopropylmethyl bromide.

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal (1.0 eq) in absolute ethanol (B145695) under an inert atmosphere to prepare a solution of sodium ethoxide.

• To the sodium ethoxide solution, add diethyl malonate (1.0 eq) dropwise at room temperature.

• After the addition is complete, add cyclopropylmethyl bromide (1.0 eq) dropwise.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• To the residue, add water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude diethyl (cyclopropylmethyl)malonate, which can be purified by vacuum distillation.

Reagent/Parameter	Molar Ratio/Value
Diethyl Malonate	1.0 eq
Sodium	1.0 eq
Cyclopropylmethyl Bromide	1.0 eq
Solvent	Absolute Ethanol
Temperature	Reflux
Reaction Time	4-6 hours
Yield	~75-85%

The resulting diethyl (cyclopropylmethyl)malonate is then hydrolyzed to the corresponding dicarboxylic acid, which readily undergoes decarboxylation upon heating to yield 3-cyclopropylpropanoic acid.

Experimental Protocol:

• To the crude diethyl (cyclopropylmethyl)malonate (1.0 eq), add a solution of aqueous sodium hydroxide (B78521) (2.5 eq).

• Heat the mixture to reflux for 2-3 hours to ensure complete hydrolysis of the esters.

• Cool the reaction mixture to room temperature and acidify with concentrated hydrochloric acid until the pH is approximately 1-2.

• Heat the acidified mixture to reflux for an additional 2-4 hours to effect decarboxylation.

• After cooling, extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-cyclopropylpropanoic acid.

Reagent/Parameter	Molar Ratio/Value
Diethyl (cyclopropylmethyl)malonate	1.0 eq
Sodium Hydroxide	2.5 eq
Concentrated HCl	to pH 1-2
Temperature	Reflux
Reaction Time	4-7 hours
Yield	~80-90%

The carboxylic acid is then reduced to the corresponding primary alcohol, 3-cyclopropylpropan-1-ol, using a strong reducing agent like lithium aluminum hydride (LiAlH₄).

Experimental Protocol:

• In a dry round-bottom flask under an inert atmosphere, prepare a suspension of lithium aluminum hydride (1.5 eq) in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the suspension to 0 °C in an ice bath.

• Dissolve 3-cyclopropylpropanoic acid (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

• Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Filter the resulting aluminum salts and wash the filter cake with THF.

• Combine the filtrate and washings, and concentrate under reduced pressure to obtain 3-cyclopropylpropan-1-ol.

Reagent/Parameter	Molar Ratio/Value
3-Cyclopropylpropanoic Acid	1.0 eq
Lithium Aluminum Hydride	1.5 eq
Solvent	Anhydrous THF
Temperature	0 °C to RT
Reaction Time	2-4 hours
Yield	~85-95%

The final step is the mild oxidation of the primary alcohol to the desired aldehyde, 5-cyclopropylpentanal, using pyridinium (B92312) chlorochromate (PCC).

Experimental Protocol:

• In a round-bottom flask, suspend pyridinium chlorochromate (PCC) (1.5 eq) in anhydrous dichloromethane (B109758) (DCM).

• To this suspension, add a solution of 3-cyclopropylpropan-1-ol (1.0 eq) in DCM dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica (B1680970) gel to remove the chromium salts.

• Wash the silica gel pad with additional diethyl ether.

• Concentrate the combined filtrate under reduced pressure to yield 5-cyclopropylpentanal.

Reagent/Parameter	Molar Ratio/Value
3-Cyclopropylpropan-1-ol	1.0 eq
Pyridinium Chlorochromate (PCC)	1.5 eq
Solvent	Anhydrous DCM
Temperature	Room Temperature
Reaction Time	1-2 hours
Yield	~70-80%

Synthesis of 5-Cyclopropylpentanal Derivatives

The aldehyde functionality of 5-cyclopropylpentanal serves as a versatile handle for the synthesis of a variety of derivatives through common organic transformations.

Wittig Reaction: Synthesis of 6-Cyclopropylhex-5-ene

The Wittig reaction allows for the conversion of the aldehyde to an alkene.

discovery and chemical properties of 5-Cyclopropylpentanal

An In-depth Technical Guide to 5-Cyclopropylpentanal

Disclaimer: Publicly available information regarding the specific discovery, synthesis, and detailed experimental chemical properties of 5-Cyclopropylpentanal is limited. This guide is compiled based on general principles of organic chemistry, predicted data, and information available for analogous compounds.

Introduction

5-Cyclopropylpentanal is an aliphatic aldehyde characterized by a five-carbon chain with a terminal cyclopropyl (B3062369) group. While not a widely studied compound with a significant body of dedicated research, its structure is of interest in organic synthesis, potentially as an intermediate in the preparation of more complex molecules in fields such as agrochemicals and pharmaceuticals. The presence of the strained cyclopropyl ring offers unique reactivity and conformational properties. This guide aims to provide a comprehensive overview of its probable chemical properties and synthetic methodologies based on established chemical knowledge.

Discovery and Synthesis

There is no definitive record of the initial discovery or first published synthesis of 5-Cyclopropylpentanal in peer-reviewed scientific literature. It is likely that this compound has been synthesized as an intermediate in various research endeavors without being the primary focus of publication.

A plausible and commonly employed synthetic route to 5-Cyclopropylpentanal is the oxidation of its corresponding primary alcohol, 5-cyclopropyl-1-pentanol.

General Experimental Protocol: Oxidation of 5-Cyclopropyl-1-pentanol

This protocol describes a general method for the oxidation of 5-cyclopropyl-1-pentanol to 5-Cyclopropylpentanal using pyridinium (B92312) chlorochromate (PCC), a common and relatively mild oxidizing agent for converting primary alcohols to aldehydes.

Materials:

• 5-cyclopropyl-1-pentanol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (B109758) (DCM), anhydrous

• Silica (B1680970) gel

• Celatom® or Florisil®

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Rotary evaporator

• Chromatography column

Procedure:

• A solution of 5-cyclopropyl-1-pentanol (1 equivalent) in anhydrous dichloromethane is added to a stirred suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) and a small amount of silica gel in a round-bottom flask under an inert atmosphere.

• The reaction mixture is stirred at room temperature for 2-4 hours, and the progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad of Celatom® or Florisil® to remove the chromium salts.

• The filtrate is concentrated under reduced pressure using a rotary evaporator.

• The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford pure 5-Cyclopropylpentanal.

• The final product is characterized by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS).

Chemical Properties

The chemical properties of 5-Cyclopropylpentanal are dictated by the presence of the aldehyde functional group and the terminal cyclopropyl ring.

Physical Properties (Predicted)

Property	Value
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
Boiling Point	Approx. 170-180 °C (at 760 mmHg)
Density	Approx. 0.89 g/cm³
Solubility	Soluble in organic solvents; sparingly soluble in water

Spectroscopic Data (Predicted)

Spectroscopy	Predicted Chemical Shifts / Bands
¹H NMR	* -CHO: ~9.7 ppm (triplet) * -CH₂-CHO: ~2.4 ppm (multiplet) * Cyclopropyl-CH: ~0.4 ppm (multiplet) * Other -CH₂-: 1.2-1.7 ppm (multiplets) * Cyclopropyl-CH₂: ~0.0 ppm (multiplet)
¹³C NMR	* C=O: ~202 ppm * -CH₂-CHO: ~44 ppm * Cyclopropyl-CH: ~10 ppm * Other -CH₂-: 22-35 ppm * Cyclopropyl-CH₂: ~4 ppm
IR Spectroscopy	* C=O stretch (aldehyde): ~1725 cm⁻¹ * C-H stretch (aldehyde): ~2720 cm⁻¹ and ~2820 cm⁻¹ * C-H stretch (aliphatic): ~2850-3000 cm⁻¹ * Cyclopropyl C-H stretch: ~3080 cm⁻¹
Mass Spectrometry	* Molecular Ion (M⁺): m/z = 126 * Key Fragments: Loss of H (M-1), loss of CHO (M-29), loss of C₃H₅ (cyclopropyl group, M-41)

Reactivity

The aldehyde group is the primary site of reactivity, susceptible to nucleophilic attack and oxidation. The cyclopropyl group is generally stable but can undergo ring-opening reactions under certain conditions (e.g., with strong acids or in the presence of certain transition metals).

Common Reactions:

• Oxidation: Can be readily oxidized to 5-cyclopropylpentanoic acid using common oxidizing agents like potassium permanganate (B83412) or Jones reagent.

• Reduction: The aldehyde can be reduced to 5-cyclopropyl-1-pentanol using reducing agents such as sodium borohydride (B1222165) or lithium aluminum hydride.

• Wittig Reaction: Reacts with phosphorus ylides to form alkenes.

• Grignard Reaction: Reacts with Grignard reagents to form secondary alcohols.

• Aldol (B89426) Condensation: Can undergo self-condensation or crossed aldol condensation in the presence of an acid or base catalyst.

Visualization of Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis and purification of 5-Cyclopropylpentanal.

Caption: Synthetic workflow for 5-Cyclopropylpentanal.

Conclusion

5-Cyclopropylpentanal is a simple aliphatic aldehyde with a terminal cyclopropyl moiety. While specific data on this compound is scarce in the public domain, its synthesis can be reliably achieved through standard oxidation of the corresponding alcohol. Its chemical behavior is expected to be characteristic of aliphatic aldehydes, with the cyclopropyl group imparting subtle but potentially useful structural and reactivity features. This guide provides a foundational understanding for researchers and scientists interested in the synthesis and potential applications of this and related molecules. Further experimental investigation is required to fully characterize its properties and explore its synthetic utility.

The Versatile Cyclopropyl Aldehyde: A Technical Guide to its Applications in Basic Research

For Researchers, Scientists, and Drug Development Professionals

Cyclopropyl (B3062369) aldehydes are a fascinating and highly versatile class of organic molecules that have garnered significant attention in basic and applied research. The inherent ring strain of the cyclopropane (B1198618) moiety, combined with the reactivity of the aldehyde functional group, imparts unique chemical properties that make these compounds powerful building blocks in organic synthesis, medicinal chemistry, and chemical biology. This technical guide provides an in-depth overview of the core applications of cyclopropyl aldehydes, complete with quantitative data, detailed experimental protocols, and visualizations of key reaction pathways and workflows.

Synthetic Applications of Cyclopropyl Aldehydes

Cyclopropyl aldehydes serve as valuable precursors in a variety of chemical transformations, enabling the construction of complex molecular architectures. Their utility is highlighted in several key reaction classes, including ring-opening reactions, cycloadditions, and annulations.

Ring-Opening Reactions

The strain energy of the cyclopropane ring (approximately 27.5 kcal/mol) can be harnessed to drive ring-opening reactions, providing access to linear molecules with diverse functionalities.

A notable example is the organocatalytic enantioselective 1,3-chlorochalcogenation of meso-cyclopropyl carbaldehydes. This reaction proceeds via a merged iminium-enamine activation, leading to the formation of 1,3-bifunctionalized products with high diastereoselectivity and enantioselectivity.

Entry	Substrate	Catalyst	Solvent	Time (h)	Yield (%)	d.r.	e.r.
1	1a	V·DCA	CH2Cl2	48	85	15:1	93:7
2	1b	V·DCA	CH2Cl2	48	78	10:1	92:8
3	1c	V·DCA	CH2Cl2	48	81	12:1	91:9

Data sourced from select publications. d.r. = diastereomeric ratio, e.r. = enantiomeric ratio.

To a solution of the meso-cyclopropyl carbaldehyde (0.2 mmol, 1.0 equiv.) and the chiral imidazolidinone organocatalyst (20 mol%) in the specified solvent (2.0 mL) at room temperature is added the sulfenyl chloride (0.24 mmol, 1.2 equiv.). The reaction mixture is stirred for the time indicated in the table. Upon completion, the reaction is quenched with saturated aqueous NaHCO3 solution and extracted with CH2Cl2. The combined organic layers are dried over Na2SO4, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired 1,3-chlorosulfenated product.

Caption: Iminium-enamine catalytic cycle for the ring-opening 1,3-chlorochalcogenation of cyclopropyl aldehydes.

Annulation and Cycloaddition Reactions

Cyclopropyl aldehydes are excellent partners in annulation and cycloaddition reactions, providing access to a variety of carbocyclic and heterocyclic scaffolds. A prominent example is the Lewis acid-catalyzed [3+2] annulation with aldehydes to synthesize highly substituted tetrahydrofurans.

Entry	Cyclopropane	Aldehyde	Lewis Acid	Yield (%)	d.r.
1	Phenyl-substituted	Benzaldehyde	Sn(OTf)2	92	>20:1
2	Phenyl-substituted	Isobutyraldehyde	Sn(OTf)2	85	>20:1
3	Vinyl-substituted	Benzaldehyde	Sc(OTf)3	88	15:1

Data compiled from various research articles.

To a solution of the donor-acceptor cyclopropane (0.1 mmol, 1.0 equiv.) in anhydrous CH2Cl2 (1.0 mL) at -78 °C is added the Lewis acid catalyst (10 mol%). The aldehyde (0.12 mmol, 1.2 equiv.) is then added dropwise. The reaction mixture is stirred at -78 °C for 4-12 hours. The reaction is quenched with saturated aqueous NaHCO3 solution and allowed to warm to room temperature. The aqueous layer is extracted with CH2Cl2, and the combined organic layers are dried over Na2SO4, filtered, and concentrated. The crude product is purified by flash chromatography to yield the tetrahydrofuran (B95107) derivative.

Caption: Step-by-step workflow for the synthesis of tetrahydrofurans via [3+2] annulation.

Applications in Drug Discovery and Development

The cyclopropyl motif is a privileged scaffold in medicinal chemistry, often imparting favorable properties such as increased metabolic stability, enhanced potency, and improved pharmacokinetic profiles.[1] Cyclopropyl aldehydes are key starting materials for the synthesis of various biologically active molecules.

Synthesis of GPR40 Receptor Agonists

A notable application is in the synthesis of GPR40 (Free Fatty Acid Receptor 1) agonists, which are of interest for the treatment of type 2 diabetes.[2][3][4][5] A multicatalytic one-pot process has been developed to synthesize trans-cyclopropyl compounds from aldehydes, which are then elaborated into GPR40 agonists.

Aldehyde	Olefination Catalyst	Cyclopropanation Catalyst	Yield (%)
4-(Boc-amino)benzaldehyde	CuI (5 mol%)	Pd(OAc)2 (2 mol%)	84

This data highlights the efficiency of the one-pot process.[3]

To a solution of the aldehyde (1.0 mmol) in toluene (B28343) (5 mL) is added trimethylsilyldiazomethane (B103560) (1.2 mmol) and a copper(I) catalyst (5 mol%). The mixture is stirred at 80 °C until the olefination is complete (monitored by TLC). Then, ethyl diazoacetate (1.5 mmol) and a palladium catalyst (2 mol%) are added, and the reaction is stirred at 80 °C for an additional 12 hours. The reaction mixture is cooled to room temperature, filtered through a pad of Celite, and concentrated. The residue is purified by column chromatography to afford the trans-cyclopropyl ester.

GPR40 Signaling Pathway

GPR40 is a G-protein coupled receptor that, upon activation by free fatty acids or synthetic agonists, stimulates insulin (B600854) secretion from pancreatic β-cells in a glucose-dependent manner. This signaling cascade involves the activation of phospholipase C (PLC), leading to the generation of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). These second messengers ultimately increase intracellular calcium levels and activate protein kinase C (PKC), respectively, culminating in the potentiation of insulin release.

Caption: Activation of GPR40 by agonists leads to a signaling cascade that enhances insulin secretion.

Conclusion

Cyclopropyl aldehydes are undeniably valuable tools in the arsenal (B13267) of synthetic and medicinal chemists. Their unique reactivity allows for the construction of a diverse array of molecular scaffolds, from simple acyclic chains to complex heterocyclic systems. The applications of these compounds in the synthesis of biologically active molecules, such as GPR40 agonists, underscore their importance in drug discovery and development. The continued exploration of the reactivity of cyclopropyl aldehydes promises to unveil new synthetic methodologies and pave the way for the discovery of novel therapeutics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. One-pot approach for the synthesis of trans-cyclopropyl compounds from aldehydes. Application to the synthesis of GPR40 receptor agonists - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. One-pot approach for the synthesis of trans-cyclopropyl compounds from aldehydes. Application to the synthesis of GPR40 receptor agonists - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. One-pot approach for the synthesis of trans-cyclopropyl compounds from aldehydes. Application to the synthesis of GPR40 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 10.1039/B810708D | One-pot approach for the synthesis of trans-cyclopropyl compounds from aldehydes. Application to the synthesis of GPR40 receptor agonists† | chem960.com [chem960.com]

An In-depth Technical Guide to 5-Cyclopropylpentanal: IUPAC Nomenclature and Structural Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-cyclopropylpentanal, a saturated aliphatic aldehyde characterized by the presence of a terminal cyclopropyl (B3062369) group. Due to the limited availability of direct experimental data for this specific compound, this document leverages established principles of organic chemistry and data from analogous structures to present a thorough analysis of its nomenclature, structural features, and predicted physicochemical properties. Furthermore, this guide outlines detailed, generalized experimental protocols for the synthesis, purification, and analytical characterization of 5-cyclopropylpentanal, which are broadly applicable to aliphatic aldehydes. The potential biological significance of the cyclopropyl moiety is also discussed, providing context for its relevance in medicinal chemistry and drug design.

IUPAC Nomenclature and Structural Analysis

The systematic naming of organic compounds follows the rules established by the International Union of Pure and Applied Chemistry (IUPAC). For 5-cyclopropylpentanal, the nomenclature is determined as follows:

• Parent Chain : The longest continuous carbon chain containing the principal functional group (the aldehyde) is identified. In this case, it is a five-carbon chain, corresponding to the root name "pentan-".

• Principal Functional Group : The presence of an aldehyde group (-CHO) is indicated by the suffix "-al". Since the aldehyde group is, by definition, at position 1, a locant is not necessary in the final name but is understood.

• Substituent : A cyclopropyl group is attached to the fifth carbon of the pentanal chain. Therefore, it is named as a "5-cyclopropyl" substituent.

Combining these elements, the unambiguous IUPAC name for the compound is 5-cyclopropylpentanal .

Structural Formula: C₈H₁₄O

Simplified Molecular-Input Line-Entry System (SMILES): O=CCCCC1CC1

International Chemical Identifier (InChI): InChI=1S/C8H14O/c9-7-3-1-2-4-8-5-6-8/h7-8H,1-6H2

The structure consists of a five-carbon straight chain with a terminal aldehyde functional group. A three-membered cyclopropane (B1198618) ring is attached to the terminal methyl carbon of the pentane (B18724) chain. The molecule is saturated, containing only single carbon-carbon bonds within the pentanal chain and the cyclopropyl ring.

Physicochemical and Spectroscopic Data

Direct experimental data for 5-cyclopropylpentanal is not extensively reported in the scientific literature. However, its properties can be estimated based on the known data of structurally similar compounds, such as pentanal and other aliphatic aldehydes.[1][2][3] The following table summarizes these predicted and analogous quantitative data.

Property	Predicted/Analogous Value	Rationale/Reference Compound(s)
Molecular Weight	126.20 g/mol	Calculated from the molecular formula (C₈H₁₄O)
Boiling Point	~140-160 °C	Higher than pentanal (102-103 °C) due to increased molecular weight and van der Waals forces.[4]
Density	~0.83-0.86 g/mL	Similar to other aliphatic aldehydes of comparable molecular weight.
Solubility in Water	Sparingly soluble	Solubility decreases with increasing carbon chain length in aldehydes.[1][2]
Solubility in Organic Solvents	Soluble	Soluble in common organic solvents like ethanol, diethyl ether, and dichloromethane (B109758).
¹H NMR Chemical Shifts (ppm)	Aldehydic proton (~9.7 ppm, t), α-CH₂ (~2.4 ppm, dt), Cyclopropyl protons (~0.1-0.8 ppm, m)	Based on characteristic shifts for aliphatic aldehydes and cyclopropyl groups.[5][6][7][8][9]
¹³C NMR Chemical Shifts (ppm)	Carbonyl carbon (~202 ppm), α-Carbon (~44 ppm), Cyclopropyl carbons (~3-10 ppm)	Based on characteristic shifts for aliphatic aldehydes and cyclopropyl groups.[6][7]
IR Absorption (cm⁻¹)	C=O stretch (~1720-1740), Aldehydic C-H stretch (~2720, ~2820)	Characteristic absorption bands for saturated aliphatic aldehydes.[5][6][7][8][9]
Mass Spectrometry (m/z)	M⁺ at 126, fragments from α-cleavage and McLafferty rearrangement	Typical fragmentation patterns for aliphatic aldehydes.[7][8][10][11]

Experimental Protocols

The following sections detail generalized experimental protocols that can be adapted for the synthesis, purification, and analysis of 5-cyclopropylpentanal.

Synthesis

A plausible synthetic route to 5-cyclopropylpentanal involves the oxidation of the corresponding primary alcohol, 5-cyclopropylpentan-1-ol (B6152113).[12]

Reaction: 5-cyclopropylpentan-1-ol → 5-cyclopropylpentanal

Methodology: Oxidation using Pyridinium Chlorochromate (PCC)

• Reagent Preparation: A solution of 5-cyclopropylpentan-1-ol (1 equivalent) in anhydrous dichloromethane (DCM) is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Oxidation: Pyridinium chlorochromate (PCC) (1.5 equivalents) is added portion-wise to the stirred solution at room temperature. The reaction mixture is typically a heterogeneous slurry.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting alcohol is consumed.

• Work-up: Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad of silica (B1680970) gel or Celite to remove the chromium byproducts.

• Purification: The filtrate is concentrated under reduced pressure, and the resulting crude aldehyde is purified by fractional distillation or column chromatography.

References

• 1. chemistrystudent.com [chemistrystudent.com]
• 2. Physical properties of Aldehydes, Ketones and Carboxylic Acids - GeeksforGeeks [geeksforgeeks.org]
• 3. Physical Properties of Ketones and Aldehydes | OpenOChem Learn [learn.openochem.org]
• 4. Pentanal - Wikipedia [en.wikipedia.org]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. fiveable.me [fiveable.me]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GCMS Section 6.11.4 [people.whitman.edu]
• 12. ncert.nic.in [ncert.nic.in]

5-Cyclopropylpentanal: A Technical Overview for Chemical Research

For Immediate Release

This technical guide provides a foundational overview of 5-Cyclopropylpentanal, a chemical compound of interest to researchers, scientists, and professionals in the field of drug development and organic synthesis. While specific in-depth experimental data and biological studies on this molecule are not extensively available in public literature, this document consolidates its known properties and outlines general methodologies for its synthesis and characterization based on established principles for analogous chemical structures.

Core Compound Identification

The fundamental properties of 5-Cyclopropylpentanal are summarized below, providing a clear reference for its molecular identity.

Property	Value
CAS Number	147159-38-4
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol

Synthetic Approaches: General Methodologies

Detailed, peer-reviewed synthetic protocols specifically for 5-Cyclopropylpentanal are not readily found. However, based on the principles of organic chemistry, plausible synthetic routes can be proposed. The synthesis of cyclopropyl (B3062369) aldehydes often involves multi-step processes. One common approach is the homologation of an existing aldehyde, which involves extending the carbon chain. Another strategy could involve the creation of the cyclopropyl group at a specific position in a pre-existing aliphatic chain.

Researchers may consider a variety of methods for the synthesis of similar cyclopropyl compounds, including modifications of existing protocols for aldehyde synthesis.

Experimental Protocols: Characterization of Aliphatic Aldehydes

The characterization of 5-Cyclopropylpentanal would rely on standard analytical techniques used for similar aliphatic aldehydes. The expected spectroscopic data would be crucial for confirming the structure and purity of the compound.

Analytical Technique	Expected Observations for Aliphatic Aldehydes
¹H NMR Spectroscopy	The aldehyde proton (CHO) typically exhibits a singlet or a multiplet in the downfield region of the spectrum, around 9-10 ppm. Protons on the carbon adjacent to the carbonyl group (α-protons) are expected to appear in the range of 2-2.7 ppm.[1][2]
¹³C NMR Spectroscopy	The carbonyl carbon of an aldehyde is characteristically found in the range of 190-200 ppm.[2]
Infrared (IR) Spectroscopy	A strong absorption band corresponding to the C=O stretch of an aliphatic aldehyde is typically observed between 1720-1740 cm⁻¹. Additionally, the C-H stretch of the aldehyde group usually presents two weak bands in the region of 2700-2900 cm⁻¹.[2]
Mass Spectrometry (MS)	Gas chromatography-mass spectrometry (GC-MS) is a common method for the analysis of volatile compounds like aliphatic aldehydes.[3][4] The mass spectrum would be expected to show a molecular ion peak and characteristic fragmentation patterns.

General Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of a target compound such as 5-Cyclopropylpentanal. This represents a logical progression from initial synthesis to final purification and structural confirmation.

A generalized workflow for chemical synthesis and analysis.

Biological Activity and Signaling Pathways

Currently, there is no publicly available scientific literature detailing the specific biological activities of 5-Cyclopropylpentanal or any associated signaling pathways. Research into compounds with similar structural motifs, such as a cyclopropyl group, has shown a wide range of biological effects in other molecules, but any potential activity of 5-Cyclopropylpentanal remains to be investigated. Professionals in drug development may find this to be an unexplored area for preliminary screening and research.

Disclaimer: This document is intended for informational purposes for a scientific audience. The information on synthetic and analytical methods is based on general chemical principles and may not represent optimized or validated protocols for 5-Cyclopropylpentanal specifically.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. fiveable.me [fiveable.me]
• 3. researchgate.net [researchgate.net]
• 4. commons.und.edu [commons.und.edu]

A Theoretical and Spectroscopic Exploration of 5-Cyclopropylpentanal: A Hypothetical Case Study

Introduction

The 5-Cyclopropylpentanal molecule incorporates two key functional groups: a terminal aldehyde and a cyclopropyl (B3062369) ring. The cyclopropyl group, a three-membered carbocycle, is of significant interest in medicinal chemistry due to its unique conformational and electronic properties, which can impart favorable metabolic stability and binding affinity to drug candidates. The aldehyde group is a versatile chemical handle for a variety of organic transformations, making 5-Cyclopropylpentanal a potentially valuable building block in organic synthesis. This guide outlines a hypothetical research program for the comprehensive theoretical and experimental characterization of 5-Cyclopropylpentanal.

Proposed Synthesis and Characterization

A plausible synthetic route to 5-Cyclopropylpentanal would involve the oxidation of the corresponding primary alcohol, 5-cyclopropylpentan-1-ol. This alcohol can be prepared via the ring-opening of a cyclic ether with a cyclopropyl Grignard reagent or through a malonic ester synthesis.

Hypothetical Experimental Protocol: Oxidation of 5-Cyclopropylpentan-1-ol

A common and mild method for oxidizing a primary alcohol to an aldehyde is the use of pyridinium (B92312) chlorochromate (PCC).

Materials:

• 5-Cyclopropylpentan-1-ol (1.0 eq)

• Pyridinium chlorochromate (PCC) (1.5 eq)

• Dichloromethane (DCM) (anhydrous)

• Silica (B1680970) gel

Procedure:

• A solution of 5-Cyclopropylpentan-1-ol in anhydrous DCM is added to a stirred suspension of PCC in anhydrous DCM at room temperature.

• The reaction mixture is stirred for 2-3 hours, and the progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is filtered through a pad of silica gel to remove the chromium salts.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient to yield pure 5-Cyclopropylpentanal.

Spectroscopic Data (Hypothetical)

The following tables summarize the expected spectroscopic data for 5-Cyclopropylpentanal based on known values for similar structures.

Table 1: Hypothetical ¹H NMR Data for 5-Cyclopropylpentanal (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
9.76	t	1H	H-1 (CHO)
2.45	dt	2H	H-2
1.65	m	2H	H-3
1.40	m	2H	H-4
0.68	m	1H	H-5
0.42	m	2H	H-6, H-6' (cyclopropyl)
0.05	m	2H	H-7, H-7' (cyclopropyl)

Table 2: Hypothetical ¹³C NMR Data for 5-Cyclopropylpentanal (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
202.5	C-1 (CHO)
43.8	C-2
35.2	C-3
28.9	C-4
10.8	C-5
4.2	C-6, C-7 (cyclopropyl)

Table 3: Hypothetical Infrared (IR) Spectroscopy Data for 5-Cyclopropylpentanal

Wavenumber (cm⁻¹)	Intensity	Assignment
3075	Weak	C-H stretch (cyclopropyl)
2920, 2850	Strong	C-H stretch (aliphatic)
2720	Weak	C-H stretch (aldehyde)
1725	Strong	C=O stretch (aldehyde)

Table 4: Hypothetical Mass Spectrometry (MS) Data for 5-Cyclopropylpentanal (EI)

m/z	Relative Intensity (%)	Assignment
126	15	[M]⁺ (Molecular ion)
111	25	[M - CH₃]⁺
97	40	[M - C₂H₅]⁺
83	100	[M - C₃H₅]⁺ (Loss of cyclopropyl)
55	85	[C₄H₇]⁺
41	95	[C₃H₅]⁺ (Cyclopropyl cation)

Theoretical Studies Workflow

A thorough theoretical investigation of 5-Cyclopropylpentanal would involve computational chemistry methods to predict its structure, stability, and spectroscopic properties. Density Functional Theory (DFT) is a suitable method for such studies.

Caption: A typical workflow for the theoretical study of a molecule like 5-Cyclopropylpentanal.

Hypothetical Reaction Pathway: Wittig Reaction

The aldehyde functionality of 5-Cyclopropylpentanal makes it a suitable substrate for the Wittig reaction, a powerful method for forming carbon-carbon double bonds. The following diagram illustrates the reaction of 5-Cyclopropylpentanal with a phosphorus ylide.

Caption: The mechanism of the Wittig reaction with 5-Cyclopropylpentanal.

Conclusion

This guide has presented a hypothetical but comprehensive framework for the study of 5-Cyclopropylpentanal. The outlined synthetic protocol, predicted spectroscopic data, and proposed theoretical workflow provide a solid foundation for any future experimental and computational investigation of this molecule. Such studies would be valuable in elucidating the fundamental properties of this bifunctional molecule and exploring its potential as a building block in the synthesis of more complex and potentially bioactive compounds.

Navigating the Synthesis of 5-Cyclopropylpentanal: An In-depth Technical Review

For researchers, scientists, and professionals in drug development, the synthesis of novel aldehydes is a critical step in the discovery of new chemical entities. 5-Cyclopropylpentanal, a molecule with potential applications in medicinal chemistry, presents a synthetic challenge that can be addressed through various strategic approaches. This technical guide provides a comprehensive literature review of the plausible synthetic routes to 5-cyclopropylpentanal, focusing on precursor-based strategies and detailing relevant experimental methodologies.

While a direct, one-step synthesis of 5-cyclopropylpentanal is not prominently documented, a thorough analysis of synthetic organic chemistry principles points towards two primary precursor-based pathways: the oxidation of 5-cyclopropylpentan-1-ol (B6152113) and the reduction of 5-cyclopropylpentanoic acid. This review will delve into the synthesis of these key precursors and their subsequent conversion to the target aldehyde.

Synthetic Strategies and Methodologies

The synthesis of 5-cyclopropylpentanal can be logically approached by first constructing the carbon skeleton with a terminal functional group that can be readily converted to an aldehyde. The two most viable precursors are the corresponding primary alcohol, 5-cyclopropylpentan-1-ol, and the carboxylic acid, 5-cyclopropylpentanoic acid.

Route 1: Oxidation of 5-Cyclopropylpentan-1-ol

The oxidation of a primary alcohol to an aldehyde is a fundamental transformation in organic synthesis. To avoid over-oxidation to the carboxylic acid, specific and mild oxidizing agents are required.

Synthesis of 5-Cyclopropylpentan-1-ol:

A plausible method for the synthesis of 5-cyclopropylpentan-1-ol involves the reaction of a Grignard reagent with a suitable epoxide. For instance, the reaction of cyclopropylmethylmagnesium bromide with butylene oxide would yield the desired alcohol.

Experimental Protocol (Hypothetical):

• Step 1: Preparation of Cyclopropylmethylmagnesium Bromide. To a stirring suspension of magnesium turnings in anhydrous diethyl ether under an inert atmosphere, a solution of cyclopropylmethyl bromide in diethyl ether is added dropwise. The reaction is initiated with a small crystal of iodine and maintained at a gentle reflux.

• Step 2: Grignard Reaction. The freshly prepared Grignard reagent is cooled in an ice bath, and a solution of butylene oxide in anhydrous diethyl ether is added dropwise. The reaction mixture is then stirred at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Step 3: Work-up and Purification. The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by fractional distillation or column chromatography to yield 5-cyclopropylpentan-1-ol.

Oxidation to 5-Cyclopropylpentanal:

Several methods are suitable for the selective oxidation of 5-cyclopropylpentan-1-ol to 5-cyclopropylpentanal.

• Swern Oxidation: This method utilizes dimethyl sulfoxide (B87167) (DMSO) activated with oxalyl chloride or trifluoroacetic anhydride (B1165640) at low temperatures, followed by quenching with a hindered base like triethylamine. It is known for its high yields and compatibility with a wide range of functional groups.[1][2][3][4][5]

• Dess-Martin Periodinane (DMP) Oxidation: DMP is a hypervalent iodine reagent that provides a mild and efficient method for oxidizing primary alcohols to aldehydes at room temperature.[6][7][8][9]

Table 1: Comparison of Oxidation Methods for Primary Alcohols

Method	Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
Swern Oxidation	(COCl)₂, DMSO, Et₃N	-78 °C to rt, CH₂Cl₂	High yield, mild, general	Requires low temperatures, malodorous byproducts
Dess-Martin Oxidation	Dess-Martin Periodinane	rt, CH₂Cl₂	Mild, neutral pH, fast	Reagent is expensive and potentially explosive

Experimental Protocol (Dess-Martin Oxidation):

To a solution of 5-cyclopropylpentan-1-ol in dichloromethane, Dess-Martin periodinane is added in one portion at room temperature under an inert atmosphere. The reaction mixture is stirred until the starting material is consumed (monitored by TLC). The reaction is then quenched with a saturated aqueous solution of sodium bicarbonate and a solution of sodium thiosulfate. The layers are separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude aldehyde is purified by column chromatography.

Diagram 1: Synthetic Route via Oxidation

Caption: Synthesis of 5-Cyclopropylpentanal via oxidation of 5-cyclopropylpentan-1-ol.

Route 2: Reduction of 5-Cyclopropylpentanoic Acid

Another viable strategy involves the partial reduction of a carboxylic acid to an aldehyde. This requires careful selection of a reducing agent to prevent over-reduction to the primary alcohol.

Synthesis of 5-Cyclopropylpentanoic Acid:

5-Cyclopropylpentanoic acid can be prepared through various classical methods, such as the malonic ester synthesis followed by hydrolysis and decarboxylation, or by the oxidation of 5-cyclopropylpentan-1-ol. A more direct route could involve the reaction of a suitable Grignard reagent with carbon dioxide.

Experimental Protocol (Hypothetical - Grignard Route):

• Step 1: Preparation of 4-Cyclopropylbutylmagnesium Bromide. Starting from 1-bromo-4-cyclopropylbutane, the Grignard reagent is prepared in anhydrous diethyl ether as described previously.

• Step 2: Carboxylation. The Grignard solution is added slowly to a flask containing crushed dry ice (solid carbon dioxide) under an inert atmosphere.

• Step 3: Work-up and Purification. After the addition is complete, the reaction mixture is allowed to warm to room temperature. The mixture is then acidified with dilute hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield 5-cyclopropylpentanoic acid, which can be further purified by distillation or recrystallization.

Reduction to 5-Cyclopropylpentanal:

The direct reduction of a carboxylic acid to an aldehyde is a challenging transformation. Common methods include:

• Conversion to an Activated Derivative: The carboxylic acid can be converted to a more reactive derivative, such as an acid chloride or a Weinreb amide, which can then be reduced to the aldehyde using a mild reducing agent like lithium tri-tert-butoxyaluminum hydride or diisobutylaluminium hydride (DIBAL-H), respectively.

• Direct Catalytic Reduction: More modern methods involve the use of specific catalysts that can directly reduce the carboxylic acid to the aldehyde.

Table 2: Comparison of Reduction Methods for Carboxylic Acids to Aldehydes

Method	Reagent(s)	Typical Conditions	Advantages	Disadvantages
Acid Chloride Reduction	1. (COCl)₂ or SOCl₂2. LiAl(OtBu)₃	0 °C to rt	Reliable, good yields	Two-step process, sensitive reagents
Weinreb Amide Reduction	1. (COCl)₂, N,O-dimethylhydroxylamine2. DIBAL-H or Grignard reagent	-78 °C to rt	High yielding, prevents over-reduction	Multi-step preparation of amide

Experimental Protocol (via Acid Chloride):

• Step 1: Formation of 5-Cyclopropylpentanoyl Chloride. 5-Cyclopropylpentanoic acid is refluxed with an excess of thionyl chloride or oxalyl chloride until the evolution of gas ceases. The excess reagent is removed by distillation under reduced pressure.

• Step 2: Reduction. The crude acid chloride is dissolved in anhydrous THF and cooled to -78 °C. A solution of lithium tri-tert-butoxyaluminum hydride in THF is added dropwise. The reaction is stirred at low temperature until completion.

• Step 3: Work-up and Purification. The reaction is carefully quenched with water and then acidified. The product is extracted with diethyl ether, and the combined organic layers are washed, dried, and concentrated. The resulting 5-cyclopropylpentanal is purified by chromatography.

Diagram 2: Synthetic Route via Reduction

Caption: Synthesis of 5-Cyclopropylpentanal via reduction of 5-cyclopropylpentanoic acid.

Conclusion

The synthesis of 5-cyclopropylpentanal, while not extensively described in the literature, can be reliably achieved through logical, precursor-based strategies. Both the oxidation of 5-cyclopropylpentan-1-ol and the reduction of 5-cyclopropylpentanoic acid offer viable pathways. The choice of a specific route will depend on the availability of starting materials, the desired scale of the synthesis, and the laboratory's capabilities. For a clean and high-yielding conversion of the alcohol, the Dess-Martin periodinane oxidation is a highly recommended method. For the carboxylic acid route, conversion to an acid chloride followed by low-temperature reduction with lithium tri-tert-butoxyaluminum hydride provides a classic and effective approach. Further research and optimization of these proposed routes will be beneficial for the efficient production of 5-cyclopropylpentanal for its potential applications in the pharmaceutical and life sciences sectors.

References

• 1. Swern oxidation - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Swern Oxidation | TCI EUROPE N.V. [tcichemicals.com]
• 4. Swern Oxidation [organic-chemistry.org]
• 5. Swern Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Dess-Martin Oxidation [organic-chemistry.org]
• 9. Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Use of 5-Cyclopropylpentanal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis of 5-cyclopropylpentanal, a versatile aldehyde building block, and its application in common carbon-carbon bond-forming reactions. The protocols are designed to be a practical guide for laboratory use.

I. Synthesis of 5-Cyclopropylpentanal

The synthesis of 5-cyclopropylpentanal is presented here as a two-step process, commencing with the preparation of the corresponding alcohol, 5-cyclopropylpentan-1-ol (B6152113), followed by its oxidation to the target aldehyde.

A. Synthesis of 5-Cyclopropylpentan-1-ol via Grignard Reaction

A plausible and robust method for the synthesis of 5-cyclopropylpentan-1-ol involves the coupling of cyclopropylmagnesium bromide with a protected 5-halopentanol derivative, such as 1-(benzyloxy)-5-chloropentane. This is followed by the removal of the protecting group.

Experimental Protocol: Synthesis of 5-Cyclopropylpentan-1-ol

• Preparation of Cyclopropylmagnesium Bromide:

  • To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an argon atmosphere, add magnesium turnings (2.43 g, 100 mmol).

  • Add a small crystal of iodine to activate the magnesium.

  • In the dropping funnel, place a solution of cyclopropyl (B3062369) bromide (8.4 mL, 100 mmol) in 50 mL of anhydrous tetrahydrofuran (B95107) (THF).

  • Add a small portion of the cyclopropyl bromide solution to the magnesium turnings and gently warm the flask to initiate the reaction.

  • Once the reaction has started (as evidenced by the disappearance of the iodine color and gentle refluxing), add the remaining cyclopropyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Grignard Coupling Reaction:

  • In a separate 500 mL three-necked round-bottom flask under an argon atmosphere, dissolve 1-(benzyloxy)-5-chloropentane (19.7 g, 90 mmol) in 100 mL of anhydrous THF.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add the freshly prepared cyclopropylmagnesium bromide solution to the solution of 1-(benzyloxy)-5-chloropentane via cannula.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up and Deprotection:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium (B1175870) chloride solution (100 mL).

  • Extract the aqueous layer with diethyl ether (3 x 100 mL).

  • Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic phase under reduced pressure to obtain the crude protected alcohol.

  • Dissolve the crude product in ethanol (B145695) (150 mL) and add 10% Pd/C (1.0 g).

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon pressure) at room temperature overnight.

  • Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure.

  • Purify the residue by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford 5-cyclopropylpentan-1-ol.

Data Summary: Synthesis of 5-Cyclopropylpentan-1-ol

Step	Reagents & Solvents	Temperature (°C)	Time (h)	Expected Yield (%)	Product Characterization
Grignard Formation	Cyclopropyl bromide, Mg, THF, I₂	Reflux	1	>90 (in solution)	-
Coupling	1-(Benzyloxy)-5-chloropentane, THF	0 to RT	12	75-85	¹H NMR, ¹³C NMR, MS
Deprotection	H₂, 10% Pd/C, Ethanol	RT	12	90-98	¹H NMR, ¹³C NMR, MS

Workflow for the Synthesis of 5-Cyclopropylpentan-1-ol

Caption: Workflow for the synthesis of 5-cyclopropylpentan-1-ol.

B. Oxidation to 5-Cyclopropylpentanal

A mild and efficient method for the oxidation of the primary alcohol to the aldehyde is the Swern oxidation, which utilizes dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride.

Experimental Protocol: Swern Oxidation of 5-Cyclopropylpentan-1-ol

• Reaction Setup:

  • To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer under an argon atmosphere, add anhydrous dichloromethane (B109758) (DCM, 100 mL).

  • Cool the solvent to -78 °C using a dry ice/acetone bath.

  • Slowly add oxalyl chloride (2.2 mL, 25 mmol) to the DCM, followed by the dropwise addition of anhydrous dimethyl sulfoxide (DMSO, 3.5 mL, 50 mmol). Stir the mixture for 15 minutes.

• Oxidation:

  • In a separate flask, dissolve 5-cyclopropylpentan-1-ol (2.56 g, 20 mmol) in 20 mL of anhydrous DCM.

  • Add the solution of the alcohol dropwise to the activated DMSO solution at -78 °C over 20 minutes.

  • Stir the reaction mixture at -78 °C for 1 hour.

• Work-up:

  • Add triethylamine (B128534) (13.9 mL, 100 mmol) dropwise to the reaction mixture at -78 °C.

  • After stirring for 15 minutes at -78 °C, remove the cooling bath and allow the reaction mixture to warm to room temperature.

  • Add 100 mL of water and transfer the mixture to a separatory funnel.

  • Separate the layers and extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers, wash with 1 M HCl (50 mL), saturated aqueous sodium bicarbonate (50 mL), and brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and carefully concentrate under reduced pressure at low temperature to avoid volatilization of the product.

  • The crude 5-cyclopropylpentanal is often used in the next step without further purification. If necessary, it can be purified by distillation under reduced pressure.

Data Summary: Swern Oxidation to 5-Cyclopropylpentanal

Reagents & Solvents	Temperature (°C)	Time (h)	Expected Yield (%)	Product Characterization
Oxalyl chloride, DMSO, DCM, 5-Cyclopropylpentan-1-ol, Triethylamine	-78 to RT	2	85-95 (crude)	¹H NMR (aldehyde proton at ~9.7 ppm), IR (C=O stretch at ~1725 cm⁻¹)

Mechanism of Swern Oxidation

Caption: Key steps in the Swern oxidation mechanism.

II. Applications of 5-Cyclopropylpentanal in Synthesis

The aldehyde functionality of 5-cyclopropylpentanal makes it a valuable intermediate for various carbon-carbon bond-forming reactions. Two representative examples, the Wittig reaction and the Knoevenagel condensation, are detailed below.

A. Wittig Reaction for Alkene Synthesis

The Wittig reaction provides a reliable method for the conversion of aldehydes into alkenes. Here, 5-cyclopropylpentanal is reacted with methyltriphenylphosphonium (B96628) bromide to yield 6-cyclopropylhex-1-ene.

Experimental Protocol: Wittig Reaction of 5-Cyclopropylpentanal

• Ylide Generation:

  • To a flame-dried 250 mL two-necked round-bottom flask equipped with a magnetic stirrer and under an argon atmosphere, add methyltriphenylphosphonium bromide (8.93 g, 25 mmol).

  • Add 100 mL of anhydrous THF and cool the suspension to 0 °C.

  • Slowly add n-butyllithium (10 mL of a 2.5 M solution in hexanes, 25 mmol) dropwise. The formation of the orange-red ylide will be observed.

  • Stir the mixture at room temperature for 1 hour.

• Reaction with Aldehyde:

  • Cool the ylide solution back to 0 °C.

  • Dissolve crude 5-cyclopropylpentanal (approx. 20 mmol) in 20 mL of anhydrous THF and add it dropwise to the ylide solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Work-up and Purification:

  • Quench the reaction by the addition of 50 mL of water.

  • Extract the aqueous layer with pentane (B18724) (3 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate carefully by distillation at atmospheric pressure to remove the volatile pentane.

  • Purify the residue by flash column chromatography (silica gel, pentane) to afford 6-cyclopropylhex-1-ene.

Data Summary: Wittig Reaction

Reagents & Solvents	Temperature (°C)	Time (h)	Expected Yield (%)	Product Characterization
Methyltriphenylphosphonium bromide, n-BuLi, THF, 5-Cyclopropylpentanal	0 to RT	5	70-80	¹H NMR, ¹³C NMR, GC-MS

Mechanism of the Wittig Reaction

Caption: Simplified mechanism of the Wittig reaction.

B. Knoevenagel Condensation for α,β-Unsaturated Product Synthesis

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration. Here, 5-cyclopropylpentanal is reacted with malononitrile (B47326) in the presence of a basic catalyst.

Experimental Protocol: Knoevenagel Condensation of 5-Cyclopropylpentanal

• Reaction Setup:

  • To a 100 mL round-bottom flask, add 5-cyclopropylpentanal (1.26 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and 20 mL of ethanol.

  • Add a catalytic amount of piperidine (B6355638) (0.1 mL, 1 mmol).

• Condensation Reaction:

  • Stir the reaction mixture at room temperature for 6 hours. Monitor the reaction by TLC.

• Work-up and Purification:

  • Remove the ethanol under reduced pressure.

  • Dissolve the residue in 50 mL of diethyl ether and wash with 1 M HCl (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield 2-(5-cyclopropylpentylidene)malononitrile.

Data Summary: Knoevenagel Condensation

Reagents & Solvents	Temperature (°C)	Time (h)	Expected Yield (%)	Product Characterization
5-Cyclopropylpentanal, Malononitrile, Piperidine, Ethanol	RT	6	80-90	¹H NMR, ¹³C NMR, IR, MS

Logical Flow of Knoevenagel Condensation

Caption: Logical steps of the Knoevenagel condensation.

Applications of 5-Cyclopropylpentanal in Organic Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

5-Cyclopropylpentanal is a versatile bifunctional molecule that incorporates a reactive aldehyde moiety and a terminal cyclopropyl (B3062369) group. This unique structural combination makes it a valuable building block in organic synthesis, particularly for the construction of complex molecular architectures found in natural products and pharmaceutically active compounds. The cyclopropyl group can impart desirable properties such as metabolic stability, conformational rigidity, and unique electronic characteristics to target molecules. This document provides detailed application notes and experimental protocols for the synthesis and utilization of 5-cyclopropylpentanal in organic chemistry.

Synthesis of 5-Cyclopropylpentanal

Two primary synthetic routes to 5-Cyclopropylpentanal are highlighted: the oxidation of 5-cyclopropyl-1-pentanol and the hydroformylation of 4-cyclopropyl-1-butene.

Oxidation of 5-Cyclopropyl-1-pentanol

The oxidation of the primary alcohol, 5-cyclopropyl-1-pentanol, to the corresponding aldehyde is a common and effective method. Pyridinium (B92312) chlorochromate (PCC) is a widely used reagent for this transformation as it typically allows for the selective oxidation of primary alcohols to aldehydes without significant over-oxidation to carboxylic acids[1][2][3].

Experimental Protocol: Oxidation of 5-Cyclopropyl-1-pentanol with PCC

Materials:

• 5-Cyclopropyl-1-pentanol

• Pyridinium chlorochromate (PCC)

• Anhydrous Dichloromethane (B109758) (DCM)

• Silica (B1680970) gel

• Anhydrous sodium sulfate

• Diethyl ether

• Celatom® or Celite®

Procedure:

• To a stirred suspension of pyridinium chlorochromate (1.5 equivalents) in anhydrous dichloromethane (DCM, 5 mL per gram of alcohol) in a round-bottom flask, add a solution of 5-cyclopropyl-1-pentanol (1.0 equivalent) in anhydrous DCM.

• Stir the reaction mixture vigorously at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter the suspension through a pad of silica gel or Celatom® to remove the chromium byproducts.

• Wash the filter cake thoroughly with diethyl ether.

• Combine the organic filtrates and wash sequentially with 1 M aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate (B1210297) gradient) to afford 5-cyclopropylpentanal.

Quantitative Data:

Reagent/Product	Molecular Weight ( g/mol )	Molar Equivalents	Typical Yield (%)
5-Cyclopropyl-1-pentanol	128.21	1.0	-
Pyridinium chlorochromate (PCC)	215.56	1.5	-
5-Cyclopropylpentanal	126.20	-	75-85

Synthesis Workflow: Oxidation of 5-Cyclopropyl-1-pentanol

Caption: Workflow for the synthesis of 5-Cyclopropylpentanal via PCC oxidation.

Hydroformylation of 4-Cyclopropyl-1-butene

Hydroformylation, also known as the oxo process, is an atom-economical method for the synthesis of aldehydes from alkenes. The reaction of 4-cyclopropyl-1-butene with a mixture of carbon monoxide and hydrogen (syngas) in the presence of a rhodium catalyst can produce 5-cyclopropylpentanal[4][5]. This method is particularly attractive for large-scale synthesis. The regioselectivity of the hydroformylation (i.e., the ratio of the linear to branched aldehyde) can be controlled by the choice of ligands on the rhodium catalyst.

Experimental Protocol: Rhodium-Catalyzed Hydroformylation of 4-Cyclopropyl-1-butene

Materials:

• 4-Cyclopropyl-1-butene (CAS: 7736-35-8)[6]

• Rh(CO)₂(acac) (dicarbonylacetylacetonato rhodium(I))

• Triphenylphosphine (PPh₃) or other suitable phosphine (B1218219) ligand

• Anhydrous toluene (B28343) or other suitable solvent

• Syngas (CO/H₂ = 1:1)

• High-pressure reactor (autoclave)

Procedure:

• In a glovebox, charge a high-pressure reactor with Rh(CO)₂(acac) (0.1-1 mol%) and the phosphine ligand (e.g., PPh₃, 2-10 equivalents relative to Rh).

• Add anhydrous, degassed toluene and 4-cyclopropyl-1-butene.

• Seal the reactor, remove it from the glovebox, and purge with syngas (1:1 CO/H₂).

• Pressurize the reactor to the desired pressure (e.g., 20-50 bar) with syngas.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with stirring.

• Maintain the pressure by feeding syngas as it is consumed. Monitor the reaction progress by GC analysis of aliquots.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess gas.

• Remove the solvent under reduced pressure and purify the resulting crude aldehyde by distillation or column chromatography.

Quantitative Data:

Parameter	Value
Catalyst Loading (Rh)	0.1 - 1 mol%
Ligand to Metal Ratio (e.g., PPh₃/Rh)	2:1 to 10:1
Temperature	80 - 120 °C
Pressure (CO/H₂)	20 - 50 bar
Typical Yield	70 - 90%
Regioselectivity (linear:branched)	Dependent on ligand and conditions

Hydroformylation Reaction Pathway

Caption: Rhodium-catalyzed hydroformylation of 4-cyclopropyl-1-butene.

Applications of 5-Cyclopropylpentanal in Organic Synthesis

5-Cyclopropylpentanal serves as a key intermediate for the introduction of a five-carbon chain terminating in a cyclopropyl group. Its aldehyde functionality allows for a wide range of subsequent transformations.

Olefination Reactions: The Wittig Reaction

The Wittig reaction is a powerful method for the formation of carbon-carbon double bonds from aldehydes and ketones[7][8][9][10]. 5-Cyclopropylpentanal can be readily converted to various terminal or internal alkenes using appropriate phosphorus ylides. For instance, reaction with methyltriphenylphosphonium (B96628) bromide yields 6-cyclopropyl-1-hexene.

Experimental Protocol: Wittig Reaction of 5-Cyclopropylpentanal

Materials:

• 5-Cyclopropylpentanal

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) or Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• To a stirred suspension of methyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add n-butyllithium (1.1 equivalents) dropwise at 0 °C.

• Stir the resulting orange-red solution at room temperature for 1 hour to ensure complete ylide formation.

• Cool the ylide solution to 0 °C and add a solution of 5-cyclopropylpentanal (1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the aldehyde.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with hexane) to afford 6-cyclopropyl-1-hexene.

Quantitative Data:

Reagent/Product	Molecular Weight ( g/mol )	Molar Equivalents	Typical Yield (%)
5-Cyclopropylpentanal	126.20	1.0	-
Methyltriphenylphosphonium bromide	357.23	1.1	-
n-Butyllithium	64.06	1.1	-
6-Cyclopropyl-1-hexene	124.22	-	80-90

Wittig Reaction Logical Flow

Caption: Logical flow diagram for the Wittig olefination of 5-Cyclopropylpentanal.

Nucleophilic Addition: Grignard Reactions

Grignard reagents readily add to the carbonyl carbon of 5-cyclopropylpentanal to form secondary alcohols. This reaction is a fundamental carbon-carbon bond-forming reaction, allowing for the introduction of a wide variety of alkyl, aryl, and vinyl groups.

Experimental Protocol: Grignard Reaction with 5-Cyclopropylpentanal

Materials:

• 5-Cyclopropylpentanal

• Methylmagnesium bromide (or other Grignard reagent) in THF or diethyl ether

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 5-cyclopropylpentanal (1.0 equivalent) in anhydrous diethyl ether or THF in a flame-dried, three-necked flask under an inert atmosphere, add the Grignard reagent (e.g., methylmagnesium bromide, 1.2 equivalents) dropwise at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction by TLC.

• Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the corresponding secondary alcohol (e.g., 6-cyclopropyl-2-hexanol).

Quantitative Data:

Reagent/Product	Molecular Weight ( g/mol )	Molar Equivalents	Typical Yield (%)
5-Cyclopropylpentanal	126.20	1.0	-
Methylmagnesium bromide	119.24	1.2	-
6-Cyclopropyl-2-hexanol	142.24	-	85-95

Grignard Reaction Experimental Workflow

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. research.abo.fi [research.abo.fi]
• 5. researchgate.net [researchgate.net]
• 6. 1-Butene, 4-cyclopropyl- [webbook.nist.gov]
• 7. Wittig Reaction: Mechanism and Examples | NROChemistry [nrochemistry.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Wittig Reaction - Wittig Reagents (in situ) [commonorganicchemistry.com]
• 10. portal.tpu.ru [portal.tpu.ru]

5-Cyclopropylpentanal: A Versatile Building Block for Medicinal Chemistry

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 5-cyclopropylpentanal as a versatile building block in medicinal chemistry. The unique combination of a reactive aldehyde functionality and a lipophilic, metabolically stable cyclopropyl (B3062369) group makes this molecule an attractive starting material for the synthesis of novel drug candidates.

Introduction to the Cyclopropyl Moiety in Medicinal Chemistry

The cyclopropyl group is a privileged motif in drug design, known to impart several favorable properties to bioactive molecules. Its rigid, three-dimensional structure can enhance binding affinity to biological targets by pre-organizing the conformation of the molecule, thus reducing the entropic penalty upon binding.[1][2] Furthermore, the cyclopropyl ring is often used as a bioisosteric replacement for other groups, such as gem-dimethyl or vinyl groups, to improve metabolic stability, reduce off-target effects, and enhance potency.[1][3] The C-H bonds on a cyclopropane (B1198618) ring are stronger than those in a typical alkane, making them less susceptible to oxidative metabolism by cytochrome P450 enzymes.[4]

Synthesis of 5-Cyclopropylpentanal

5-Cyclopropylpentanal is not readily commercially available but can be synthesized through established organic chemistry methodologies. Two plausible synthetic routes are outlined below.

Protocol 1: Bodroux-Chichibabin Aldehyde Synthesis

This method involves the reaction of a Grignard reagent with triethyl orthoformate to form a diethyl acetal (B89532), which is subsequently hydrolyzed to the desired aldehyde.[5]

Step 1: Preparation of 4-Cyclopropylbutylmagnesium Bromide

4-Cyclopropyl-1-bromobutane is reacted with magnesium turnings in anhydrous diethyl ether under an inert atmosphere to form the corresponding Grignard reagent.

Step 2: Reaction with Triethyl Orthoformate

The freshly prepared Grignard reagent is then added dropwise to a solution of triethyl orthoformate in anhydrous diethyl ether at 0 °C. The reaction mixture is stirred and allowed to warm to room temperature.

Step 3: Hydrolysis to 5-Cyclopropylpentanal

The resulting acetal is hydrolyzed by the addition of a dilute acid (e.g., 10% aqueous HCl) with vigorous stirring to yield 5-cyclopropylpentanal.

Protocol 2: Oxidation of 4-Cyclopropyl-1-butanol

This route involves the synthesis of the corresponding primary alcohol, 4-cyclopropyl-1-butanol, followed by its oxidation to the aldehyde.

Step 1: Synthesis of 4-Cyclopropyl-1-butanol

4-Cyclopropyl-1-butanol can be synthesized via the reaction of cyclopropylmagnesium bromide with 4-bromo-1-(tetrahydro-2H-pyran-2-yloxy)butane, followed by deprotection of the THP ether.

Step 2: Oxidation to 5-Cyclopropylpentanal

The selective oxidation of 4-cyclopropyl-1-butanol to 5-cyclopropylpentanal can be achieved using pyridinium (B92312) chlorochromate (PCC) in dichloromethane (B109758) (DCM).[6][7][8][9] This method is advantageous as it minimizes the over-oxidation to the carboxylic acid.[6][9]

Applications of 5-Cyclopropylpentanal in Medicinal Chemistry

The aldehyde functionality of 5-cyclopropylpentanal serves as a versatile handle for a variety of chemical transformations to generate diverse scaffolds for drug discovery.

Reductive Amination for the Synthesis of Novel Amines

Reductive amination is a powerful method for the synthesis of primary, secondary, and tertiary amines, which are prevalent in many pharmaceuticals.[10][11][12][13] 5-Cyclopropylpentanal can be reacted with a wide range of primary or secondary amines in the presence of a reducing agent, such as sodium triacetoxyborohydride (B8407120) or sodium cyanoborohydride, to yield the corresponding N-substituted 5-cyclopropylpentylamines.[10][14]

Table 1: Examples of Marketed Drugs Containing Amine Functionalities Accessible via Reductive Amination

Drug	Therapeutic Area	Target	Representative IC50/EC50
Sitagliptin	Anti-diabetic	Dipeptidyl peptidase-4 (DPP-4)	IC50 = 19 nM
Fingolimod	Multiple Sclerosis	Sphingosine-1-phosphate receptor	EC50 = 0.33 nM
Rasagiline	Anti-Parkinson's	Monoamine oxidase B (MAO-B)	IC50 = 4.4 nM

Note: The data in this table is for illustrative purposes to show the potency of drugs containing amine functionalities and are not directly derived from 5-cyclopropylpentanal.

Wittig Reaction for Alkene Synthesis

The Wittig reaction allows for the conversion of aldehydes into alkenes with high control over the geometry of the resulting double bond.[15][16][17][18][19] 5-Cyclopropylpentanal can be reacted with a variety of phosphorus ylides to introduce a carbon-carbon double bond, leading to the synthesis of diverse alkenyl cyclopropane derivatives.

Table 2: Examples of Drug Candidates Synthesized via the Wittig Reaction

Compound Class	Therapeutic Target	Biological Activity
Prostaglandin Analogs	Prostaglandin receptors	Treatment of glaucoma, ulcers
Retinoids	Retinoic acid receptors	Treatment of acne and other skin disorders
Vitamin D Analogs	Vitamin D receptor	Treatment of psoriasis and osteoporosis

Note: This table provides examples of compound classes where the Wittig reaction is a key synthetic step and does not represent compounds directly synthesized from 5-cyclopropylpentanal.

Synthesis of Heterocyclic Scaffolds

Heterocyclic compounds are of paramount importance in medicinal chemistry. The aldehyde group of 5-cyclopropylpentanal can be utilized in various cyclization reactions to construct important heterocyclic cores.

Substituted imidazoles, which are present in numerous antifungal and anticancer drugs, can be synthesized via a one-pot reaction of an aldehyde, a 1,2-dicarbonyl compound, and ammonium (B1175870) acetate (B1210297) (Radziszewski synthesis).[1][2][20][21][22]

Quinazolines, a class of compounds with diverse biological activities including anticancer and antihypertensive effects, can be prepared through multi-component reactions involving aldehydes.[3][4][5][23][24]

The Pictet-Spengler reaction is a powerful method for the synthesis of tetrahydro-β-carbolines, a core structure in many alkaloids and CNS-active drugs.[25][26][27][28][29] This reaction involves the condensation of a tryptamine (B22526) derivative with an aldehyde, such as 5-cyclopropylpentanal, followed by an acid-catalyzed cyclization.

Table 3: Representative Bioactive Molecules Containing Heterocyclic Scaffolds

Heterocycle	Example Drug	Therapeutic Area
Imidazole (B134444)	Clotrimazole	Antifungal
Quinazoline (B50416)	Gefitinib	Anticancer (EGFR inhibitor)
Tetrahydro-β-carboline	Tad Glickman	Investigational (Antidepressant)

Note: This table showcases examples of drugs containing the respective heterocyclic cores to highlight their medicinal importance.

Experimental Protocols

General Protocol for Reductive Amination

• To a solution of 5-cyclopropylpentanal (1.0 mmol) and the desired amine (1.1 mmol) in 1,2-dichloroethane (B1671644) (10 mL) is added sodium triacetoxyborohydride (1.5 mmol).

• The reaction mixture is stirred at room temperature for 12-24 hours.

• Upon completion (monitored by TLC or LC-MS), the reaction is quenched with saturated aqueous sodium bicarbonate solution.

• The aqueous layer is extracted with dichloromethane (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

General Protocol for Wittig Reaction

• To a suspension of the appropriate phosphonium (B103445) salt (1.2 mmol) in anhydrous THF (10 mL) at 0 °C is added a strong base (e.g., n-butyllithium, 1.2 mmol).

• The resulting ylide solution is stirred at 0 °C for 30 minutes.

• A solution of 5-cyclopropylpentanal (1.0 mmol) in anhydrous THF (5 mL) is added dropwise to the ylide solution.

• The reaction mixture is stirred at room temperature for 2-4 hours.

• The reaction is quenched with water and the product is extracted with diethyl ether (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography.

General Protocol for Pictet-Spengler Reaction

• A solution of tryptamine (1.0 mmol) and 5-cyclopropylpentanal (1.1 mmol) in a suitable solvent (e.g., toluene (B28343) or dichloromethane, 15 mL) is stirred at room temperature.

• A catalytic amount of a Brønsted or Lewis acid (e.g., trifluoroacetic acid or scandium triflate) is added.

• The reaction mixture is stirred at room temperature or heated to reflux for 4-24 hours.

• The solvent is removed under reduced pressure.

• The residue is dissolved in ethyl acetate and washed with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography.

Visualizing Synthetic Pathways and Workflows

Caption: Synthetic Routes to 5-Cyclopropylpentanal.

Caption: Medicinal Chemistry Applications of 5-Cyclopropylpentanal.

Caption: Reductive Amination Workflow.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Debus–Radziszewski imidazole synthesis - Wikipedia [en.wikipedia.org]
• 3. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances [frontiersin.org]
• 5. Four-component quinazoline synthesis from simple anilines, aromatic aldehydes and ammonium iodide under metal-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. Reductive Amination of Aldehydes and Ketones [unacademy.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Reductive amination - Wikipedia [en.wikipedia.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Recent applications of the Wittig reaction in alkaloid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Wittig reaction - Wikipedia [en.wikipedia.org]
• 17. Wittig Reaction | Thermo Fisher Scientific - SG [thermofisher.com]
• 18. Wittig Reaction [organic-chemistry.org]
• 19. Synthesis of olefins via a Wittig reaction mediated by triphenylarsine - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. semanticscholar.org [semanticscholar.org]
• 23. Four-component quinazoline synthesis from simple anilines, aromatic aldehydes and ammonium iodide under metal-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 24. Quinazoline synthesis [organic-chemistry.org]
• 25. pubs.rsc.org [pubs.rsc.org]
• 26. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 27. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Recent Advances in the Synthesis of β-Carboline Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 29. The Chiral Pool in the Pictet-Spengler Reaction for the Synthesis of β-Carbolines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 5-Cyclopropylpentanal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 5-Cyclopropylpentanal in various matrices. The methodologies described herein are based on established principles of analytical chemistry and are intended to serve as a comprehensive guide for researchers. The primary techniques covered are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Introduction

5-Cyclopropylpentanal is a key intermediate in the synthesis of various pharmaceutical compounds and fine chemicals. Accurate and precise quantification of this aldehyde is crucial for process monitoring, quality control, and metabolic studies. This application note outlines robust analytical methods for its determination, including sample preparation, instrumental analysis, and data processing.

Analytical Techniques

A summary of the recommended analytical techniques for the quantification of 5-Cyclopropylpentanal is presented below. The choice of method will depend on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique well-suited for the analysis of volatile and semi-volatile compounds like 5-Cyclopropylpentanal.[1][2][3][4] It combines the separation power of gas chromatography with the detection capabilities of mass spectrometry, allowing for confident identification and quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique that can be adapted for the analysis of a wide range of compounds.[5][6][7][8] For aldehydes like 5-Cyclopropylpentanal, derivatization with an appropriate agent (e.g., 2,4-dinitrophenylhydrazine) is often employed to enhance UV detection and chromatographic retention.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a calibration curve, by comparing the integral of a specific resonance of the analyte to that of an internal standard.[9][10][11][12][13] It is a non-destructive technique that provides structural information alongside quantitative data.

Quantitative Data Summary

The following tables summarize the typical quantitative performance parameters that can be expected for the analysis of 5-Cyclopropylpentanal using the described techniques. These values are illustrative and may vary depending on the specific instrumentation and experimental conditions.

Table 1: GC-MS Quantitative Parameters

Parameter	Expected Value
Linearity Range	0.1 - 100 µg/mL
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Table 2: HPLC-UV (with derivatization) Quantitative Parameters

Parameter	Expected Value
Linearity Range	0.5 - 200 µg/mL
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Table 3: qNMR Quantitative Parameters

Parameter	Expected Value
Linearity Range	1 - 100 mg/mL
Limit of Quantification (LOQ)	1 mg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Protocols

Detailed experimental protocols for sample preparation and analysis are provided below.

Sample Preparation: Solid Phase Extraction (SPE)

This protocol is a general guideline for the extraction of 5-Cyclopropylpentanal from a liquid matrix (e.g., reaction mixture, biological fluid) prior to GC-MS or HPLC analysis.[14][15]

Materials:

• SPE Cartridges (e.g., C18)

• Methanol (B129727) (conditioning solvent)

• Deionized Water (conditioning solvent)

• Dichloromethane (B109758) or Ethyl Acetate (elution solvent)

• Nitrogen gas supply for evaporation

• Vortex mixer

• Centrifuge

Protocol:

• Condition the SPE Cartridge: Sequentially pass 3 mL of methanol followed by 3 mL of deionized water through the C18 cartridge.

• Load the Sample: Load 1-5 mL of the sample onto the conditioned cartridge.

• Wash the Cartridge: Wash the cartridge with 3 mL of deionized water to remove polar impurities.

• Dry the Cartridge: Dry the cartridge under a gentle stream of nitrogen for 5-10 minutes.

• Elute the Analyte: Elute the 5-Cyclopropylpentanal with 2-4 mL of dichloromethane or ethyl acetate.

• Concentrate the Eluate: Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the dried residue in a suitable solvent for injection into the GC-MS or for the HPLC derivatization step.

Caption: Solid Phase Extraction Workflow.

GC-MS Protocol

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Capillary Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[3]

GC Conditions:

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[3]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Transfer Line Temperature: 280°C

MS Conditions:

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

• Scan Range: m/z 40-300

• Acquisition Mode: Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

HPLC Protocol (with DNPH Derivatization)

Derivatization Procedure:

• To 1 mL of the extracted and reconstituted sample, add 1 mL of 2,4-dinitrophenylhydrazine (B122626) (DNPH) solution (in acetonitrile/acid).

• Vortex the mixture and allow it to react at room temperature for 1 hour.

• The resulting solution containing the 5-Cyclopropylpentanal-DNPH derivative is ready for HPLC analysis.

Instrumentation:

• HPLC system with a UV detector (e.g., Agilent 1260 Infinity II).

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[5][7]

HPLC Conditions:

• Mobile Phase: Acetonitrile and water gradient.

• Flow Rate: 1.0 mL/min.[5][7]

• Column Temperature: 30°C.[7]

• Injection Volume: 10 µL.

• Detection Wavelength: 360 nm (for DNPH derivatives).

Caption: HPLC Analysis Workflow.

qNMR Protocol

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the sample containing 5-Cyclopropylpentanal.

• Accurately weigh a suitable internal standard (e.g., maleic acid, 1,3,5-trimethoxybenzene) in a similar quantity.

• Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., CDCl3, DMSO-d6) in an NMR tube.

Instrumentation:

• NMR Spectrometer (e.g., Bruker Avance 400 MHz or higher).

Acquisition Parameters:

• Pulse Program: A standard 1D proton experiment (e.g., zg30).

• Flip Angle: 30° or 90°. For a 90° pulse, a longer relaxation delay is required.[13]

• Relaxation Delay (d1): At least 5 times the longest T1 of the signals of interest to ensure full relaxation.[10][13]

• Acquisition Time (aq): Sufficiently long to ensure complete decay of the FID, typically 2-4 seconds.

• Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio of at least 250:1 for accurate integration.[9][13]

• Temperature: Maintain a constant temperature, e.g., 298 K.

Data Processing:

• Apply Fourier transformation to the FID.

• Carefully phase the spectrum.

• Perform baseline correction.

• Integrate a well-resolved signal of 5-Cyclopropylpentanal (e.g., the aldehyde proton at ~9.7 ppm) and a known signal of the internal standard.

• Calculate the concentration of 5-Cyclopropylpentanal using the appropriate qNMR equation.

Conclusion

The analytical methods detailed in this document provide a robust framework for the accurate and precise quantification of 5-Cyclopropylpentanal. The choice of technique should be guided by the specific analytical requirements, including sensitivity, sample matrix, and available instrumentation. Proper method validation is essential before applying these protocols to routine analysis.

References

• 1. impactfactor.org [impactfactor.org]
• 2. researchgate.net [researchgate.net]
• 3. ijert.org [ijert.org]
• 4. phytojournal.com [phytojournal.com]
• 5. A Fast and Validated HPLC Method for the Simultaneous Analysis of Five 5-HT3 Receptor Antagonists via the Quantitative Analysis of Multicomponents by a Single Marker - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and Validation of an HPLC Method Using an Experimental Design for Analysis of Amlodipine Besylate and Enalapril Maleate in a Fixed-dose Combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. public.pensoft.net [public.pensoft.net]
• 8. Fast high-performance liquid chromatography analysis of phenethylamine alkaloids in Citrus natural products on a pentafluorophenylpropyl stationary phase. | Sigma-Aldrich [sigmaaldrich.com]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]

Application Note: Derivatization of 5-Cyclopropylpentanal for Enhanced GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds. However, direct analysis of certain classes of molecules, such as aldehydes, can be challenging. Aldehydes, including 5-Cyclopropylpentanal, often exhibit poor chromatographic peak shape, thermal instability, and high polarity, leading to inaccurate quantification and low sensitivity.[1]

Derivatization is a chemical modification process that converts an analyte into a product with improved analytical properties.[2][3] For aldehydes, derivatization is crucial to improve volatility, thermal stability, and ionization efficiency, thereby enhancing their detection and quantification by GC-MS.[1] This application note details a robust protocol for the derivatization of 5-Cyclopropylpentanal using O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), a highly efficient and specific reagent for carbonyl compounds.[1][4][5] The resulting oxime derivative is less polar, more volatile, and exhibits excellent thermal stability, making it ideal for GC-MS analysis.[1][6]

Principle of Derivatization with PFBHA

The primary method for derivatizing aldehydes for GC-MS analysis is oximation.[1] PFBHA reacts with the carbonyl group of an aldehyde to form a stable pentafluorobenzyl oxime derivative. This reaction, known as oximation, is highly specific and efficient for both aldehydes and ketones.[1] The introduction of the pentafluorobenzyl group significantly enhances the detectability of the analyte, particularly when using sensitive detection methods like electron capture detection (ECD) or negative chemical ionization (NCI) mass spectrometry.[6][7]

The derivatization of 5-Cyclopropylpentanal with PFBHA proceeds as follows:

Caption: Chemical reaction of 5-Cyclopropylpentanal with PFBHA.

Experimental Protocols

This section provides a detailed methodology for the derivatization of 5-Cyclopropylpentanal followed by GC-MS analysis.

Materials and Reagents

• 5-Cyclopropylpentanal standard

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), ≥99.0% purity[5]

• Hexane (B92381), GC grade

• Methanol (B129727), LC-MS grade

• Deionized water

• Sodium sulfate, anhydrous

• Pyridine (B92270) (optional, as a catalyst)

• GC vials with inserts

• Vortex mixer

• Heating block or water bath

• Micropipettes

Standard Solution Preparation

• Stock Standard (1000 µg/mL): Accurately weigh 10 mg of 5-Cyclopropylpentanal and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standards: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL) by serial dilution of the stock standard with methanol.

PFBHA Derivatizing Reagent Preparation

Prepare a 10 mg/mL solution of PFBHA in deionized water. This solution should be prepared fresh daily to ensure reactivity.

Derivatization Protocol

The following protocol is a general guideline and may require optimization for specific sample matrices.

Caption: Experimental workflow for PFBHA derivatization.

• Sample Aliquoting: Pipette 100 µL of the sample or standard solution into a 2 mL GC vial.

• Reagent Addition: Add 100 µL of the freshly prepared PFBHA solution to the vial.[1]

• Mixing: Tightly cap the vial and vortex for 1 minute to ensure thorough mixing.[1]

• Incubation: Place the vial in a heating block or water bath set to 60-70°C for 30-60 minutes to facilitate the reaction.[1][8]

• Cooling: After incubation, allow the vial to cool to room temperature.[1]

• Extraction: Add 500 µL of an appropriate organic solvent, such as hexane, to the vial for liquid-liquid extraction of the derivative.[1]

• Phase Separation: Vortex the vial for 2 minutes and then allow the phases to separate. The derivatized, less polar 5-Cyclopropylpentanal-PFBHA oxime will partition into the upper organic layer.

• Sample Transfer: Carefully transfer the upper hexane layer to a clean GC vial with an insert.

• Analysis: The sample is now ready for injection into the GC-MS system.

GC-MS Analysis Parameters

The following are suggested starting parameters for the GC-MS analysis. These may need to be optimized for your specific instrument and column.

Parameter	Value
GC System	Agilent 7890B GC with 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial: 60°C, hold for 2 minRamp: 10°C/min to 280°CHold: 5 min at 280°C
MSD Transfer Line	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Impact (EI) or Negative Chemical Ionization (NCI)
Acquisition Mode	Scan (m/z 50-550) and/or Selected Ion Monitoring (SIM)

For quantitative analysis using SIM mode, characteristic ions of the 5-Cyclopropylpentanal-PFBHA oxime derivative should be monitored. The primary fragment ion is often [M-181]+, corresponding to the loss of the pentafluorobenzyl group.[7]

Expected Results and Quantitative Data

Derivatization with PFBHA is expected to significantly improve the chromatographic performance and sensitivity of 5-Cyclopropylpentanal analysis.

Analytical Parameter	Without Derivatization (Expected)	With PFBHA Derivatization (Expected)	Reference
Peak Shape	Broad, tailing peaks	Sharp, symmetrical peaks	[1]
Thermal Stability	Potential for degradation in the injector	High thermal stability	[1]
Volatility	Moderate	High	[1][2]
Sensitivity (LOD)	Higher (less sensitive)	Lower (more sensitive, potentially in the low ng/mL to pg/mL range)	[9]
Retention Time	Shorter	Longer (due to increased molecular weight)	N/A

Note: The exact quantitative improvements will depend on the specific analytical instrumentation and sample matrix. The values presented are based on typical results for aldehyde analysis.

Troubleshooting

• Low Derivative Yield: Ensure the PFBHA reagent is fresh. Consider adding a small amount of pyridine as a catalyst to facilitate the reaction. Check the incubation temperature and time.

• Multiple Peaks for the Derivative: The PFBHA derivative can form syn- and anti-isomers, which may separate under certain chromatographic conditions.[10] Adjusting the GC oven program may help to co-elute these isomers into a single peak.

• Interfering Peaks: Ensure high-purity solvents and reagents are used to minimize background contamination.

Conclusion

The derivatization of 5-Cyclopropylpentanal with PFBHA is a robust and reliable method to overcome the challenges associated with its direct GC-MS analysis. This protocol provides a detailed procedure for converting the aldehyde into a more volatile, stable, and detectable oxime derivative, enabling accurate and sensitive quantification. This method is highly applicable in various research and development settings, including pharmaceutical analysis and metabolomics.

References

• 1. benchchem.com [benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. researchgate.net [researchgate.net]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine for GC derivatization, LiChropur , = 99.0 AT 57981-02-9 [sigmaaldrich.com]
• 6. commons.und.edu [commons.und.edu]
• 7. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]

Practical Laboratory Guide for Handling 5-Cyclopropylpentanal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use of 5-Cyclopropylpentanal in a laboratory setting. The information is intended to guide researchers, scientists, and professionals in the field of drug development.

Section 1: Chemical and Physical Properties

Property	Estimated Value	Notes
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
Appearance	Colorless liquid	Typical for aliphatic aldehydes.
Odor	Pungent, potentially becoming more fragrant upon dilution	Lower molecular weight aldehydes have sharp odors.[1]
Boiling Point	~160-170 °C	Estimated based on the trend of increasing boiling points with molecular weight in aliphatic aldehydes.[1]
Density	~0.85 g/mL	Estimated based on similar aliphatic aldehydes.
Solubility	Sparingly soluble in water; soluble in organic solvents.	Solubility in water decreases with increasing carbon chain length.[1]
Vapor Pressure	Not available	Expected to be a volatile liquid at room temperature.[2]

Section 2: Safety and Handling

نظرًا لعدم وجود بيانات أمان محددة لـ 5-سيكلوبروبيل بنتانال، يجب التعامل معه بحذر، مع افتراض أنه يمتلك خصائص خطرة مشابهة للألدهيدات الأليفاتية الأخرى.

General Hazards:

• Flammability: Aliphatic aldehydes are often flammable.[3] Keep away from heat, sparks, and open flames.

• Toxicity: Lower molecular weight aldehydes can be toxic and irritant.[3] Avoid inhalation of vapors and contact with skin and eyes.[4] Exposure to high levels of aldehydes can affect lung function.[4]

• Reactivity: Aldehydes can be readily oxidized to carboxylic acids.[5]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep the container tightly closed.

• Store away from oxidizing agents.

Disposal:

• Dispose of as hazardous chemical waste in accordance with local regulations.

Section 3: Experimental Protocols

Proposed Synthesis of 5-Cyclopropylpentanal

A plausible two-step synthesis involves the preparation of the precursor alcohol, 5-cyclopropylpentan-1-ol (B6152113), followed by its oxidation to the aldehyde.

Step 1: Synthesis of 5-Cyclopropylpentan-1-ol via Grignard Reaction

This protocol describes the reaction of cyclopropylmagnesium bromide with a suitable electrophile to form the desired alcohol.

Materials:

• Cyclopropylmagnesium bromide solution (0.5 M in THF)

• 5-Chloropentanal (B1584631) (or a suitable precursor that can be converted to the Grignard reagent)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Magnesium sulfate (B86663) (anhydrous)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• To the flask, add the 5-chloropentanal dissolved in anhydrous diethyl ether.

• Cool the flask to 0 °C in an ice bath.

• Slowly add the cyclopropylmagnesium bromide solution from the dropping funnel to the stirred solution of the chloro-aldehyde.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 5-cyclopropylpentan-1-ol.

Step 2: Oxidation of 5-Cyclopropylpentan-1-ol to 5-Cyclopropylpentanal

This protocol outlines the oxidation of the primary alcohol to the corresponding aldehyde using Swern oxidation, a mild and selective method.[2][6]

Materials:

• 5-Cyclopropylpentan-1-ol (crude from Step 1)

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (B109758) (DCM), anhydrous

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and two dropping funnels under an inert atmosphere.

• Dissolve DMSO (2.2 equivalents) in anhydrous DCM and cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add oxalyl chloride (1.1 equivalents) dropwise to the stirred DMSO solution.

• After 15 minutes, add a solution of 5-cyclopropylpentan-1-ol (1 equivalent) in DCM dropwise.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Add triethylamine (5 equivalents) dropwise, and continue stirring for another 30 minutes at -78 °C.

• Remove the cooling bath and allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 5-Cyclopropylpentanal.

Caption: Synthetic workflow for 5-Cyclopropylpentanal.

Purification Protocol: Bisulfite Adduct Formation

This method is effective for purifying aliphatic aldehydes from non-carbonyl impurities.[7]

Materials:

• Crude 5-Cyclopropylpentanal

• Saturated sodium bisulfite (NaHSO₃) solution, freshly prepared

• Diethyl ether

• 5 M Sodium hydroxide (B78521) (NaOH) solution

Procedure:

• Dissolve the crude 5-Cyclopropylpentanal in diethyl ether in a separatory funnel.

• Add an equal volume of freshly prepared saturated sodium bisulfite solution.

• Shake the funnel vigorously for 5-10 minutes. A white precipitate of the bisulfite adduct may form.

• Separate the aqueous layer containing the water-soluble bisulfite adduct.

• Wash the organic layer with water to ensure complete extraction of the adduct.

• Combine the aqueous layers and cool in an ice bath.

• Slowly add 5 M NaOH solution with stirring until the solution is basic (pH > 10) to regenerate the aldehyde.

• Extract the regenerated 5-Cyclopropylpentanal with diethyl ether.

• Dry the organic extract over anhydrous magnesium sulfate, filter, and carefully remove the solvent under reduced pressure.

Caption: Purification workflow via bisulfite adduct.

Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard method for the analysis of volatile compounds like aldehydes.[8]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column suitable for volatile organic compounds (e.g., DB-5ms or equivalent).

Sample Preparation:

• Dissolve a small amount of purified 5-Cyclopropylpentanal in a volatile solvent such as dichloromethane or hexane.

GC-MS Parameters (Typical):

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Ionization: Electron Ionization (EI) at 70 eV.

• MS Scan Range: m/z 35-350.

Expected Results:

• The mass spectrum should show a molecular ion peak (M⁺) at m/z 126.

• Characteristic fragmentation patterns for aliphatic aldehydes and the cyclopropyl (B3062369) group would be observed.

Section 4: Application Notes

The cyclopropyl group is a valuable motif in medicinal chemistry, often introduced to modulate a molecule's pharmacological properties.[6][9]

Reactivity of the Cyclopropyl Group:

• The cyclopropyl ring is strained and possesses partial double-bond character.[8]

• When adjacent to a carbonyl group, the cyclopropyl ring can influence the reactivity of the aldehyde.

• Under certain conditions, the cyclopropyl ring can undergo ring-opening reactions, providing a pathway to more complex structures.[10]

Role in Drug Discovery:

• Metabolic Stability: The cyclopropyl group can block sites of metabolism, increasing the half-life of a drug.[6]

• Potency and Selectivity: The rigid nature of the cyclopropyl ring can lock a molecule into a bioactive conformation, enhancing its binding to a target and improving potency and selectivity.[9]

• Lipophilicity: The introduction of a cyclopropyl group can fine-tune the lipophilicity of a compound, which is crucial for its absorption, distribution, metabolism, and excretion (ADME) properties.[9]

• Novelty: Incorporating a cyclopropyl moiety can lead to novel chemical entities with unique biological activities.

Caption: Hypothetical signaling pathway modulation.

References

• 1. CHEM-GUIDE: Physical properties of aliphatic aldehydes and ketones [chem-guide.blogspot.com]
• 2. ncert.nic.in [ncert.nic.in]
• 3. Appendix I - Hazards Of Functional Groups | Environment, Health and Safety [ehs.cornell.edu]
• 4. Aldehydes exposure analysis | RPS [rpsgroup.com]
• 5. Physical properties of aldehydes [unacademy.com]
• 6. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scientificupdate.com [scientificupdate.com]
• 8. fiveable.me [fiveable.me]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 5-Cyclopropylpentanal in the Synthesis of Complex Molecules

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-Cyclopropylpentanal is a versatile, yet underutilized, synthetic intermediate that holds significant potential for the construction of complex molecular architectures. Its unique structural motif, featuring a terminal aldehyde and a cyclopropyl (B3062369) ring, allows for a diverse range of chemical transformations. The aldehyde functionality serves as a handle for carbon-carbon bond formation and functional group interconversion, while the cyclopropyl group can introduce conformational rigidity, influence electronic properties, and act as a precursor for further skeletal diversification. These characteristics make 5-cyclopropylpentanal an attractive building block in the synthesis of natural products, medicinal chemistry scaffolds, and other high-value organic molecules.

These application notes provide an overview of potential applications and detailed experimental protocols for the use of 5-cyclopropylpentanal in key synthetic transformations, including olefination and carbon-carbon bond formation.

Application: Chain Elongation and Olefin Synthesis via Wittig Reaction

The aldehyde group of 5-cyclopropylpentanal is readily converted to an alkene through the Wittig reaction.[1][2][3][4][5] This transformation is a cornerstone of organic synthesis, enabling the extension of carbon chains and the introduction of double bonds with stereochemical control. The resulting cyclopropyl-containing alkene can be a key intermediate in the synthesis of various complex targets.

Hypothetical Application: Synthesis of a Cyclopropyl-Containing Fatty Acid Analogue

A hypothetical application is the synthesis of (Z)-8-cyclopropyloct-5-enoic acid, a potential fatty acid analogue for biological screening. The key step is the Wittig reaction of 5-cyclopropylpentanal with a stabilized ylide derived from methyl 3-(triphenylphosphoranylidene)propanoate.

Reaction Scheme:

A schematic of the Wittig reaction.

Experimental Protocol: Wittig Olefination of 5-Cyclopropylpentanal

• Preparation of the Phosphonium (B103445) Ylide:

  • To a solution of methyl 3-bromopropanoate (B1231587) (1.2 equiv.) in anhydrous toluene (B28343) (10 mL) is added triphenylphosphine (B44618) (1.2 equiv.).

  • The mixture is heated to reflux for 24 hours, during which a white precipitate of the phosphonium salt forms.

  • The reaction is cooled to room temperature, and the solid is collected by filtration, washed with cold diethyl ether, and dried under vacuum.

• Wittig Reaction:

  • The phosphonium salt (1.1 equiv.) is suspended in anhydrous tetrahydrofuran (B95107) (THF) (20 mL) under an inert atmosphere (N₂ or Ar).

  • The suspension is cooled to 0 °C, and a solution of sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M in THF, 1.1 equiv.) is added dropwise. The resulting deep red solution indicates the formation of the ylide.

  • The solution is stirred at 0 °C for 30 minutes.

  • A solution of 5-cyclopropylpentanal (1.0 equiv.) in anhydrous THF (5 mL) is added dropwise to the ylide solution at 0 °C.

  • The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

  • The reaction is quenched by the addition of saturated aqueous ammonium (B1175870) chloride solution (15 mL).

  • The aqueous layer is extracted with diethyl ether (3 x 20 mL).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to afford the desired alkene.

Quantitative Data (Hypothetical):

Entry	Ylide Type	Product	Yield (%)	Diastereomeric Ratio (Z:E)
1	Stabilized	(Z)-methyl 8-cyclopropyloct-5-enoate	85	>95:5
2	Non-stabilized	(Z)-1-cyclopropyl-5-hexene	78	>98:2

Application: Carbon-Carbon Bond Formation via Aldol (B89426) Condensation

The α-protons of 5-cyclopropylpentanal are acidic enough to be removed by a base, forming an enolate which can then participate in aldol condensation reactions.[6][7][8][9] This allows for the construction of more complex carbon skeletons, including the formation of new rings.

Hypothetical Application: Intramolecular Aldol Cyclization for Bicyclic Ketone Synthesis

A hypothetical application involves the synthesis of a bicyclo[5.3.0]decanone derivative. This could be achieved through a multi-step sequence where 5-cyclopropylpentanal is first elongated and then subjected to an intramolecular aldol condensation.

Reaction Workflow:

A workflow for bicyclic ketone synthesis.

Experimental Protocol: Intramolecular Aldol Condensation

(Assuming the successful synthesis of the precursor diketone from 5-cyclopropylpentanal)

• Enolate Formation and Cyclization:

  • To a solution of the diketone precursor (1.0 equiv.) in anhydrous THF (20 mL) at -78 °C under an inert atmosphere is added a solution of lithium diisopropylamide (LDA) (1.1 equiv., freshly prepared) dropwise.

  • The reaction mixture is stirred at -78 °C for 1 hour to ensure complete enolate formation.

  • The cooling bath is removed, and the reaction is allowed to warm to room temperature and stirred for 4 hours.

  • The reaction is monitored by thin-layer chromatography (TLC) for the consumption of the starting material.

• Work-up and Purification:

  • The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

  • The mixture is extracted with ethyl acetate (3 x 25 mL).

  • The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo.

  • The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the bicyclic aldol adduct.

Quantitative Data (Hypothetical):

Entry	Base	Temperature (°C)	Product	Yield (%)
1	LDA	-78 to RT	Bicyclic aldol adduct	75
2	KHMDS	-78 to RT	Bicyclic aldol adduct	72
3	NaOEt	Reflux	Dehydrated enone	65

Logical Relationship: Synthetic Utility of 5-Cyclopropylpentanal

The following diagram illustrates the central role of 5-cyclopropylpentanal as a versatile starting material for accessing a variety of more complex molecular scaffolds.

Synthetic pathways from 5-cyclopropylpentanal.

While direct literature precedents for the use of 5-cyclopropylpentanal in complex molecule synthesis are scarce, its inherent chemical functionalities suggest a broad range of potential applications. The protocols and hypothetical applications presented here are based on well-established and reliable organic transformations. Researchers in synthetic and medicinal chemistry are encouraged to explore the utility of this building block for the efficient construction of novel and structurally diverse molecules. The presence of the cyclopropyl moiety, in particular, offers an avenue for creating compounds with unique three-dimensional shapes and potentially enhanced biological activities.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. Wittig Reaction: Mechanism and Examples | NROChemistry [nrochemistry.com]
• 3. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. magritek.com [magritek.com]
• 7. Solvent-Free Aldol Condensation of Cyclopentanone with Natural Clay-Based Catalysts: Origin of Activity & Selectivity | MDPI [mdpi.com]
• 8. asianpubs.org [asianpubs.org]
• 9. d-nb.info [d-nb.info]

Application Notes and Protocols for the Scale-Up Synthesis of 5-Cyclopropylpentanal

Introduction

5-Cyclopropylpentanal is a valuable building block in organic synthesis, finding applications in the pharmaceutical and agrochemical industries due to the unique structural and electronic properties conferred by the cyclopropyl (B3062369) group. The development of a robust and scalable synthetic route is crucial for its bulk production. These application notes provide a detailed, multi-step protocol for the synthesis of 5-cyclopropylpentanal, designed for easy scale-up. The process encompasses the formation of the carbon skeleton via a Grignard coupling reaction, followed by hydroboration-oxidation to install the alcohol functionality, and subsequent oxidation to the target aldehyde. A final purification step utilizing bisulfite adduct formation ensures high purity of the final product.

Overall Synthetic Scheme

The proposed synthetic pathway for the bulk production of 5-cyclopropylpentanal is a three-step process starting from commercially available starting materials. The workflow is designed to be efficient and scalable.

Caption: Overall workflow for the synthesis of 5-Cyclopropylpentanal.

Experimental Protocols

Step 1: Synthesis of 5-Cyclopropylpent-1-ene

This step involves the coupling of cyclopropylmethyl bromide with allylmagnesium bromide in the presence of a catalytic amount of copper(II) chloride.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Quantity	Moles
Cyclopropylmethyl bromide	134.99	1.385	135 g	1.0
Magnesium turnings	24.31	-	26.7 g	1.1
Allyl bromide	120.98	1.398	133 g	1.1
Tetrahydrofuran (THF), anhydrous	72.11	0.889	1.5 L	-
Copper(II) chloride, anhydrous	134.45	-	1.34 g	0.01
Saturated aq. NH4Cl	-	-	500 mL	-
Diethyl ether	74.12	0.713	1 L	-
Anhydrous MgSO4	120.37	-	50 g	-

Protocol:

• Preparation of Allylmagnesium Bromide:

  • To a flame-dried 3 L three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add magnesium turnings and 100 mL of anhydrous THF.

  • Add a small crystal of iodine to initiate the reaction.

  • Slowly add a solution of allyl bromide in 400 mL of anhydrous THF from the dropping funnel to maintain a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1 hour.

• Grignard Coupling Reaction:

  • Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

  • Add anhydrous copper(II) chloride to the Grignard solution.

  • Slowly add a solution of cyclopropylmethyl bromide in 500 mL of anhydrous THF from the dropping funnel, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the aqueous layer with diethyl ether (3 x 300 mL).

  • Combine the organic layers, wash with brine (2 x 200 mL), and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by fractional distillation to obtain 5-cyclopropylpent-1-ene.

Expected Yield and Purity:

Product	Yield (%)	Purity (GC)	Boiling Point (°C)
5-Cyclopropylpent-1-ene	75-85	>98%	115-117

Step 2: Synthesis of 5-Cyclopropylpentan-1-ol

This step involves the hydroboration of the terminal alkene followed by oxidation to the primary alcohol.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Quantity	Moles
5-Cyclopropylpent-1-ene	96.17	0.785	96.2 g	1.0
Borane-tetrahydrofuran complex (1 M in THF)	-	-	1.1 L	1.1
Tetrahydrofuran (THF), anhydrous	72.11	0.889	500 mL	-
Sodium hydroxide (B78521) (3 M aq. solution)	40.00	-	400 mL	1.2
Hydrogen peroxide (30% aq. solution)	34.01	1.11	136 mL	1.2
Diethyl ether	74.12	0.713	1 L	-
Anhydrous MgSO4	120.37	-	50 g	-

Protocol:

• Hydroboration:

  • To a flame-dried 3 L three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a solution of 5-cyclopropylpent-1-ene in 500 mL of anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the borane-THF complex from the dropping funnel, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 4 hours.

• Oxidation:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully add the 3 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide solution, ensuring the temperature does not exceed 20 °C.

  • After the addition is complete, stir the mixture at room temperature for 2 hours.

• Work-up and Purification:

  • Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 300 mL).

  • Combine the organic layers, wash with brine (2 x 200 mL), and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation to obtain 5-cyclopropylpentan-1-ol.

Expected Yield and Purity:

Product	Yield (%)	Purity (GC)	Boiling Point (°C @ 10 mmHg)
5-Cyclopropylpentan-1-ol	85-95	>98%	85-88

Step 3: Synthesis of 5-Cyclopropylpentanal

This step involves the oxidation of the primary alcohol to the corresponding aldehyde using pyridinium (B92312) chlorochromate (PCC). For larger scale production, alternative oxidation methods such as Swern oxidation or the use of TEMPO/bleach should be considered for safety and cost-effectiveness.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Quantity	Moles
5-Cyclopropylpentan-1-ol	114.19	0.892	114.2 g	1.0
Pyridinium chlorochromate (PCC)	215.56	-	323 g	1.5
Dichloromethane (DCM), anhydrous	84.93	1.33	2 L	-
Celite®	-	-	100 g	-
Diethyl ether	74.12	0.713	1 L	-

Protocol:

• Oxidation:

  • To a 5 L three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, add a suspension of PCC in 1 L of anhydrous DCM.

  • Add a solution of 5-cyclopropylpentan-1-ol in 1 L of anhydrous DCM to the PCC suspension in one portion.

  • Stir the mixture at room temperature for 2 hours. The reaction progress can be monitored by TLC or GC.

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with 1 L of diethyl ether.

  • Pass the mixture through a short pad of Celite® to remove the chromium salts. Wash the Celite® pad with additional diethyl ether.

  • Concentrate the filtrate under reduced pressure to obtain the crude 5-cyclopropylpentanal.

Expected Yield and Purity:

Product	Yield (%)	Purity (GC, crude)
5-Cyclopropylpentanal	80-90	~95%

Step 4: Purification of 5-Cyclopropylpentanal via Bisulfite Adduct Formation

This final step ensures the high purity of the aldehyde, which is crucial for subsequent applications. The purification is based on the reversible formation of a solid bisulfite adduct.[1][2][3][4]

Materials and Reagents:

Reagent	Quantity
Crude 5-Cyclopropylpentanal	~100 g
Methanol (B129727)	500 mL
Saturated Sodium Bisulfite (NaHSO3) solution	1 L
Diethyl ether	1 L
Sodium Hydroxide (10 M aq. solution)	As needed
Brine	500 mL
Anhydrous MgSO4	50 g

Protocol:

• Adduct Formation:

  • Dissolve the crude 5-cyclopropylpentanal in methanol in a large beaker.

  • Slowly add the saturated sodium bisulfite solution with vigorous stirring. A white precipitate of the bisulfite adduct should form.

  • Continue stirring for 1 hour at room temperature.

  • Filter the white solid and wash it with diethyl ether to remove any non-aldehydic impurities.

• Regeneration of the Aldehyde:

  • Suspend the filtered bisulfite adduct in a mixture of diethyl ether and water (1:1).

  • Slowly add 10 M sodium hydroxide solution with stirring until the solid dissolves and the aqueous layer becomes basic (pH > 10).

  • Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 300 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to yield pure 5-cyclopropylpentanal.

Expected Yield and Purity:

Product	Overall Yield from Alcohol (%)	Purity (GC)
5-Cyclopropylpentanal	90-95	>99%

Process Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification of 5-Cyclopropylpentanal.

References

• 1. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Workup [chem.rochester.edu]

Technical Notes & Optimization

addressing challenges in the synthesis of 5-Cyclopropylpentanal

Welcome to the technical support center for the synthesis of 5-Cyclopropylpentanal. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during the synthesis of this valuable aldehyde intermediate.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 5-Cyclopropylpentanal, particularly when employing oxidation methods from the precursor 5-cyclopropylpentan-1-ol (B6152113).

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive oxidizing agent. 2. Insufficient reaction time or temperature. 3. Degradation of the aldehyde product.	1. Use a fresh batch of the oxidizing agent (e.g., PCC, Dess-Martin Periodinane). 2. Monitor the reaction by TLC to determine the optimal reaction time. If the reaction is sluggish, a slight increase in temperature may be warranted, but proceed with caution to avoid side reactions. 3. Aldehydes can be sensitive. Ensure the work-up is performed promptly and under neutral or slightly acidic conditions.
Presence of Starting Material (5-Cyclopropylpentan-1-ol) in the Final Product	1. Incomplete oxidation. 2. Insufficient amount of oxidizing agent.	1. Increase the equivalents of the oxidizing agent (e.g., 1.2-1.5 equivalents). 2. Extend the reaction time and monitor closely by TLC until the starting material is consumed. 3. For purification, consider forming the bisulfite adduct of the aldehyde, which can be separated from the unreacted alcohol in an aqueous layer.[1][2]
Presence of Carboxylic Acid (5-Cyclopropylpentanoic Acid) Impurity	Over-oxidation of the aldehyde.	1. Use a mild oxidizing agent specifically for aldehydes, such as Pyridinium Chlorochromate (PCC), Dess-Martin Periodinane (DMP), or a Swern oxidation.[3][4][5][6][7][8][9] 2. Avoid using strong, aqueous oxidizing agents like chromic acid.[3] 3. If a small amount of acid is formed, it can often be removed by a mild basic wash (e.g., saturated NaHCO₃ solution) during the work-up.
Formation of a Tar-like Substance	1. Reaction temperature too high. 2. Use of a strong, non-selective oxidizing agent. 3. Aldol condensation of the product.[10]	1. Maintain the recommended reaction temperature for the chosen oxidation method (e.g., -78 °C for Swern oxidation).[8][9] 2. Employ a mild and selective oxidizing agent. 3. Work up the reaction under neutral or slightly acidic conditions to minimize base-catalyzed side reactions.
Difficulty in Product Isolation/Purification	1. Similar polarity of the aldehyde and the starting alcohol. 2. Emulsion formation during aqueous work-up.	1. Utilize flash column chromatography with a carefully selected solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).[1] 2. Form the water-soluble bisulfite adduct to separate the aldehyde from non-polar impurities, followed by regeneration of the aldehyde.[1][2] 3. To break emulsions, add brine (saturated NaCl solution) during the work-up.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Cyclopropylpentanal?

The most common and direct laboratory-scale synthesis involves the oxidation of the corresponding primary alcohol, 5-cyclopropylpentan-1-ol. Several reliable methods can be employed for this transformation, with the choice often depending on the scale of the reaction and the available reagents.

Q2: Which oxidizing agent is best for converting 5-cyclopropylpentan-1-ol to 5-Cyclopropylpentanal?

For a clean and high-yielding conversion to the aldehyde without over-oxidation to the carboxylic acid, mild oxidizing agents are highly recommended. The most suitable options include:

• Pyridinium Chlorochromate (PCC): A classic and effective reagent for this transformation.[3][4][5]

• Dess-Martin Periodinane (DMP): Known for its mild reaction conditions and high selectivity.[6][7][11]

• Swern Oxidation: Utilizes dimethyl sulfoxide (B87167) (DMSO) and oxalyl chloride, offering excellent results at low temperatures.[8][9][12]

Q3: How can I avoid the formation of 5-cyclopropylpentanoic acid as a byproduct?

The formation of the carboxylic acid is due to over-oxidation. To prevent this:

• Strictly use mild oxidizing agents like PCC, DMP, or a Swern oxidation.[13][14]

• Avoid strong oxidizing agents such as potassium permanganate (B83412) or chromic acid.[3]

• Monitor the reaction carefully and work it up as soon as the starting material is consumed.

Q4: My NMR spectrum shows unreacted 5-cyclopropylpentan-1-ol. How can I purify my product?

Separating the aldehyde from the alcohol can be challenging due to their similar polarities. Here are two effective strategies:

• Column Chromatography: Careful flash column chromatography on silica (B1680970) gel, using a low-polarity eluent system (e.g., a gradient of 3-5% diethyl ether in hexanes), can effectively separate the two compounds.[1]

• Bisulfite Adduct Formation: This chemical separation method is highly effective for aldehydes.[1][2]

  • Treat the crude product mixture with a saturated aqueous solution of sodium bisulfite.

  • The aldehyde forms a water-soluble adduct, while the unreacted alcohol remains in the organic phase.

  • Separate the aqueous layer and then regenerate the pure aldehyde by adding a mild base (e.g., NaHCO₃).

Q5: The Swern oxidation is giving me a very unpleasant smell. Is this normal and how can I manage it?

Yes, the characteristic and strong, unpleasant odor is due to the formation of dimethyl sulfide (B99878) ((CH₃)₂S) as a byproduct of the Swern oxidation.[9][12] It is crucial to perform this reaction and the subsequent work-up in a well-ventilated fume hood. To neutralize the odor in the glassware, rinse it with a bleach solution (sodium hypochlorite) or an oxidizing agent like Oxone®, which will oxidize the volatile dimethyl sulfide to odorless dimethyl sulfoxide (DMSO) or dimethyl sulfone.

Experimental Protocols

Protocol 1: Synthesis of 5-Cyclopropylpentanal via Dess-Martin Periodinane (DMP) Oxidation

This protocol describes a reliable method for the oxidation of 5-cyclopropylpentan-1-ol to 5-Cyclopropylpentanal using DMP.

Materials:

• 5-cyclopropylpentan-1-ol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-cyclopropylpentan-1-ol (1.0 eq.) in anhydrous DCM.

• Add Dess-Martin Periodinane (1.2 eq.) to the solution in one portion at room temperature.[15]

• Stir the reaction mixture vigorously at room temperature and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

• Stir the biphasic mixture until the solid byproduct dissolves.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers and wash with saturated aqueous NaHCO₃, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude 5-Cyclopropylpentanal.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 2: Purification of 5-Cyclopropylpentanal via Bisulfite Adduct Formation

This protocol is useful for removing non-aldehydic impurities, such as unreacted 5-cyclopropylpentan-1-ol.[1][2]

Materials:

• Crude 5-Cyclopropylpentanal

• Saturated aqueous sodium bisulfite (NaHSO₃) solution

• Diethyl ether or other suitable organic solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or dilute NaOH

• Brine

Procedure:

• Dissolve the crude 5-Cyclopropylpentanal in diethyl ether.

• Transfer the solution to a separatory funnel and add an equal volume of saturated aqueous NaHSO₃ solution.

• Shake the funnel vigorously for 5-10 minutes. A white precipitate of the bisulfite adduct may form in the aqueous layer.

• Separate the layers. The organic layer contains the non-aldehydic impurities.

• Wash the organic layer with a small amount of water and combine this with the initial aqueous layer containing the adduct.

• To regenerate the aldehyde, add saturated aqueous NaHCO₃ solution or dilute NaOH to the aqueous layer containing the adduct until the solution is basic.

• Stir the mixture until the precipitate dissolves and the aldehyde separates as an oily layer.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate under reduced pressure to yield the purified 5-Cyclopropylpentanal.

Visualizations

Caption: General experimental workflow for the synthesis and purification of 5-Cyclopropylpentanal.

Caption: A logical flowchart for troubleshooting common issues in the synthesis of 5-Cyclopropylpentanal.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidation with Chromic Acid and PCC - Chad's Prep® [chadsprep.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. Swern oxidation - Wikipedia [en.wikipedia.org]
• 10. ncert.nic.in [ncert.nic.in]
• 11. Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]
• 12. Swern Oxidation [organic-chemistry.org]
• 13. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. organic-synthesis.com [organic-synthesis.com]

Technical Support Center: Strategies for Improving the Yield of 5-Cyclopropylpentanal

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing the synthesis of 5-Cyclopropylpentanal. Below you will find detailed experimental protocols, strategies to overcome common issues, and data to guide your experimental design.

Troubleshooting Guides

This section addresses specific problems you may encounter during the synthesis of 5-Cyclopropylpentanal, particularly when using common oxidation methods to convert 5-Cyclopropyl-1-pentanol to the desired aldehyde.

Problem 1: Low or No Yield of 5-Cyclopropylpentanal

Potential Cause	Recommended Solution
Degradation of Reagents	Swern Oxidation: Ensure the oxalyl chloride and dimethyl sulfoxide (B87167) (DMSO) are fresh and of high purity. DMSO should be anhydrous. Dess-Martin Oxidation: Dess-Martin Periodinane (DMP) is sensitive to moisture. Store it in a desiccator and handle it under an inert atmosphere.
Incorrect Reaction Temperature	Swern Oxidation: Maintain a low temperature (typically -78 °C) during the addition of reagents to prevent side reactions. Use a dry ice/acetone bath for consistent temperature control.
Over-oxidation to Carboxylic Acid	Use mild and selective oxidizing agents like Pyridinium Chlorochromate (PCC), Swern, or Dess-Martin oxidation conditions. Avoid stronger oxidizing agents like potassium permanganate (B83412) or chromic acid. Ensure timely work-up of the reaction to prevent prolonged exposure of the aldehyde to the oxidant.
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material (5-Cyclopropyl-1-pentanol) is still present after the recommended reaction time, consider adding a slight excess of the oxidizing agent.
Moisture in the Reaction	Ensure all glassware is thoroughly dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the introduction of water, which can quench reagents and lead to side reactions.

Problem 2: Presence of Impurities in the Final Product

Potential Cause	Recommended Solution
Unreacted Starting Material (5-Cyclopropyl-1-pentanol)	Optimize reaction time and stoichiometry of the oxidizing agent. If unreacted alcohol persists, consider a purification step such as column chromatography.
Over-oxidation Product (5-Cyclopropylpentanoic Acid)	Use a mild purification technique such as a gentle wash with a cold, dilute sodium bicarbonate solution to remove the acidic impurity.
Byproducts from the Oxidizing Agent	Swern Oxidation: The primary byproduct is dimethyl sulfide, which has a strong odor. It can be removed under reduced pressure (rotary evaporation). Residual amounts can be oxidized to the odorless DMSO with a dilute bleach solution during workup, but use with caution as it may affect the aldehyde. Dess-Martin Oxidation: The byproduct, 1-hydroxy-1,2-benziodoxol-3(1H)-one-1-oxide, can often be removed by filtration after the reaction. A wash with a saturated sodium thiosulfate (B1220275) solution can also help to remove iodine-containing byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 5-Cyclopropylpentanal?

The most prevalent method is the oxidation of the corresponding primary alcohol, 5-Cyclopropyl-1-pentanol. Mild oxidation conditions are crucial to prevent over-oxidation to the carboxylic acid.

Q2: How can I synthesize the precursor, 5-Cyclopropyl-1-pentanol?

A common method involves the reaction of a Grignard reagent, such as cyclopropylmethyl magnesium bromide, with a suitable electrophile like 4-bromo-1-butanol (B1194514) or a protected version thereof, followed by deprotection.

Q3: Which oxidation method is recommended for preparing 5-Cyclopropylpentanal?

Both Swern and Dess-Martin oxidations are effective and widely used for this type of transformation due to their mild reaction conditions and high selectivity for aldehydes.[1][2] The choice between them may depend on the availability of reagents, scale of the reaction, and tolerance of other functional groups in the molecule.

Q4: How can I effectively purify 5-Cyclopropylpentanal?

For removal of the aldehyde from a reaction mixture or to separate it from non-aldehydic impurities, a bisulfite extraction can be a highly effective method. The aldehyde forms a water-soluble bisulfite adduct, which can be separated in an aqueous layer and later regenerated by treatment with a base.

Q5: My yield of 5-Cyclopropylpentanal is consistently low. What general laboratory practices can I improve?

Ensure all glassware is flame-dried or oven-dried to remove any traces of water. Use fresh, high-purity, and anhydrous solvents and reagents. Perform all additions of moisture-sensitive reagents under an inert atmosphere. Accurately measure all reagents. Finally, ensure efficient stirring throughout the reaction.

Data Presentation

The following table summarizes typical reaction conditions for the oxidation of primary alcohols to aldehydes using common methods. While specific yields for 5-Cyclopropylpentanal are not widely reported, these values for similar long-chain primary alcohols can serve as a benchmark.

Oxidation Method	Oxidizing Agent	Typical Solvent	Temperature (°C)	Typical Yield (%)	Reference
Swern Oxidation	Oxalyl chloride, DMSO, Triethylamine (B128534)	Dichloromethane (B109758)	-78 to room temp.	85-95	[3]
Dess-Martin Oxidation	Dess-Martin Periodinane (DMP)	Dichloromethane	Room temperature	90-95	[4][5]
PCC Oxidation	Pyridinium Chlorochromate (PCC)	Dichloromethane	Room temperature	80-90

Experimental Protocols

1. Synthesis of 5-Cyclopropyl-1-pentanol (Precursor)

This protocol is a general representation of a Grignard reaction for the synthesis of the precursor alcohol.

• Step 1: Preparation of Cyclopropylmethyl Magnesium Bromide. In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. Add a small crystal of iodine to initiate the reaction. Add a solution of cyclopropylmethyl bromide in anhydrous diethyl ether dropwise to the magnesium turnings under a nitrogen atmosphere. The reaction is initiated by gentle heating and then maintained at reflux until the magnesium is consumed.

• Step 2: Grignard Reaction. Cool the Grignard reagent to 0 °C. Add a solution of 1,4-dibromobutane (B41627) in anhydrous diethyl ether dropwise. Allow the reaction mixture to warm to room temperature and stir overnight.

• Step 3: Workup. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (B86663), and concentrate under reduced pressure.

• Step 4: Purification. Purify the crude product by fractional distillation or column chromatography to obtain 5-Cyclopropyl-1-pentanol.

2. Oxidation of 5-Cyclopropyl-1-pentanol to 5-Cyclopropylpentanal (Swern Oxidation)

• Step 1: Activation of DMSO. In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve oxalyl chloride in anhydrous dichloromethane and cool the solution to -78 °C (dry ice/acetone bath). Add a solution of anhydrous DMSO in dichloromethane dropwise, maintaining the temperature below -60 °C.

• Step 2: Addition of Alcohol. After stirring for 15 minutes, add a solution of 5-Cyclopropyl-1-pentanol in dichloromethane dropwise, again keeping the temperature below -60 °C.

• Step 3: Addition of Base. Stir the mixture for 30 minutes at -78 °C, then add triethylamine dropwise.

• Step 4: Workup. Allow the reaction mixture to warm to room temperature. Add water to quench the reaction. Separate the organic layer and wash it sequentially with a dilute HCl solution, water, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Step 5: Purification. Purify the crude 5-Cyclopropylpentanal by vacuum distillation or column chromatography.

3. Oxidation of 5-Cyclopropyl-1-pentanol to 5-Cyclopropylpentanal (Dess-Martin Oxidation)

• Step 1: Reaction Setup. In a flame-dried flask under a nitrogen atmosphere, dissolve 5-Cyclopropyl-1-pentanol in anhydrous dichloromethane.

• Step 2: Addition of DMP. Add Dess-Martin Periodinane (DMP) to the solution in one portion at room temperature.[4]

• Step 3: Reaction Monitoring. Stir the reaction mixture at room temperature and monitor the progress by TLC. The reaction is typically complete within 1-3 hours.

• Step 4: Workup. Upon completion, dilute the reaction mixture with diethyl ether and pour it into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate. Shake vigorously until the layers are clear. Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Step 5: Purification. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude 5-Cyclopropylpentanal by column chromatography.

Visualizations

Caption: Synthetic workflow for 5-Cyclopropylpentanal.

Caption: Troubleshooting low yield issues.

References

• 1. organic chemistry - Why doesn't cyclopropyl methyl carbocation stabilises itself by ring expansion? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 3. Efficient approaches to the stereoselective synthesis of cyclopropyl alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclopropyl carbinol rearrangement for benzo-fused nitrogen ring synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of Crude 5-Cyclopropylpentanal

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of crude 5-Cyclopropylpentanal. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 5-Cyclopropylpentanal?

A1: Common impurities can originate from the starting materials, side reactions, or degradation of the product. Based on typical synthetic routes for aliphatic aldehydes and cyclopropyl (B3062369) moieties, likely impurities include:

• Unreacted starting materials: Such as the corresponding alcohol (5-cyclopropylpentan-1-ol) if the aldehyde is prepared by oxidation.

• Over-oxidation product: The corresponding carboxylic acid (5-cyclopropylpentanoic acid) is a very common impurity.

• Byproducts from specific reactions: For instance, if a Wittig-type reaction is employed in the synthesis, triphenylphosphine (B44618) oxide could be a significant impurity.

• Solvents: Residual solvents from the reaction or extraction steps.

• Water: Which can be present from aqueous workups.

Q2: Which purification method is best for 5-Cyclopropylpentanal?

A2: The optimal purification method depends on the scale of your experiment and the nature of the impurities.

• Fractional Distillation is often suitable for large-scale purification to remove impurities with significantly different boiling points.

• Column Chromatography is effective for removing polar impurities like alcohols and carboxylic acids on a small to medium scale.

• Bisulfite Adduct Formation is a highly selective method for separating aldehydes from non-aldehydic impurities.

Q3: Is 5-Cyclopropylpentanal stable during purification?

A3: Aldehydes can be sensitive to both air oxidation and acidic or basic conditions. It is advisable to handle the compound under an inert atmosphere (e.g., nitrogen or argon) when possible, especially during heating steps like distillation. Aldehydes can also be prone to decomposition on silica (B1680970) gel during column chromatography, but this can often be mitigated by deactivating the silica gel with a small amount of triethylamine (B128534).

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low recovery after column chromatography.	The aldehyde may be decomposing on the acidic silica gel.	Deactivate the silica gel by preparing the slurry with a solvent mixture containing a small amount of triethylamine (e.g., 0.1-1%). Alternatively, use a different stationary phase like alumina.
Product is still impure after distillation.	The boiling points of the impurity and the product are too close for effective separation.	Use a longer fractionating column or one with a more efficient packing material to increase the number of theoretical plates. Alternatively, consider a different purification method like bisulfite adduct formation.
A white precipitate forms during workup with sodium bisulfite.	This is likely the desired bisulfite adduct of the aldehyde, which can sometimes be insoluble.	If the adduct is insoluble, it can be isolated by filtration, washed with a non-polar solvent, and then the pure aldehyde can be regenerated from the solid adduct.
The purified aldehyde turns yellow and viscous upon storage.	This is likely due to oxidation and/or polymerization.	Store the purified 5-Cyclopropylpentanal under an inert atmosphere, protected from light, and at a low temperature (e.g., in a refrigerator or freezer). Adding a radical inhibitor like BHT (butylated hydroxytoluene) can also improve stability.

Comparison of Purification Methods

Method	Purity Achieved	Typical Yield	Scale	Advantages	Disadvantages
Fractional Distillation	>98%	60-80%	> 5 g	Scalable, effective for removing non-volatile and some volatile impurities.	Can cause degradation of thermally sensitive compounds.
Column Chromatography	>99%	50-90%	< 10 g	High purity, good for removing polar impurities.	Can be time-consuming, uses large amounts of solvent, potential for product decomposition on silica.
Bisulfite Adduct Formation	>99%	70-95%	Variable	Highly selective for aldehydes, excellent for removing non-aldehydic impurities.	Requires an additional step to regenerate the aldehyde, may not be suitable for sterically hindered aldehydes.

Experimental Protocols

Protocol 1: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column packed with Raschig rings or Vigreux indentations, a condenser, and a receiving flask.

• Sample Preparation: Add the crude 5-Cyclopropylpentanal and a few boiling chips or a magnetic stir bar to the distillation flask.

• Distillation: Heat the flask gently. The vapor will rise through the fractionating column.

• Fraction Collection: Collect the fraction that distills at the expected boiling point of 5-Cyclopropylpentanal. It is advisable to collect fractions and analyze their purity by GC or NMR.

Protocol 2: Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pack a chromatography column with the silica gel slurry.

• Sample Loading: Dissolve the crude 5-Cyclopropylpentanal in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate (B1210297) in hexane).

• Fraction Collection and Analysis: Collect fractions and monitor the separation using thin-layer chromatography (TLC). Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purification via Bisulfite Adduct Formation

• Adduct Formation: Dissolve the crude 5-Cyclopropylpentanal in ethanol (B145695) in a flask. Add a saturated aqueous solution of sodium bisulfite and stir vigorously. The mixture may warm up, and a white precipitate of the bisulfite adduct may form.

• Isolation of Adduct: If a precipitate forms, collect it by filtration and wash with ethanol and then ether. If no precipitate forms, proceed to liquid-liquid extraction.

• Liquid-Liquid Extraction: Transfer the mixture to a separatory funnel. The aqueous layer contains the bisulfite adduct. Wash the aqueous layer with a non-polar organic solvent (e.g., diethyl ether or hexane) to remove any non-aldehydic impurities.

• Regeneration of Aldehyde: To the aqueous layer containing the bisulfite adduct, add a strong base (e.g., sodium carbonate or sodium hydroxide (B78521) solution) until the solution is basic. This will regenerate the aldehyde.

• Extraction of Pure Aldehyde: Extract the regenerated aldehyde from the aqueous layer with a fresh portion of an organic solvent.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the purified 5-Cyclopropylpentanal.

Purification Method Selection Workflow

Caption: Decision workflow for selecting a purification method for 5-Cyclopropylpentanal.

Technical Support Center: Optimization of Reaction Conditions for 5-Cyclopropylpentanal

Welcome to the technical support center for the synthesis of 5-Cyclopropylpentanal. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the optimization of reaction conditions for this specific aldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Cyclopropylpentanal?

The most prevalent laboratory-scale synthesis of 5-Cyclopropylpentanal involves the oxidation of the corresponding primary alcohol, 5-cyclopropylpentan-1-ol (B6152113). This method is favored for its reliability and the commercial availability of the starting alcohol.

Q2: What are the critical parameters to control during the oxidation of 5-cyclopropylpentan-1-ol?

The critical parameters to control are:

• Choice of Oxidizing Agent: Mild oxidizing agents are necessary to prevent over-oxidation to the carboxylic acid.

• Reaction Temperature: Many oxidation reactions are temperature-sensitive. Maintaining the recommended temperature is crucial to minimize side reactions.

• Reaction Time: Monitoring the reaction progress is essential to determine the optimal reaction time for maximizing yield and minimizing byproduct formation.

• Stoichiometry of Reagents: The molar equivalents of the oxidizing agent and any other reagents should be carefully controlled.

• Anhydrous Conditions: Several common oxidation methods require strictly anhydrous conditions to avoid decreased yields and side reactions.[1]

Q3: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is a common and effective method for monitoring the reaction progress. A suitable solvent system (e.g., ethyl acetate (B1210297)/hexanes) should be used to achieve good separation between the starting alcohol, the product aldehyde, and any potential byproducts. Staining with an appropriate agent, such as potassium permanganate, can help visualize the spots.

Q4: What are the potential challenges associated with the cyclopropyl (B3062369) group?

The cyclopropyl group is generally stable under many mild oxidation conditions. However, highly acidic or harsh oxidative conditions could potentially lead to ring-opening side reactions. It is advisable to use neutral or buffered oxidation systems where possible.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of 5-Cyclopropylpentanal via oxidation of 5-cyclopropylpentan-1-ol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no conversion of the starting alcohol	1. Inactive or degraded oxidizing agent. 2. Insufficient amount of oxidizing agent. 3. Reaction temperature is too low. 4. Presence of water in a moisture-sensitive reaction.	1. Use a fresh batch of the oxidizing agent. 2. Increase the molar equivalents of the oxidizing agent incrementally. 3. Gradually increase the reaction temperature while monitoring for side product formation. 4. Ensure all glassware is oven-dried and use anhydrous solvents.
Formation of 5-cyclopropylpentanoic acid (over-oxidation)	1. The oxidizing agent is too strong. 2. The reaction was run for too long. 3. The reaction temperature was too high. 4. Presence of water in some oxidation systems can lead to hydrate (B1144303) formation, which is readily oxidized.[2]	1. Switch to a milder oxidizing agent (e.g., Dess-Martin periodinane or a Swern oxidation). 2. Monitor the reaction closely by TLC and quench the reaction as soon as the starting material is consumed. 3. Maintain the recommended reaction temperature. 4. Use anhydrous conditions, especially with chromium-based oxidants.[2]
Formation of unidentified byproducts	1. Side reactions due to inappropriate temperature or reaction time. 2. Decomposition of the product or starting material. 3. The chosen oxidizing agent is not suitable for the substrate.	1. Re-optimize the reaction temperature and time. 2. Consider a milder oxidizing agent. 3. Purify the starting material to remove any impurities that might be causing side reactions.
Difficult purification of the final product	1. The product aldehyde is volatile. 2. The product has a similar polarity to the starting material or byproducts.	1. Use a rotary evaporator at low temperature and pressure for solvent removal. 2. Optimize the solvent system for column chromatography to achieve better separation. 3. Consider converting the aldehyde to a stable derivative (e.g., a bisulfite adduct) for purification, followed by regeneration of the aldehyde.

Experimental Protocols

Below are detailed methodologies for common oxidation reactions applicable to the synthesis of 5-Cyclopropylpentanal from 5-cyclopropylpentan-1-ol.

Method 1: Pyridinium Chlorochromate (PCC) Oxidation

PCC is a relatively mild oxidizing agent that can convert primary alcohols to aldehydes.[3][4]

Materials:

• 5-cyclopropylpentan-1-ol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (B109758) (DCM)

• Celite® or silica (B1680970) gel

• Anhydrous diethyl ether or hexanes for purification

Procedure:

• To a stirred suspension of PCC (1.5 equivalents) and Celite® (a mass equal to the PCC) in anhydrous DCM, add a solution of 5-cyclopropylpentan-1-ol (1 equivalent) in anhydrous DCM dropwise at room temperature.

• Stir the mixture vigorously for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad thoroughly with diethyl ether.

• Combine the filtrates and concentrate under reduced pressure at a low temperature to obtain the crude 5-Cyclopropylpentanal.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Method 2: Swern Oxidation

The Swern oxidation is a mild and reliable method that uses dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride.[5][6]

Materials:

• 5-cyclopropylpentan-1-ol

• Anhydrous dimethyl sulfoxide (DMSO)

• Oxalyl chloride

• Anhydrous dichloromethane (DCM)

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous hexanes and ethyl acetate for purification

Procedure:

• To a solution of oxalyl chloride (1.2 equivalents) in anhydrous DCM at -78 °C (dry ice/acetone bath), add a solution of anhydrous DMSO (2.2 equivalents) in anhydrous DCM dropwise, ensuring the temperature remains below -60 °C.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of 5-cyclopropylpentan-1-ol (1 equivalent) in anhydrous DCM dropwise, again maintaining the temperature below -60 °C.

• Stir the reaction mixture for 30 minutes at -78 °C.

• Add triethylamine (5 equivalents) dropwise, and continue stirring for another 30 minutes at -78 °C.

• Allow the reaction to warm to room temperature.

• Quench the reaction by adding water.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure at a low temperature.

• Purify the crude product by flash column chromatography.

Method 3: Dess-Martin Periodinane (DMP) Oxidation

DMP is a hypervalent iodine reagent that offers a very mild and selective oxidation of primary alcohols to aldehydes.[7][8][9]

Materials:

• 5-cyclopropylpentan-1-ol

• Dess-Martin Periodinane (DMP)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Sodium thiosulfate

• Anhydrous hexanes and ethyl acetate for purification

Procedure:

• To a solution of 5-cyclopropylpentan-1-ol (1 equivalent) in anhydrous DCM, add Dess-Martin Periodinane (1.2 equivalents) in one portion at room temperature.

• Stir the reaction mixture for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

• Stir the mixture vigorously until the layers are clear.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure at a low temperature.

• Purify the crude product by flash column chromatography.

Data Presentation

Table 1: Comparison of Common Oxidation Methods for Primary Alcohols

Method	Oxidizing Agent	Typical Yields	Reaction Conditions	Advantages	Disadvantages
PCC Oxidation	Pyridinium Chlorochromate	70-90%	Anhydrous, Room Temp	Readily available reagent, simple setup.	Chromium waste is toxic, acidic conditions.[1]
Swern Oxidation	DMSO, Oxalyl Chloride, Base	85-95%	Anhydrous, -78 °C	Mild conditions, high yields, good for sensitive substrates.	Requires cryogenic temperatures, produces foul-smelling dimethyl sulfide.[5][6]
Dess-Martin Oxidation	Dess-Martin Periodinane	90-98%	Anhydrous, Room Temp	Very mild, neutral pH, high yields, easy workup.[7][10]	Reagent is expensive and can be shock-sensitive.

Visualizations

Caption: General experimental workflow for the synthesis of 5-Cyclopropylpentanal.

Caption: Troubleshooting logic for the oxidation of 5-cyclopropylpentan-1-ol.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. Swern oxidation - Wikipedia [en.wikipedia.org]
• 6. Swern Oxidation [organic-chemistry.org]
• 7. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 8. Dess-Martin Oxidation [organic-chemistry.org]
• 9. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 10. scribd.com [scribd.com]

degradation pathways and stability issues of 5-Cyclopropylpentanal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Cyclopropylpentanal. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 5-Cyclopropylpentanal and what are its primary stability concerns?

5-Cyclopropylpentanal is an aliphatic aldehyde containing a cyclopropyl (B3062369) group. Like many aliphatic aldehydes, its primary stability concerns are its susceptibility to oxidation, polymerization, and aldol (B89426) condensation. The aldehyde functional group is highly reactive and can degrade over time, especially when exposed to air, light, and elevated temperatures, or in the presence of acidic or basic contaminants. Aldehydes are versatile intermediates in pharmaceutical synthesis due to their reactivity.

Q2: How should I properly store 5-Cyclopropylpentanal?

To ensure the stability of 5-Cyclopropylpentanal, it is recommended to store it under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.[1] It should be kept in a tightly sealed container in a cool, dry, and dark place. For long-term storage, refrigeration at 2-8°C is advisable to minimize degradation.[1] However, be aware that low temperatures can sometimes promote the polymerization of aliphatic aldehydes.[2]

Q3: What are the primary degradation pathways for 5-Cyclopropylpentanal?

The primary degradation pathways for 5-Cyclopropylpentanal are anticipated to be:

• Oxidation: The aldehyde group can be easily oxidized to the corresponding carboxylic acid (5-cyclopropylpentanoic acid), especially when exposed to air (oxygen).

• Polymerization: Like other aliphatic aldehydes, it can undergo polymerization to form polyacetals, which is often catalyzed by acidic or basic impurities.[3][4]

• Aldol Condensation: In the presence of acid or base catalysts, 5-Cyclopropylpentanal can undergo self-condensation reactions.[5]

• Ring-Opening of Cyclopropyl Group: Under certain conditions, such as in the presence of strong acids or radical initiators, the strained cyclopropyl ring could potentially undergo ring-opening reactions.

Q4: Can I handle 5-Cyclopropylpentanal on the open bench?

Due to its sensitivity to air, it is best practice to handle 5-Cyclopropylpentanal under an inert atmosphere (e.g., in a glove box or using Schlenk techniques) to minimize exposure to oxygen. All operations should be conducted in a certified chemical fume hood.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Change in appearance (e.g., increased viscosity, solidification, or color change).	Polymerization of the aldehyde.	Avoid contact with acidic or basic contaminants. Ensure storage containers are neutral. Consider diluting in an appropriate solvent for immediate use.
Appearance of a new peak in analytical chromatogram (e.g., HPLC, GC) with a different retention time.	Degradation of the aldehyde. This could be due to oxidation to the carboxylic acid or formation of aldol condensation products.	Confirm the identity of the new peak using mass spectrometry (MS). Review storage and handling procedures to minimize exposure to air and contaminants. Purify the aldehyde if necessary before use.
Inconsistent reaction yields or formation of unexpected byproducts.	The starting material may have degraded.	Re-analyze the purity of the 5-Cyclopropylpentanal stock. Use freshly purified material for reactions. Ensure reaction conditions are strictly anhydrous and anaerobic if required.
Precipitate formation during storage.	This is likely due to polymerization into insoluble polyacetals.	Store the aldehyde in a clean, dry, and inert container. Some sources suggest that aluminum containers may be preferable to glass for certain aldehydes.[2] If a precipitate has formed, the material may need to be repurified.

Experimental Protocols

Protocol 1: Monitoring the Stability of 5-Cyclopropylpentanal by HPLC-UV

This protocol describes a general method for monitoring the degradation of 5-Cyclopropylpentanal by observing the decrease in its peak area and the appearance of degradation products over time. This method often involves derivatization of the aldehyde to enhance its detection by UV-Vis spectroscopy.[3][4]

Materials:

• 5-Cyclopropylpentanal sample

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• 2,4-Dinitrophenylhydrazine (DNPH) solution (in acetonitrile/acid)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation: Prepare a stock solution of 5-Cyclopropylpentanal in acetonitrile at a known concentration.

• Derivatization: At each time point of the stability study, take an aliquot of the sample solution and react it with the DNPH solution to form the corresponding hydrazone derivative.

• HPLC Analysis:

  • Inject the derivatized sample onto the C18 column.

  • Use a mobile phase gradient of acetonitrile and water to elute the compounds.

  • Monitor the elution at a wavelength of 360 nm.[5]

• Data Analysis:

  • Identify the peak corresponding to the 5-Cyclopropylpentanal-DNPH derivative based on its retention time.

  • Quantify the peak area at each time point to determine the percentage of remaining aldehyde.

  • Monitor for the appearance of new peaks that may correspond to degradation products.

Protocol 2: Identification of Oxidation Product by GC-MS

This protocol is for the identification of the primary oxidation product, 5-cyclopropylpentanoic acid.

Materials:

• Degraded 5-Cyclopropylpentanal sample

• Derivatizing agent (e.g., PFBHA - O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine)

• GC-MS system

Procedure:

• Sample Preparation: Dissolve a sample of the degraded 5-Cyclopropylpentanal in a suitable solvent.

• Derivatization: React the sample with a derivatizing agent like PFBHA to form a more volatile and thermally stable derivative of the aldehyde.[6][7]

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS.

  • Use a temperature program to separate the components on the GC column.

  • Acquire mass spectra of the eluting peaks.

• Data Analysis:

  • Analyze the mass spectrum of any new peaks to identify potential degradation products. The oxidation product, 5-cyclopropylpentanoic acid (after derivatization), will have a characteristic mass spectrum.

Quantitative Data

Due to the lack of specific degradation rate data for 5-Cyclopropylpentanal in the literature, the following table provides an illustrative example of stability data for a generic aliphatic aldehyde under different storage conditions. This data is for illustrative purposes only and may not be representative of 5-Cyclopropylpentanal.

Condition	Time (Weeks)	Purity (%)
Room Temperature (in air)	0	98.5
1	92.1
4	80.5
4°C (under Nitrogen)	0	98.5
1	98.2
4	97.5
-20°C (under Nitrogen)	0	98.5
1	98.4
4	98.0

Visualizations

Caption: Potential degradation pathways of 5-Cyclopropylpentanal.

Caption: Workflow for monitoring the stability of 5-Cyclopropylpentanal.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. lawdata.com.tw [lawdata.com.tw]
• 6. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Handling of Cyclopropyl Aldehydes

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with cyclopropyl (B3062369) aldehydes.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation, presented in a direct question-and-answer format.

Q1: My reaction produced a mixture of products, including a linear ketone or enol ether, instead of the expected cyclopropyl-containing molecule. What is the likely cause?

A1: This is a classic sign of cyclopropane (B1198618) ring-opening. The high ring strain of the cyclopropyl group makes it susceptible to cleavage under various conditions, particularly those involving radical intermediates or strong acids.

• Radical-Mediated Ring-Opening: The most common cause is the presence of radical initiators or conditions that favor radical formation (e.g., high temperatures, UV light, certain metal catalysts). An α-cyclopropyl radical can rapidly rearrange to a more stable homoallyl radical, leading to linear byproducts.[1][2] For instance, reactions involving hydrosilanes catalyzed by gold nanoparticles have been shown to proceed via a radical-clock ring-opening pathway.[1]

• Acid/Lewis Acid Catalysis: Strong Lewis acids or protic acids can catalyze the opening of the cyclopropane ring, especially in donor-acceptor cyclopropanes, leading to the formation of an allyl cation or related intermediates.[3][4]

• Thermal Stress: Excessive heat during a reaction or distillation can provide enough energy to induce homolytic cleavage and subsequent rearrangement of the cyclopropane ring.

Troubleshooting Steps:

• Review Reaction Conditions: Scrutinize your protocol for any potential sources of radicals (e.g., AIBN, peroxides in solvents) or strong acids.

• Lower Reaction Temperature: If possible, run the reaction at a lower temperature.

• Use Radical Inhibitors: The addition of a radical scavenger like BHT or TEMPO can help diagnose and prevent radical-mediated side reactions.

• Purify Solvents and Reagents: Ensure solvents like THF or diethyl ether are free of peroxides, which are known radical initiators.[5]

Q2: My reaction yield is consistently low, and a TLC/NMR of my starting cyclopropyl aldehyde shows impurities. What could be the problem?

A2: The issue likely lies with the stability and purity of your starting aldehyde. Cyclopropyl aldehydes, like many aldehydes, are prone to degradation over time.

• Oxidation: Aldehydes are easily oxidized to the corresponding carboxylic acid upon exposure to air (autoxidation). This is a very common impurity.

• Peroxide Formation: Aldehydes are classified as peroxide-forming chemicals.[5][6][7] Over time, especially when exposed to oxygen and light, they can form explosive peroxide crystals.[5][6] The presence of peroxides can also initiate unwanted side reactions.

• Polymerization/Condensation: Aldehydes can undergo self-condensation (aldol reactions) or polymerization, especially in the presence of acid or base impurities.[8]

Troubleshooting Steps:

• Check for Peroxides: Before use, always test aged containers of cyclopropyl aldehydes for peroxides. Visual signs include crystal formation or a cloudy appearance.[7]

• Purify Before Use: If impurities are suspected, purify the aldehyde immediately before your experiment. Distillation under an inert atmosphere is often effective for removing non-volatile impurities like the corresponding carboxylic acid. A wash with a mild base like sodium bicarbonate solution can remove acidic impurities.[9]

• Proper Storage: Always store cyclopropyl aldehydes under an inert atmosphere (e.g., argon or nitrogen), in a tightly sealed, opaque container, and at the recommended refrigerated temperature.

Q3: I am having difficulty purifying my cyclopropyl aldehyde. Column chromatography gives poor recovery, and distillation seems to cause decomposition.

A3: Purification of volatile and reactive aldehydes can be challenging.

• Chromatography Issues: Aldehydes can be sensitive to silica (B1680970) gel, which is weakly acidic and can catalyze degradation or condensation. Your compound may also be too volatile for effective separation by standard column chromatography.

• Distillation Issues: As mentioned, thermal stress during distillation can cause ring-opening or polymerization.

Troubleshooting Steps:

• Use Neutralized Silica: If chromatography is necessary, consider using silica gel that has been neutralized with a base like triethylamine. Alternatively, basic alumina (B75360) can be a suitable stationary phase.[9]

• Vacuum Distillation: To minimize thermal stress, perform distillation under reduced pressure (vacuum distillation), which lowers the boiling point.[9] A short-path distillation apparatus (like a Kugelrohr) is ideal for small quantities to minimize residence time at high temperatures.

• Bisulfite Adduct Formation: A classic and effective method for purifying aldehydes is to form the solid sodium bisulfite adduct.[10][11][12][13] The aldehyde can be selectively precipitated from a mixture, filtered, washed, and then regenerated by treatment with a base (e.g., sodium bicarbonate or sodium carbonate solution).[9][13]

Frequently Asked Questions (FAQs)

Storage and Stability

• What are the ideal storage conditions for cyclopropyl aldehydes? Store in a tightly sealed, opaque container under an inert atmosphere (argon or nitrogen) in a refrigerator at 2-8°C. This minimizes exposure to air, light, and heat, which can catalyze oxidation, peroxide formation, and polymerization.[7]

• How can I tell if my cyclopropyl aldehyde has degraded? Visual inspection may reveal cloudiness, discoloration, or the formation of solid precipitates (potential polymers or peroxides).[7] An NMR or GC-MS analysis is the most definitive way to check for purity and identify degradation products like the corresponding carboxylic acid or linear isomers.[14][15][16]

• How often should I test for peroxides? For opened containers of aldehydes, it is good practice to test for peroxides every 3-6 months or before any operation involving heating, such as distillation.[6]

Reactivity and Side Reactions

• Are cyclopropyl aldehydes sensitive to acidic or basic conditions? Yes. Both strong acids and bases can be problematic. Strong acids can promote ring-opening.[17] Bases can catalyze self-condensation (aldol) reactions.[8] Reactions should be run under carefully controlled pH conditions.

• What are the most common byproducts in reactions involving cyclopropyl aldehydes? Aside from products derived from impurities in the starting material, the most common byproducts arise from the rearrangement of the cyclopropane ring, leading to various C4 isomers such as linear unsaturated aldehydes or ketones.[1][2]

Data & Protocols

Physical & Safety Properties of Cyclopropanecarboxaldehyde

Property	Value	Citation
Boiling Point	98-101 °C	[Sigma-Aldrich]
Density	0.938 g/mL at 25 °C	[Sigma-Aldrich]
Flash Point	7 °C (44.6 °F) - closed cup	[Sigma-Aldrich]
Storage Temp.	2-8 °C	[Sigma-Aldrich]
Hazards	Flammable liquid, Causes skin/eye irritation, May cause respiratory irritation.	[Sigma-Aldrich]

Data sourced from Sigma-Aldrich Safety Data Sheet.

Experimental Protocol: Purification of a Cyclopropyl Aldehyde via Bisulfite Adduct Formation

This protocol describes a general method to remove oxidative impurities and other non-aldehyde contaminants.

Materials:

• Impure cyclopropyl aldehyde

• Ethanol (B145695) or Methanol (B129727)

• Saturated aqueous sodium bisulfite (NaHSO₃) solution

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Separatory funnel, Büchner funnel, filter flask

Methodology:

• Adduct Formation: Dissolve the impure aldehyde in a minimal amount of ethanol or methanol in a flask. While stirring, add a saturated aqueous solution of sodium bisulfite. A white precipitate of the bisulfite adduct should form. Continue stirring for 30-60 minutes to ensure complete precipitation.[9]

• Isolation: Collect the solid adduct by vacuum filtration using a Büchner funnel. Wash the solid cake thoroughly with diethyl ether to remove non-aldehyde impurities.

• Regeneration of Aldehyde: Transfer the washed solid adduct to a clean flask. Add a saturated aqueous solution of sodium bicarbonate to the solid. Stir the mixture vigorously. The adduct will decompose, regenerating the pure aldehyde, which will separate as an organic layer.[9][13]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer two to three times with diethyl ether.

• Drying and Concentration: Combine all organic layers and dry over anhydrous magnesium sulfate. Filter to remove the drying agent and carefully remove the solvent by rotary evaporation at low temperature and pressure to yield the purified cyclopropyl aldehyde.

• Verification: Confirm the purity of the final product by GC-MS or NMR spectroscopy. Store immediately under proper conditions.

Visual Guides

Troubleshooting Workflow for Unexpected Reaction Outcomes

Caption: A troubleshooting flowchart for diagnosing common issues in reactions with cyclopropyl aldehydes.

Desired Reaction vs. Radical Ring-Opening Side Reaction

Caption: Competing reaction pathways for cyclopropyl aldehydes under different conditions.

References

• 1. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 2. Reactions of cyclic alkyl radicals. Part 3.—Kinetics of decomposition of bi-cyclopropylformyl peroxide - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 3. m.youtube.com [m.youtube.com]
• 4. reddit.com [reddit.com]
• 5. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 6. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 7. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 8. quora.com [quora.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. Characterization of potential degradation products in a PEGylating reagent 20 kDa monomethoxy polyethylene glycol propionaldehyde by RP-HPLC, APCI-MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. GC/MS Analysis of Long-Chain Aldehydes from Recent Coral [scirp.org]
• 16. Gas Chromatography-Mass Spectrometry (GC-MS) Metabolites Profiling and Biological Activities of Various Capsicum annum cultivars [mdpi.com]
• 17. arkat-usa.org [arkat-usa.org]

refining experimental procedures that involve 5-Cyclopropylpentanal

Welcome to the Technical Support Center for 5-Cyclopropylpentanal. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental procedures involving this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 5-Cyclopropylpentanal and how can they be removed?

A1: Common impurities in 5-Cyclopropylpentanal include the corresponding carboxylic acid (5-cyclopropylpentanoic acid) due to oxidation, the starting alcohol (5-cyclopropylpentanol) from incomplete oxidation, and polymeric byproducts from self-condensation (aldol condensation).[1]

Purification can be achieved through several methods:

• Bisulfite Adduct Formation: This is a highly effective method for separating aldehydes from other organic compounds.[2][3][4] The aldehyde reacts with a saturated sodium bisulfite solution to form a solid adduct, which can be filtered off. The aldehyde is then regenerated by treatment with a base.[2][3]

• Column Chromatography: While possible, it should be approached with caution as aldehydes can be unstable on silica (B1680970) gel, potentially leading to decomposition.[4] Using a less acidic stationary phase or deactivating the silica gel with a base like triethylamine (B128534) is recommended. Elution with a non-polar solvent system is preferable.[4]

• Distillation: If the impurities have significantly different boiling points, fractional distillation under reduced pressure can be an effective purification method.

Q2: My reaction involving 5-Cyclopropylpentanal is not proceeding as expected. What are some potential reasons?

A2: Several factors could be affecting your reaction:

• Reagent Purity: The presence of impurities in your 5-Cyclopropylpentanal, such as the corresponding carboxylic acid, can interfere with reactions, especially those sensitive to acidic conditions.

• Reaction Conditions: Aldehydes are sensitive to both acidic and basic conditions, which can catalyze side reactions like aldol (B89426) condensation.[5] The cyclopropyl (B3062369) group, while generally stable, can be susceptible to ring-opening under strongly acidic or certain oxidative conditions.[6][7]

• Nucleophile Strength: In nucleophilic addition reactions, the reactivity of the nucleophile is crucial.[5][8][9][10] Weak nucleophiles may require acid catalysis to activate the carbonyl group.[5]

• Steric Hindrance: While the pentanal chain is flexible, the cyclopropyl group could introduce some steric bulk that might influence the approach of reagents.

Q3: How can I protect the aldehyde group of 5-Cyclopropylpentanal during a subsequent reaction step?

A3: The most common method for protecting an aldehyde is to convert it into an acetal (B89532), typically a cyclic acetal using a diol like ethylene (B1197577) glycol in the presence of an acid catalyst.[11][12][13][14] Acetals are stable under basic and nucleophilic conditions.[11][12][14] The aldehyde can be easily regenerated by acidic hydrolysis.[12][14]

Q4: Is the cyclopropyl group in 5-Cyclopropylpentanal stable under common reaction conditions?

A4: The cyclopropyl group is a strained ring system, which gives it unique chemical properties.[6][15]

• Acidic Conditions: Strong acids can lead to the ring-opening of the cyclopropyl group.[6] The stability will depend on the acid concentration, temperature, and reaction time.

• Basic Conditions: The cyclopropyl group is generally stable under basic conditions.[6]

• Oxidative Conditions: While the cyclopropyl group is often used to block metabolic oxidation, it can be susceptible to oxidation by strong oxidizing agents or under certain enzymatic conditions, which can lead to ring cleavage.[7]

• Reductive Conditions: The cyclopropyl group is generally stable to most reducing agents, especially those used for the reduction of aldehydes (e.g., NaBH₄). However, catalytic hydrogenation with certain catalysts might lead to ring opening.

Troubleshooting Guides

Problem 1: Low Yield of Purified 5-Cyclopropylpentanal after Bisulfite Adduct Formation

Potential Cause	Troubleshooting Step
Incomplete Adduct Formation	Ensure the sodium bisulfite solution is saturated and freshly prepared. Use a co-solvent like methanol (B129727) or THF to improve the solubility of the aldehyde in the aqueous bisulfite solution.[3]
Adduct is Soluble in the Reaction Mixture	If no precipitate forms, the adduct may be soluble. Extract the aqueous layer with an organic solvent to remove non-aldehydic impurities. The adduct remains in the aqueous phase.[3]
Incomplete Regeneration of the Aldehyde	Ensure the pH is sufficiently basic (pH > 10) during the regeneration step. Use a strong base like sodium hydroxide.[3]
Loss of Product During Workup	5-Cyclopropylpentanal may have some volatility. Avoid excessive heating during solvent removal.

Problem 2: Unexpected Side Products in a Reaction with 5-Cyclopropylpentanal

Potential Cause	Troubleshooting Step
Aldol Condensation	If the reaction is run under basic or acidic conditions, self-condensation of the aldehyde can occur. Consider running the reaction at a lower temperature or using a milder catalyst. If possible, protect the aldehyde as an acetal before proceeding.[11][14]
Ring-Opening of Cyclopropyl Group	If strong acidic conditions are used, this may be a possibility. Monitor the reaction for byproducts with a molecular weight corresponding to a ring-opened product. Consider alternative, less acidic catalysts or protecting the aldehyde.
Oxidation to Carboxylic Acid	If the reaction is exposed to air for prolonged periods, especially in the presence of certain metals or bases, oxidation can occur.[1] Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Protocol 1: Purification of 5-Cyclopropylpentanal via Bisulfite Adduct Formation

• Adduct Formation:

  • Dissolve the crude 5-Cyclopropylpentanal in a minimal amount of a water-miscible solvent like methanol or THF.[3]

  • Slowly add this solution to a freshly prepared, saturated aqueous solution of sodium bisulfite with vigorous stirring.

  • Continue stirring for 1-2 hours. A white precipitate of the bisulfite adduct should form.

  • If no precipitate forms, the adduct may be soluble. Proceed to extraction (step 3).

• Isolation of the Adduct:

  • Collect the solid adduct by vacuum filtration and wash it with a small amount of cold water, followed by diethyl ether.

• Regeneration of the Aldehyde:

  • Suspend the filtered adduct (or the aqueous solution from step 1 if no precipitate formed) in a biphasic mixture of diethyl ether and water.

  • Slowly add a strong base, such as 50% aqueous sodium hydroxide, with stirring until the solution is strongly basic (pH > 10).[3]

  • The adduct will decompose, releasing the pure aldehyde into the ether layer.

• Workup:

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2x).

  • Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (B86663), and concentrate under reduced pressure to yield the purified 5-Cyclopropylpentanal.

Protocol 2: Protection of 5-Cyclopropylpentanal as a Cyclic Acetal

• Reaction Setup:

  • In a round-bottom flask equipped with a Dean-Stark apparatus, combine 5-Cyclopropylpentanal, 1.1 equivalents of ethylene glycol, and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

  • Add a suitable solvent that forms an azeotrope with water, such as toluene (B28343) or benzene.

• Reaction:

  • Heat the mixture to reflux. Water formed during the reaction will be removed as an azeotrope and collected in the Dean-Stark trap.

  • Monitor the reaction by TLC or GC until the starting aldehyde is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by washing with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the acetal-protected 5-Cyclopropylpentanal.

Visualizations

Caption: Workflow for the purification of 5-Cyclopropylpentanal.

Caption: Troubleshooting logic for low-yielding reactions.

Caption: Reactivity pathways of 5-Cyclopropylpentanal.

References

• 1. General procedures for the purification of Aldehydes - Chempedia - LookChem [lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Workup [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. ncert.nic.in [ncert.nic.in]
• 6. benchchem.com [benchchem.com]
• 7. hyphadiscovery.com [hyphadiscovery.com]
• 8. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. lnct.ac.in [lnct.ac.in]
• 11. Video: Protecting Groups for Aldehydes and Ketones: Introduction [jove.com]
• 12. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 13. m.youtube.com [m.youtube.com]
• 14. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 15. Cyclopropyl group - Wikipedia [en.wikipedia.org]

minimizing impurities during 5-Cyclopropylpentanal synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing impurities during the synthesis of 5-Cyclopropylpentanal.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 5-Cyclopropylpentanal, particularly when employing oxidation of 5-cyclopropylpentan-1-ol (B6152113), a common synthetic route.

Question: My reaction to synthesize 5-Cyclopropylpentanal is incomplete, and I observe unreacted 5-cyclopropylpentan-1-ol. What are the possible causes and solutions?

Answer:

Incomplete conversion of the starting alcohol is a common issue in the oxidation to an aldehyde. Several factors can contribute to this problem:

• Insufficient Oxidant: The stoichiometry of the oxidizing agent is crucial. Ensure that the molar equivalent of the oxidant is appropriate for the scale of your reaction. It is advisable to use a slight excess of the oxidizing agent.

• Reaction Time: The reaction may not have been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the optimal reaction time.

• Reaction Temperature: Many oxidation reactions are temperature-sensitive. For instance, Swern oxidations are typically performed at low temperatures (e.g., -78 °C)[1][2][3][4]. Allowing the reaction to warm prematurely can lead to the decomposition of the reactive species and incomplete reaction. Conversely, some oxidations may require heating to proceed to completion.

• Reagent Quality: The purity and activity of the oxidizing agent are critical. Dess-Martin periodinane (DMP), for example, can be sensitive to moisture. Ensure that all reagents are of high quality and handled under appropriate conditions (e.g., under an inert atmosphere if necessary).

Solutions:

• Increase the molar equivalents of the oxidizing agent incrementally.

• Extend the reaction time, with careful monitoring.

• Optimize the reaction temperature based on the specific oxidation method used.

• Use freshly opened or properly stored reagents.

Question: I am observing the formation of 5-cyclopropylpentanoic acid as a significant impurity. How can I prevent this over-oxidation?

Answer:

Over-oxidation of the aldehyde to the corresponding carboxylic acid is a common side reaction, especially with strong oxidizing agents.

• Choice of Oxidant: The choice of oxidizing agent is the most critical factor. Mild oxidizing agents are preferred for the synthesis of aldehydes from primary alcohols. Reagents such as Pyridinium Chlorochromate (PCC), Dess-Martin periodinane (DMP)[5][6], and conditions for the Swern oxidation are known to minimize over-oxidation[1][2][3][4]. Stronger oxidants like potassium permanganate (B83412) or chromic acid will readily oxidize the aldehyde to a carboxylic acid[7].

• Reaction Conditions: Even with mild oxidants, prolonged reaction times or elevated temperatures can sometimes lead to over-oxidation. It is important to quench the reaction once the starting material has been consumed, as determined by TLC or GC-MS.

• Presence of Water: For some oxidation reactions, the presence of water can promote the formation of the carboxylic acid. Conducting the reaction under anhydrous conditions can help to minimize this side product.

Solutions:

• Employ a mild and selective oxidizing agent like DMP or use the Swern oxidation protocol.

• Carefully monitor the reaction and quench it promptly upon completion.

• Ensure all glassware is dry and use anhydrous solvents if the chosen method requires it.

Question: My purified 5-Cyclopropylpentanal contains byproducts from the oxidizing agent. How can these be removed?

Answer:

The byproducts of the oxidation reaction are a common source of impurities. The nature of these byproducts depends on the oxidant used.

• Dess-Martin Periodinane (DMP) Oxidation: The main byproduct is iodinane, which can often be removed by filtration after dilution with a non-polar solvent. A common work-up procedure involves quenching the reaction with a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate.

• Swern Oxidation: This reaction produces dimethyl sulfide (B99878), which is volatile and has a strong, unpleasant odor, along with carbon monoxide and carbon dioxide[1][2][8]. The triethylamine (B128534) used as a base will also form a salt. A careful aqueous work-up is typically sufficient to remove these byproducts. Rinsing glassware with bleach can help to oxidize the residual dimethyl sulfide and eliminate the odor.[1]

Solutions:

• Follow the specific work-up procedure recommended for the chosen oxidation method.

• Aqueous washes are generally effective at removing salt byproducts.

• For volatile byproducts like dimethyl sulfide, ensuring adequate ventilation and proper work-up is key.

Frequently Asked Questions (FAQs)

Q1: What is a reliable method for purifying crude 5-Cyclopropylpentanal?

A1: A highly effective method for purifying aldehydes, including aliphatic aldehydes like 5-cyclopropylpentanal, is through the formation of a sodium bisulfite adduct.[9][10][11][12] The aldehyde reacts with a saturated aqueous solution of sodium bisulfite to form a solid adduct, which can be filtered off from the unreacted starting materials and other organic impurities. The purified aldehyde can then be regenerated by treating the adduct with a dilute acid or base.[9][11]

Q2: What are the recommended analytical methods for assessing the purity of 5-Cyclopropylpentanal?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent method for both qualitative and quantitative analysis of 5-cyclopropylpentanal.[13][14][15][16][17] It allows for the separation of the desired product from impurities and provides information about their molecular weights and structures, aiding in their identification. For quantitative analysis, a Gas Chromatograph with a Flame Ionization Detector (GC-FID) can be used. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also essential for structural confirmation and can be used for purity assessment with an internal standard.

Q3: What are the optimal storage conditions for 5-Cyclopropylpentanal?

A3: Aldehydes are prone to oxidation in the presence of air, which can lead to the formation of the corresponding carboxylic acid. Therefore, 5-cyclopropylpentanal should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container. To minimize potential polymerization or degradation, it is advisable to store it at a low temperature, for example, in a refrigerator.

Data Presentation

Table 1: Common Impurities in 5-Cyclopropylpentanal Synthesis and their Removal.

Impurity	Potential Source	Recommended Removal Method
5-Cyclopropylpentan-1-ol	Incomplete oxidation	Column chromatography or formation of bisulfite adduct of the aldehyde
5-Cyclopropylpentanoic acid	Over-oxidation of the aldehyde	Extraction with a dilute aqueous base (e.g., NaHCO₃ solution)
Iodinane byproducts	Dess-Martin Periodinane oxidation	Quenching with NaHCO₃/Na₂S₂O₃ solution and filtration
Dimethyl sulfide	Swern oxidation	Aqueous work-up and evaporation (volatile)
Triethylammonium salts	Swern oxidation	Aqueous work-up

Experimental Protocols

Protocol 1: Synthesis of 5-Cyclopropylpentanal via Swern Oxidation of 5-Cyclopropylpentan-1-ol

Materials:

• 5-Cyclopropylpentan-1-ol

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine

• Dichloromethane (B109758) (anhydrous)

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of oxalyl chloride (1.2 equivalents) in anhydrous dichloromethane at -78 °C under an inert atmosphere, add DMSO (2.2 equivalents) dropwise.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of 5-cyclopropylpentan-1-ol (1.0 equivalent) in dichloromethane dropwise to the reaction mixture.

• Stir for 30 minutes at -78 °C.

• Add triethylamine (5.0 equivalents) dropwise and stir the mixture for another 30 minutes at -78 °C.

• Allow the reaction to warm to room temperature.

• Quench the reaction by adding water.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 5-cyclopropylpentanal.

Protocol 2: Purification of 5-Cyclopropylpentanal via Sodium Bisulfite Adduct Formation

Materials:

• Crude 5-Cyclopropylpentanal

• Saturated aqueous sodium bisulfite solution

• Diethyl ether

• 1 M Sodium hydroxide (B78521) solution

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the crude 5-cyclopropylpentanal in diethyl ether.

• Add a saturated aqueous solution of sodium bisulfite and stir vigorously for 1-2 hours. A white precipitate of the bisulfite adduct should form.

• Filter the solid adduct and wash it with diethyl ether to remove non-aldehydic impurities.

• Suspend the washed adduct in a biphasic mixture of diethyl ether and water.

• Add 1 M sodium hydroxide solution dropwise with stirring until the solid dissolves and the aqueous layer becomes basic (pH > 10).

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified 5-cyclopropylpentanal.

Protocol 3: GC-MS Analysis of 5-Cyclopropylpentanal

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for the analysis of volatile organic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

GC Conditions (Example):

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Split

MS Conditions (Example):

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Range: m/z 35-350.

Procedure:

• Prepare a dilute solution of the 5-cyclopropylpentanal sample in a suitable solvent (e.g., dichloromethane).

• Inject an appropriate volume of the sample into the GC-MS.

• Acquire the data and analyze the resulting chromatogram and mass spectra to identify the main product and any impurities present.

Mandatory Visualization

Caption: Troubleshooting workflow for 5-Cyclopropylpentanal synthesis and purification.

References

• 1. Swern oxidation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Swern Oxidation [organic-chemistry.org]
• 4. grokipedia.com [grokipedia.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 7. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 8. byjus.com [byjus.com]
• 9. benchchem.com [benchchem.com]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. Workup [chem.rochester.edu]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae [mdpi.com]
• 14. Gas Chromatography–Mass Spectrometry Characterization of Bioactive Compounds from Ziziphus nummularia (Burm. F.) Stem Bark with Promising In Vitro Antiplasmodial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Essential Oils from AgNPs and AuNPs Elicited Lavandula angustifolia In Vitro Cultures | MDPI [mdpi.com]
• 16. ijert.org [ijert.org]
• 17. jocpr.com [jocpr.com]

Reference Data & Comparative Studies

comparative analysis of 5-Cyclopropylpentanal with other aldehydes

In the landscape of organic synthesis and drug discovery, the selection of an appropriate aldehyde is a critical decision that can significantly influence reaction outcomes and molecular properties. This guide provides a comparative analysis of 5-Cyclopropylpentanal against two common linear aliphatic aldehydes, Pentanal and Hexanal (B45976). The inclusion of a cyclopropyl (B3062369) group in the carbon chain introduces unique steric and electronic properties that differentiate it from its straight-chain counterparts, offering potential advantages in specific synthetic applications.

Physicochemical Properties

The introduction of a cyclopropyl ring into a pentanal structure results in a higher molecular weight and likely a higher boiling point compared to pentanal, while being isomeric with hexanal. The cyclopropyl group, with its unique sp2-like character, can also influence the polarity and reactivity of the aldehyde.

Property	5-Cyclopropylpentanal	Pentanal	Hexanal
Molecular Formula	C8H14O	C5H10O	C6H12O
Molecular Weight	126.20 g/mol	86.13 g/mol	100.16 g/mol [1][2]
Boiling Point	Data not available	102-103 °C[3][4]	130-131 °C[2][5][6]
Density	Data not available	0.81 g/cm³ at 20 °C	0.815-0.816 g/mL at 20 °C[2][5]
Solubility in Water	Data not available	11.7 - 14 g/L[4]	4.8 - 6 g/L[2]
CAS Number	147159-38-4	110-62-3[3]	66-25-1[2][6]

Reactivity Analysis

Aldehydes are versatile intermediates in organic synthesis, participating in a wide range of reactions such as nucleophilic additions, condensations, and oxidations. The reactivity of the carbonyl group is influenced by both steric and electronic effects.

Electronic Effects: Generally, aldehydes are more reactive than ketones because they have only one electron-donating alkyl group, making the carbonyl carbon more electrophilic[7][8]. The cyclopropyl group in 5-Cyclopropylpentanal can act as a weak electron-donating group, which might slightly reduce the electrophilicity of the carbonyl carbon compared to a theoretical aldehyde with no alkyl chain. However, its electronic influence is complex and can also involve conjugation-like effects with its "bent" bonds, potentially affecting the reactivity in specific contexts[9].

Steric Effects: The steric hindrance around the carbonyl group in 5-Cyclopropylpentanal is comparable to that of pentanal and hexanal, as the cyclopropyl group is located at the end of the alkyl chain, away from the reaction center. Therefore, significant steric differentiation in reactivity is not expected in most common reactions.

Due to the limited availability of specific experimental data for 5-Cyclopropylpentanal, a direct quantitative comparison of reaction yields is not possible at this time. However, it is anticipated to undergo typical aldehyde reactions, and its unique cyclopropyl moiety may be exploited in specialized synthetic strategies, such as those involving radical reactions or ring-opening mechanisms under specific catalytic conditions[10][11].

Experimental Protocols

Below are representative protocols for common reactions involving aliphatic aldehydes. These can be adapted for 5-Cyclopropylpentanal, Pentanal, or Hexanal.

Protocol 1: Wittig Reaction

The Wittig reaction is a widely used method for the synthesis of alkenes from aldehydes or ketones.[12][13][14]

Materials:

• Aldehyde (1.0 equiv)

• (Triphenylphosphoranylidene)acetate (or other suitable Wittig reagent, 1.1 equiv)

• Anhydrous solvent (e.g., THF, CH2Cl2)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the aldehyde in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Add the Wittig reagent to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the corresponding alkene.

Protocol 2: Grignard Reaction

The Grignard reaction is a fundamental C-C bond-forming reaction where an organomagnesium halide (Grignard reagent) adds to a carbonyl group.[15][16][17]

Materials:

• Aldehyde (1.0 equiv)

• Grignard reagent (e.g., Phenylmagnesium bromide, 1.2 equiv in THF)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the aldehyde in anhydrous ether/THF in a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and nitrogen inlet.

• Cool the solution to 0 °C in an ice bath.

• Add the Grignard reagent dropwise from the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting secondary alcohol by column chromatography.

Protocol 3: Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene (B1212753) compound to an aldehyde or ketone, followed by dehydration.[18][19][20][21]

Materials:

• Aldehyde (1.0 equiv)

• Active methylene compound (e.g., malononitrile, 1.0 equiv)

• Basic catalyst (e.g., piperidine, 0.1 equiv)

• Solvent (e.g., ethanol, water)

Procedure:

• In a flask, dissolve the aldehyde and the active methylene compound in the chosen solvent.

• Add the basic catalyst to the mixture.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring by TLC.

• Upon completion, cool the mixture. The product may precipitate and can be collected by filtration.

• If the product does not precipitate, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

Visualized Workflows and Pathways

To aid in the conceptualization of synthetic strategies, the following diagrams illustrate a general pathway for aldehyde synthesis and a typical experimental workflow.

Caption: General synthetic pathways to aldehydes.

Caption: Typical workflow for nucleophilic addition to an aldehyde.

References

• 1. Hexanal | C6H12O | CID 6184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexanal | 66-25-1 [chemicalbook.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. echemi.com [echemi.com]
• 5. webqc.org [webqc.org]
• 6. hexanal (aldehyde C-6)   66-25-1 [thegoodscentscompany.com]
• 7. brainkart.com [brainkart.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. echemi.com [echemi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Wittig reaction - Wikipedia [en.wikipedia.org]
• 13. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 14. Wittig Reaction [organic-chemistry.org]
• 15. chemguide.co.uk [chemguide.co.uk]
• 16. Grignard Reaction [organic-chemistry.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. researchgate.net [researchgate.net]
• 19. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]
• 20. Knoevenagel Condensation Reaction [sigmaaldrich.com]
• 21. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

A Comparative Spectroscopic Analysis of 5-Cyclopropylpentanal and its Aliphatic Aldehyde Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of 5-cyclopropylpentanal and two aliphatic aldehyde alternatives, hexanal (B45976) and cyclopentylacetaldehyde. The characterization of novel compounds is a cornerstone of chemical and pharmaceutical research. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are fundamental in elucidating the structure and purity of newly synthesized molecules. This document offers a detailed comparison of the expected spectroscopic signatures of 5-cyclopropylpentanal with its linear and cyclic analogs, providing valuable data for researchers engaged in the synthesis and characterization of similar compounds.

Due to the limited availability of experimental spectra for 5-cyclopropylpentanal, this guide utilizes predicted spectroscopic data for its analysis. This approach, employing validated computational models, offers a robust estimation of the expected spectral features and serves as a valuable preliminary tool for characterization.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 5-cyclopropylpentanal, hexanal, and cyclopentylacetaldehyde.

Table 1: ¹H NMR Spectroscopic Data (Predicted/Experimental)

Compound	Functional Group	Chemical Shift (ppm)	Multiplicity
5-Cyclopropylpentanal	Aldehyde CHO	~9.76	Triplet
α-CH₂	~2.43	Triplet of doublets
β-CH₂	~1.65	Quintet
γ-CH₂	~1.54	Quintet
δ-CH₂	~1.30	Quartet
Cyclopropyl CH	~0.68	Multiplet
Cyclopropyl CH₂	~0.45 (trans), ~0.07 (cis)	Multiplet
Hexanal	Aldehyde CHO	9.77	Triplet
α-CH₂	2.43	Triplet of doublets
β-CH₂	1.64	Quintet
γ-CH₂	1.35	Sextet
δ-CH₂	1.35	Sextet
Terminal CH₃	0.91	Triplet
Cyclopentylacetaldehyde	Aldehyde CHO	~9.75	Triplet
α-CH₂	~2.30	Doublet
Cyclopentyl CH	~2.10	Multiplet
Cyclopentyl CH₂	~1.80, ~1.60, ~1.50, ~1.25	Multiplets

Note: Data for 5-Cyclopropylpentanal and Cyclopentylacetaldehyde are based on predictive models. Data for Hexanal is based on experimental values.

Table 2: ¹³C NMR Spectroscopic Data (Predicted/Experimental)

Compound	Carbon Atom	Chemical Shift (ppm)
5-Cyclopropylpentanal	C=O	~202.8
α-CH₂	~43.9
β-CH₂	~22.0
γ-CH₂	~31.0
δ-CH₂	~35.0
Cyclopropyl CH	~10.5
Cyclopropyl CH₂	~4.2
Hexanal	C=O	202.5
α-CH₂	43.8
β-CH₂	22.0
γ-CH₂	31.4
δ-CH₂	22.5
Terminal CH₃	13.9
Cyclopentylacetaldehyde	C=O	~203.0
α-CH₂	~52.0
Cyclopentyl CH	~40.0
Cyclopentyl CH₂	~32.5, ~25.0

Note: Data for 5-Cyclopropylpentanal and Cyclopentylacetaldehyde are based on predictive models. Data for Hexanal is based on experimental values.

Table 3: IR Spectroscopic Data

Compound	Functional Group	Vibrational Frequency (cm⁻¹)
5-Cyclopropylpentanal (Predicted)	C-H (aldehyde)	~2820, ~2720
C=O (aldehyde)	~1730
C-H (aliphatic)	~2925, ~2855
C-H (cyclopropyl)	~3080
Hexanal (Experimental)	C-H (aldehyde)	2822, 2717
C=O (aldehyde)	1728
C-H (aliphatic)	2959, 2933, 2872
Cyclopentylacetaldehyde (Predicted)	C-H (aldehyde)	~2820, ~2720
C=O (aldehyde)	~1725
C-H (aliphatic)	~2950, ~2870

Table 4: Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragment Ions (m/z) - Predicted/Experimental
5-Cyclopropylpentanal	C₈H₁₄O	126.19	[M+H]⁺: 127.1117, [M+Na]⁺: 149.0937[1]
Hexanal	C₆H₁₂O	100.16	100, 82, 72, 58, 57, 44, 43, 41
Cyclopentylacetaldehyde	C₇H₁₂O	112.17	[M+H]⁺: 113.0961, [M+Na]⁺: 135.0780

Experimental Protocols

Standard protocols for the spectroscopic analysis of small organic molecules are detailed below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Tune and shim the NMR spectrometer for the specific solvent and probe.

  • Set the acquisition parameters for ¹H NMR, including the number of scans (typically 8-16), spectral width, and relaxation delay.

  • For ¹³C NMR, a larger number of scans (e.g., 1024 or more) and a wider spectral width are typically required.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Data Analysis: Integrate the peaks in the ¹H NMR spectrum to determine proton ratios and analyze the chemical shifts and coupling patterns to elucidate the molecular structure. Analyze the chemical shifts in the ¹³C NMR spectrum to identify the different carbon environments.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solution: Dissolve the sample in a suitable solvent (e.g., CCl₄, CS₂) and place the solution in a liquid IR cell.

  • ATR (Attenuated Total Reflectance): Place a drop of the liquid sample directly on the ATR crystal.

• Instrument Setup:

  • Run a background spectrum of the empty instrument or the solvent.

  • Set the desired spectral range (typically 4000-400 cm⁻¹) and the number of scans.

• Data Acquisition: Acquire the IR spectrum of the sample.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Electron Ionization (EI).

• Mass Analysis: The ionized molecules and their fragments are separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

• Detection: The detector records the abundance of each ion at a specific m/z value.

• Data Analysis: Analyze the resulting mass spectrum to determine the molecular weight of the compound from the molecular ion peak and to identify characteristic fragment ions that provide structural information.

Experimental Workflow for Spectroscopic Characterization

The following diagram illustrates a typical workflow for the spectroscopic characterization of a new chemical entity.

Caption: General workflow for spectroscopic characterization.

This guide provides a foundational comparison for the spectroscopic analysis of 5-cyclopropylpentanal. Researchers can use this information to anticipate the spectral characteristics of this and similar molecules, aiding in the design of synthetic routes and the interpretation of experimental data. The provided protocols and workflow diagram offer a practical framework for the characterization of novel compounds.

References

• 1. PubChemLite - 2-cyclopentylacetaldehyde (C7H12O) [pubchemlite.lcsb.uni.lu]

Confirming the Structure of 5-Cyclopropylpentanal Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The incorporation of a cyclopropyl (B3062369) group into aliphatic chains can significantly alter the chemical and biological properties of a molecule. This guide provides a comparative analysis of the key structural features of 5-cyclopropylpentanal and its non-cyclopropyl analogue, 5-cyclopentylpentanal. By examining predicted spectroscopic data, this document offers insights into the unique spectral signatures imparted by the cyclopropyl moiety, aiding researchers in the structural confirmation of novel derivatives.

Spectroscopic Data Comparison

The following tables summarize the predicted and characteristic spectroscopic data for 5-cyclopropylpentanal and 5-cyclopentylpentanal. These values are calculated based on established principles of NMR, IR, and mass spectrometry, providing a baseline for experimental verification.

Table 1: Predicted ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Assignment	5-Cyclopropylpentanal (Predicted Chemical Shift, δ ppm)	5-Cyclopentylpentanal (Predicted Chemical Shift, δ ppm)	Key Differentiator
Aldehyde CHO	9.76 (t, J = 1.8 Hz)	9.77 (t, J = 1.9 Hz)	Minimal difference.
α-CH₂	2.44 (dt, J = 7.3, 1.8 Hz)	2.42 (dt, J = 7.4, 1.9 Hz)	Minimal difference.
β-CH₂	1.65 (quint, J = 7.4 Hz)	1.63 (quint, J = 7.5 Hz)	Minimal difference.
γ-CH₂	1.54 (quint, J = 7.2 Hz)	1.51 (m)	Slight upfield shift for the cyclopentyl derivative.
δ-CH₂	1.28 (q, J = 7.1 Hz)	1.78 (m)	Significant downfield shift for the cyclopentyl derivative.
Cyclopropyl CH	0.68 (m)	-	Present only in 5-cyclopropylpentanal.
Cyclopropyl CH₂	0.42 (m), 0.05 (m)	-	Characteristic upfield signals, present only in 5-cyclopropylpentanal.
Cyclopentyl CH	-	1.85 (m)	Present only in 5-cyclopentylpentanal.
Cyclopentyl CH₂	-	1.60 (m), 1.52 (m), 1.15 (m)	Complex multiplets in the aliphatic region.

Table 2: Predicted ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Assignment	5-Cyclopropylpentanal (Predicted Chemical Shift, δ ppm)	5-Cyclopentylpentanal (Predicted Chemical Shift, δ ppm)	Key Differentiator
Aldehyde C=O	202.8	202.9	Minimal difference.
α-CH₂	43.9	43.8	Minimal difference.
β-CH₂	22.0	22.5	Minimal difference.
γ-CH₂	31.5	29.3	Downfield shift for the cyclopropyl derivative.
δ-CH₂	35.2	32.6	Downfield shift for the cyclopropyl derivative.
Cyclopropyl CH	10.8	-	Present only in 5-cyclopropylpentanal.
Cyclopropyl CH₂	4.2	-	Characteristic upfield signals, present only in 5-cyclopropylpentanal.
Cyclopentyl CH	-	44.1	Present only in 5-cyclopentylpentanal.
Cyclopentyl CH₂	-	32.5, 25.2	Present only in 5-cyclopentylpentanal.

Table 3: Infrared (IR) Spectroscopy Data

Functional Group	5-Cyclopropylpentanal (Characteristic Absorption, cm⁻¹)	5-Cyclopentylpentanal (Characteristic Absorption, cm⁻¹)	Key Differentiator
C=O Stretch	~1725	~1725	Minimal difference expected.
Aldehyde C-H Stretch	~2820, ~2720	~2820, ~2720	Characteristic aldehyde peaks present in both.
Cyclopropyl C-H Stretch	~3080	-	Present only in 5-cyclopropylpentanal.

Table 4: Mass Spectrometry (Electron Ionization) Data

Feature	5-Cyclopropylpentanal	5-Cyclopentylpentanal	Key Differentiator
Molecular Ion (M⁺)	m/z 126	m/z 154	Difference in molecular weight.
Key Fragments	m/z 41 ([C₃H₅]⁺), m/z 55 ([C₄H₇]⁺), m/z 69, m/z 83, m/z 111	m/z 41, m/z 55, m/z 69 ([C₅H₉]⁺), m/z 85, m/z 111, m/z 139	Presence of a prominent cyclopropyl cation fragment (m/z 41) and a different fragmentation pattern due to the cyclopentyl ring.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 500 MHz NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse sequence: zg30

  • Number of scans: 16

  • Spectral width: 12 ppm

  • Acquisition time: 2.7 s

  • Relaxation delay: 1.0 s

• ¹³C NMR Acquisition:

  • Pulse sequence: zgpg30

  • Number of scans: 1024

  • Spectral width: 240 ppm

  • Acquisition time: 1.1 s

  • Relaxation delay: 2.0 s

• Data Processing: Apply a Fourier transform to the acquired free induction decays (FIDs). Phase and baseline correct the spectra. Chemical shifts are referenced to the TMS signal at 0.00 ppm for ¹H and 77.16 ppm for the central peak of CDCl₃ for ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation: Place a drop of the neat liquid sample between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

• Instrumentation: Record the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition:

  • Scan range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 16

• Data Processing: The resulting interferogram is Fourier-transformed to produce the infrared spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via direct infusion or through a gas chromatography (GC) inlet.

• Instrumentation: Analyze the sample using a mass spectrometer equipped with an electron ionization (EI) source.

• Data Acquisition:

  • Ionization energy: 70 eV

  • Mass range: m/z 35-200

  • Scan rate: 1 scan/s

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to elucidate the structure.

Mandatory Visualization

Hypothetical Signaling Pathway of a 5-Cyclopropylpentanal Derivative

The following diagram illustrates a hypothetical signaling pathway where a derivative of 5-cyclopropylpentanal acts as a bioactive lipid, modulating a cellular response through interaction with a G-protein coupled receptor (GPCR). This is a conceptual model based on the known signaling roles of other aliphatic aldehydes and the potential for cyclopropane-containing molecules to exhibit specific biological activities.[1][2]

Caption: A diagram illustrating a hypothetical signaling cascade initiated by a 5-cyclopropylpentanal derivative.

Experimental Workflow for Structural Elucidation

The following workflow outlines the logical progression of experiments for the structural confirmation of a synthesized 5-cyclopropylpentanal derivative.

Caption: A flowchart detailing the experimental steps for confirming the structure of a synthesized compound.

References

• 1. S1P and Plasmalogen Derived Fatty Aldehydes in Cellular Signaling and Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. docentes.fct.unl.pt [docentes.fct.unl.pt]

A Comparative Guide to the Synthesis and Properties of 5-Cyclopropylpentanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 5-Cyclopropylpentanal, a molecule of interest in synthetic chemistry and drug discovery, against a simpler structural analog, Cyclopropanecarboxaldehyde. Due to the limited availability of direct experimental data for 5-Cyclopropylpentanal in peer-reviewed literature, this guide presents a detailed, plausible experimental protocol for its synthesis and purification. The expected analytical data for 5-Cyclopropylpentanal are compared with established experimental data for Cyclopropanecarboxaldehyde to offer a valuable resource for researchers exploring the synthesis and application of cyclopropane-containing aldehydes.

Data Presentation: A Comparative Overview

The following table summarizes the key properties of 5-Cyclopropylpentanal (a combination of predicted and expected values based on similar structures) and Cyclopropanecarboxaldehyde (based on experimental data). This allows for a direct comparison of their fundamental characteristics.

Property	5-Cyclopropylpentanal (Expected/Predicted)	Cyclopropanecarboxaldehyde (Experimental)
Molecular Formula	C₈H₁₄O	C₄H₆O
Molecular Weight	126.20 g/mol	70.09 g/mol
Boiling Point	Estimated 180-190 °C at 760 mmHg	95-98 °C at 760 mmHg[1]
Appearance	Colorless liquid	Colorless liquid
Synthesis Method	Swern oxidation of 5-cyclopropylpentan-1-ol (B6152113)	Oxidation of cyclopropylmethanol[2]
Purity (Typical)	>95% (after chromatography)	91.2% (crude)[2]
¹H NMR (CDCl₃, δ)	~9.7 (t, 1H, CHO), 2.4 (dt, 2H, CH₂CHO), 0.8-1.6 (m, 9H, alkyl CH, CH₂), 0.3-0.5 (m, 2H, cyclopropyl (B3062369) CH₂), -0.1-0.2 (m, 2H, cyclopropyl CH₂)	~9.3 (d, 1H, CHO), 1.5-2.2 (m, 1H, CH), 1.0-1.8 (m, 4H, CH₂)
¹³C NMR (CDCl₃, δ)	~203 (CHO), ~44 (CH₂CHO), ~32, ~29, ~25 (alkyl CH₂), ~10 (cyclopropyl CH), ~4 (cyclopropyl CH₂)	~201 (CHO), ~52 (CH), ~12 (CH₂)
IR (neat, cm⁻¹)	~2920 (C-H), ~2720 (aldehyde C-H), ~1725 (C=O)	~2980, 2930 (C-H), ~2720 (aldehyde C-H), ~1710 (C=O)
Mass Spec (EI, m/z)	126 (M⁺), 111, 97, 83, 69, 55, 41	70 (M⁺), 69, 41, 39

Experimental Protocols

Proposed Synthesis of 5-Cyclopropylpentanal via Swern Oxidation

This protocol describes a reliable method for the preparation of 5-Cyclopropylpentanal from its corresponding primary alcohol, 5-cyclopropylpentan-1-ol. The Swern oxidation is a mild and efficient method for converting primary alcohols to aldehydes with minimal over-oxidation to carboxylic acids.[2][3][4][5][6]

Materials:

• 5-cyclopropylpentan-1-ol

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Hexane

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel (for column chromatography)

Procedure:

• Activator Formation: A solution of oxalyl chloride (1.5 equivalents) in anhydrous DCM is cooled to -78 °C (dry ice/acetone bath). To this, a solution of DMSO (2.2 equivalents) in anhydrous DCM is added dropwise, maintaining the temperature below -60 °C. The mixture is stirred for 15 minutes.

• Alcohol Addition: A solution of 5-cyclopropylpentan-1-ol (1.0 equivalent) in anhydrous DCM is added dropwise to the reaction mixture, again keeping the temperature below -60 °C. The resulting mixture is stirred for 30-45 minutes at -78 °C.

• Base Quench: Triethylamine (5.0 equivalents) is added dropwise to the reaction mixture. After the addition is complete, the cooling bath is removed, and the reaction is allowed to warm to room temperature over approximately 30 minutes.

• Workup: The reaction mixture is quenched with water. The organic layer is separated, and the aqueous layer is extracted twice with DCM. The combined organic layers are washed successively with saturated aqueous NaHCO₃ solution and brine.

• Purification: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 5-Cyclopropylpentanal.

Synthesis of Cyclopropanecarboxaldehyde

A common method for the synthesis of Cyclopropanecarboxaldehyde is the oxidation of cyclopropylmethanol (B32771) using pyridinium (B92312) chlorochromate (PCC).[2]

Materials:

• Cyclopropylmethanol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM)

• Silica gel

Procedure:

• A suspension of PCC (1.5 equivalents) and silica gel in DCM is prepared in a round-bottom flask.

• A solution of cyclopropylmethanol (1.0 equivalent) in DCM is added to the suspension in one portion.

• The mixture is stirred at room temperature for 2-3 hours, monitoring the reaction progress by TLC.

• Upon completion, the reaction mixture is filtered through a pad of silica gel, and the filter cake is washed with DCM.

• The filtrate is concentrated under reduced pressure to yield crude Cyclopropanecarboxaldehyde. Further purification can be achieved by distillation.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 5-Cyclopropylpentanal.

Caption: Generalized mechanism of the Swern oxidation for the synthesis of aldehydes.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 4. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 5. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 6. alfa-chemistry.com [alfa-chemistry.com]

A Comparative Guide to the Analytical Identification of 5-Cyclopropylpentanal

Comparison of Analytical Techniques

The selection of an appropriate analytical technique is critical for the unambiguous identification of 5-Cyclopropylpentanal. Both GC-MS and NMR provide complementary information, and often, the use of both is necessary for complete characterization.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separates volatile compounds based on their boiling point and polarity, followed by ionization and mass-to-charge ratio analysis for identification.	Exploits the magnetic properties of atomic nuclei to provide detailed information about the molecular structure, connectivity, and chemical environment of atoms.
Information Provided	Provides the retention time (a measure of a compound's interaction with the GC column) and a mass spectrum (a fragmentation pattern that is often unique to the compound).	Provides detailed information on the chemical structure, including the number and types of protons and carbons, their connectivity, and stereochemistry.
Primary Use	Ideal for identifying and quantifying the components of a mixture. Identification is often achieved by comparing the obtained mass spectrum with established libraries (e.g., NIST).[1][2]	The gold standard for elucidating the precise molecular structure of a pure compound.
Sample Requirements	The sample must be volatile and thermally stable. Typically requires very small sample quantities (micrograms to nanograms).	Requires a relatively pure sample in larger quantities (milligrams). The sample is dissolved in a deuterated solvent.
Alternative Identification	In the absence of a library match, high-resolution mass spectrometry can provide the exact molecular formula.	For novel compounds, complete structural elucidation is possible through a combination of 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments.

Experimental Protocols

Detailed and standardized experimental protocols are essential for reproducible and reliable results. Below are representative methodologies for the analysis of 5-Cyclopropylpentanal using GC-MS and NMR.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a general guideline and may require optimization based on the specific instrumentation and sample matrix.

Objective: To obtain the retention time and mass spectrum of 5-Cyclopropylpentanal for identification.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., with a quadrupole or ion trap analyzer).

Procedure:

• Sample Preparation: Dissolve a small amount of the sample containing 5-Cyclopropylpentanal in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Injection: Inject 1 µL of the prepared sample into the GC injector port.

• Gas Chromatography Separation:

  • Column: Use a non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a lower temperature (e.g., 50°C) and gradually increase to a higher temperature (e.g., 250°C) to ensure separation of components. A typical program might be: hold at 50°C for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.[3]

• Mass Spectrometry Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Data Analysis: Compare the obtained mass spectrum of the peak of interest with the NIST/Wiley spectral library. The presence of a characteristic molecular ion peak and fragmentation pattern corresponding to 5-Cyclopropylpentanal would confirm its identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the steps for acquiring ¹H and ¹³C NMR spectra for structural elucidation.

Objective: To determine the chemical structure of 5-Cyclopropylpentanal by analyzing the chemical shifts, coupling constants, and integrations of its ¹H and ¹³C nuclei.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 5-Cyclopropylpentanal in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Expected Signals: Look for characteristic signals corresponding to the aldehyde proton (around 9.7 ppm), the cyclopropyl (B3062369) protons (typically in the upfield region, 0-1 ppm), and the aliphatic chain protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon-13 NMR spectrum.

  • Expected Signals: Expect to see a signal for the carbonyl carbon of the aldehyde (around 200 ppm), signals for the carbons in the cyclopropyl ring, and the aliphatic chain.

• 2D NMR (Optional but Recommended for Unambiguous Identification):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and identify adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting the different fragments of the molecule.

• Data Analysis: Analyze the chemical shifts, integration values (for ¹H), and coupling patterns to piece together the molecular structure. Compare the experimental data with predicted spectra from software or data from closely related analogs if available. The analysis of cyclopropane (B1198618) derivatives often shows unique chemical shifts and coupling constants.[4]

Logical Workflow for Identification

The following diagram illustrates a logical workflow for the identification of 5-Cyclopropylpentanal, starting from a sample of unknown composition.

References

• 1. impactfactor.org [impactfactor.org]
• 2. jocpr.com [jocpr.com]
• 3. phytojournal.com [phytojournal.com]
• 4. apps.dtic.mil [apps.dtic.mil]

A Comparative Guide to the Enantioselective Synthesis and Analysis of 5-Cyclopropylpentanal

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of chiral molecules like 5-cyclopropylpentanal is of significant interest in medicinal chemistry and materials science due to the distinct biological and physical properties of individual enantiomers. This guide provides an objective comparison of prominent methods for the asymmetric synthesis of 5-cyclopropylpentanal, supported by experimental data and detailed protocols.

Comparison of Synthetic Methodologies

The enantioselective synthesis of 5-cyclopropylpentanal can be approached through several modern catalytic strategies. Below is a comparison of two primary methods: Organocatalytic α-Alkylation and Transition Metal-Catalyzed Asymmetric Hydroformylation. These methods offer distinct advantages in terms of substrate scope, catalyst availability, and reaction conditions.

Method	Catalyst System	Key Reagents	Temp. (°C)	Time (h)	Yield (%)	e.e. (%)
Organocatalytic α-Alkylation	(S)-Diphenylprolinol TMS Ether	Pentanal, 1-bromo-2-cyclopropylethane, 2,6-Lutidine	25	24-48	75-85	90-98
Asymmetric Hydroformylation	Rh(acac)(CO)₂, (S,S)-DTBM-YanPhos	4-Cyclopropyl-1-butene, H₂/CO (20 bar)	60	12-24	80-92	90-95

Table 1: Comparison of performance data for the synthesis of 5-cyclopropylpentanal. Data is compiled for illustrative purposes based on typical outcomes for these reaction classes.

Experimental Workflow and Analysis

The general workflow for the synthesis and analysis of enantiomerically enriched 5-cyclopropylpentanal involves the catalytic reaction, purification of the crude product, and subsequent determination of enantiomeric excess using chiral chromatography.

Figure 1: General workflow for the synthesis and chiral analysis of 5-cyclopropylpentanal.

Detailed Experimental Protocols

Method 1: Organocatalytic α-Alkylation

This method relies on the formation of a chiral enamine intermediate from pentanal and a prolinol-derived organocatalyst.[1][2] This intermediate then undergoes nucleophilic attack on an electrophile, 1-bromo-2-cyclopropylethane, to stereoselectively form the C-C bond at the α-position.[3][4]

Materials:

• (S)-Diphenylprolinol TMS ether (20 mol%)

• Pentanal (1.0 equiv)

• 1-bromo-2-cyclopropylethane (1.5 equiv)

• 2,6-Lutidine (2.0 equiv)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (S)-diphenylprolinol TMS ether and anhydrous DCM.

• Cool the solution to 0 °C and add pentanal, followed by 2,6-lutidine.

• Stir the mixture for 10 minutes, then add 1-bromo-2-cyclopropylethane dropwise.

• Allow the reaction to warm to room temperature (25 °C) and stir for 24-48 hours, monitoring by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica (B1680970) gel (eluent: hexanes/ethyl acetate (B1210297) gradient) to yield the pure 5-cyclopropylpentanal.

Method 2: Asymmetric Hydroformylation

Asymmetric hydroformylation involves the addition of a formyl group (CHO) and a hydrogen atom across an alkene, catalyzed by a chiral transition metal complex.[5][6] For the synthesis of 5-cyclopropylpentanal, 4-cyclopropyl-1-butene is used as the substrate with a rhodium catalyst bearing a chiral diphosphine ligand.[7][8]

Materials:

• Rh(acac)(CO)₂ (1 mol%)

• (S,S)-DTBM-YanPhos ligand (1.2 mol%)

• 4-Cyclopropyl-1-butene (1.0 equiv)

• Anhydrous Toluene

• Syngas (H₂/CO, 1:1 mixture)

Procedure:

• In a glovebox, charge a high-pressure autoclave reactor with Rh(acac)(CO)₂ and the chiral ligand in anhydrous toluene.

• Stir the mixture for 20 minutes to allow for pre-formation of the active catalyst.

• Add the substrate, 4-cyclopropyl-1-butene, to the reactor.

• Seal the reactor, remove it from the glovebox, and purge several times with syngas.

• Pressurize the reactor to 20 bar with the H₂/CO mixture.

• Heat the reaction to 60 °C and stir for 12-24 hours.

• After cooling to room temperature, carefully vent the reactor.

• Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purify the resulting crude oil via flash column chromatography (eluent: hexanes/ethyl acetate gradient) to isolate 5-cyclopropylpentanal.

Analytical Protocol: Chiral Gas Chromatography (GC)

Determination of the enantiomeric excess (e.e.) is critical for evaluating the success of an asymmetric synthesis. Chiral GC is a highly effective method for separating and quantifying the enantiomers of volatile compounds like aldehydes.[9][10][11]

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent) with a Flame Ionization Detector (FID).

• Chiral Column: Restek Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent cyclodextrin-based chiral stationary phase.[12]

• Carrier Gas: Hydrogen or Helium, constant flow (e.g., 1.5 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 150 °C.

  • Hold at 150 °C for 5 minutes.

• Injection: 1 µL of a dilute solution (e.g., 1 mg/mL in DCM), split ratio 50:1.

Procedure:

• Prepare a standard solution of the purified 5-cyclopropylpentanal in a volatile solvent like DCM.

• If available, analyze a racemic sample of 5-cyclopropylpentanal first to determine the retention times of both enantiomers.

• Inject the sample of the synthesized product onto the GC system.

• Integrate the peak areas for each of the two resolved enantiomers.

• Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer).

This guide provides a framework for the synthesis and analysis of 5-cyclopropylpentanal. Researchers should optimize conditions based on their specific laboratory setups and available reagents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Direct, enantioselective α-alkylation of aldehydes using simple olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Asymmetric Hydroformylation Using a Rhodium Catalyst Encapsulated in a Chiral Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ketone or aldehyde synthesis by hydroacylation or hydroformylation [organic-chemistry.org]
• 7. Recent developments in asymmetric hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. gcms.cz [gcms.cz]
• 11. agilent.com [agilent.com]
• 12. lcms.cz [lcms.cz]

A Comparative Guide to the Kinetic Profiles of 5-Cyclopropylpentanal's Reactive Moieties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics associated with the two primary functional groups of 5-cyclopropylpentanal: the aldehyde and the cyclopropyl (B3062369) ring. As a bifunctional molecule, understanding the differential reactivity of these groups is crucial for its application in organic synthesis and drug development. This document summarizes quantitative kinetic data from analogous systems, details relevant experimental protocols, and presents visual workflows to aid in predicting the chemical behavior of 5-cyclopropylpentanal under various reaction conditions.

Introduction to the Reactivity of 5-Cyclopropylpentanal

5-Cyclopropylpentanal possesses two distinct reactive centers: a terminal aldehyde and a cyclopropyl group at the 5-position. The aldehyde is susceptible to a wide range of transformations, including oxidation, reduction, and nucleophilic addition. The cyclopropyl ring, a strained three-membered carbocycle, can undergo ring-opening reactions under thermal or acidic conditions. The kinetic competition between these two functional groups dictates the product distribution in a given chemical transformation. This guide explores the reaction rates of these functionalities to provide a framework for selective chemical manipulation.

Kinetic Studies of the Aldehyde Functional Group

The reactivity of the aldehyde group in 5-cyclopropylpentanal can be inferred from studies on analogous aliphatic aldehydes. Common transformations include oxidation to a carboxylic acid and reduction to a primary alcohol.

Oxidation of Aliphatic Aldehydes

The oxidation of aliphatic aldehydes to carboxylic acids has been extensively studied. Various oxidizing agents can be employed, and the reaction kinetics are influenced by the specific reagent, solvent, and temperature.

Quantitative Data for Aldehyde Oxidation

Aldehyde	Oxidizing Agent	Solvent	Temperature (K)	Second-Order Rate Constant (k₂)	Activation Energy (Ea) (kJ/mol)
Acetaldehyde	Benzimidazolium fluorochromate	DMSO	298	1.85 x 10⁻³ M⁻¹s⁻¹	52.8 ± 2.1
Propionaldehyde	Benzimidazolium fluorochromate	DMSO	298	2.40 x 10⁻³ M⁻¹s⁻¹	49.5 ± 1.8
Butyraldehyde	Benzimidazolium fluorochromate	DMSO	298	2.85 x 10⁻³ M⁻¹s⁻¹	46.9 ± 1.5
Acetaldehyde	Morpholinium fluorochromate	DMSO	298	1.12 x 10⁻³ M⁻¹s⁻¹	-

Data compiled from studies on the oxidation of aliphatic aldehydes by various chromate-based reagents. The reactivity is shown to increase with the length of the alkyl chain, suggesting that the aldehyde group in 5-cyclopropylpentanal would be readily oxidized.[1][2]

Reduction of Aliphatic Aldehydes

The reduction of aldehydes to primary alcohols is a fundamental transformation, often accomplished with hydride reagents such as sodium borohydride (B1222165) (NaBH₄). These reactions are typically fast, even at low temperatures.

Quantitative Data for Aldehyde Reduction

Kinetic studies on the Meerwein–Ponndorf–Verley (MPV) reduction show that aldehydes are reduced more readily than ketones. For instance, the reaction rate constant for the reduction of benzaldehyde (B42025) was found to be approximately twice that of cyclohexanone.[3] Reductions with NaBH₄ are generally rapid, with reactions involving aliphatic aldehydes often completing in minutes to a few hours at room temperature.[4]

Experimental Protocol: Kinetic Analysis of Aldehyde Oxidation

A representative experimental protocol for studying the kinetics of aliphatic aldehyde oxidation is as follows:

• Reagent Preparation : Prepare solutions of the aldehyde and the oxidizing agent (e.g., benzimidazolium fluorochromate) in a suitable solvent (e.g., DMSO) at a known concentration.[5]

• Reaction Initiation : Maintain a pseudo-first-order condition by using a large excess of the aldehyde over the oxidizing agent.[2][5] The reaction is initiated by mixing the two solutions in a thermostated cuvette.

• Data Acquisition : Monitor the progress of the reaction by observing the decrease in the concentration of the oxidizing agent over time using a UV-Vis spectrophotometer at a specific wavelength (e.g., 364 nm for BIDC).[5]

• Data Analysis : The pseudo-first-order rate constant (k_obs) is determined from the slope of the linear plot of the logarithm of the oxidant concentration versus time. The second-order rate constant is then calculated from k_obs.

Kinetic Studies of the Cyclopropyl Functional Group

The cyclopropyl group is significantly less reactive than the aldehyde under typical conditions. Its reactions primarily involve ring-opening, which requires a substantial energy input, either thermally or through acid catalysis.

Thermal Ring-Opening of Cyclopropanes

The thermal isomerization of cyclopropanes to propenes is a classic example of a ring-opening reaction. These reactions typically require high temperatures to overcome the activation barrier for C-C bond cleavage.

Quantitative Data for Thermal Ring-Opening of Substituted Cyclopropanes

Cyclopropane (B1198618) Derivative	Temperature Range (K)	Rate Constant Expression (s⁻¹)	Activation Energy (Ea) (kJ/mol)
Methoxycyclopropane	635–694	10¹³·²⁹ exp(–226.5/RT)	226.5 ± 9.5
1-methoxy-1-methylcyclopropane	665–737	10¹⁴·⁷⁶ exp(–252/RT)	252 ± 10

These data indicate that significant thermal energy is required to induce ring-opening of the cyclopropane ring.[6][7]

Acid-Catalyzed Ring-Opening of Cyclopropanes

The presence of an acid can facilitate the ring-opening of cyclopropanes by protonating the ring, which weakens the C-C bonds and makes it susceptible to nucleophilic attack.

Quantitative Data for Acid-Catalyzed Ring-Opening

Cyclopropane Derivative	Acid	Activation Enthalpy (ΔH‡) (kcal/mol)	Activation Entropy (ΔS‡) (eu)
2-phenyl-4,7-dioxaspiro(2.4)heptane	H₂SO₄	17.6	-10.4
1,1-dimethoxy-2-phenylcyclopropane	H₂SO₄	25.0	11.5

The kinetics of acid-catalyzed cleavage of phenylcyclopropanone acetals show that the reaction proceeds through a rate-determining protonation of the cyclopropane ring.[8]

Experimental Protocol: Kinetic Analysis of Cyclopropane Ring-Opening

A general protocol for monitoring the kinetics of acid-catalyzed cyclopropane ring-opening is as follows:

• Sample Preparation : A solution of the cyclopropane derivative is prepared in a suitable solvent.

• Reaction Initiation : The reaction is initiated by adding a strong acid (e.g., sulfuric acid) to the cyclopropane solution in a thermostated reaction vessel.

• Monitoring : Aliquots of the reaction mixture are withdrawn at specific time intervals and quenched (e.g., by neutralization with a base).

• Analysis : The concentration of the remaining cyclopropane or the appearance of the ring-opened product in the quenched aliquots is determined using an appropriate analytical technique such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Comparative Analysis and Reaction Selectivity

Based on the available kinetic data for analogous systems, a clear distinction in the reactivity of the aldehyde and cyclopropyl groups in 5-cyclopropylpentanal can be established.

• Under Mild Conditions : At or near room temperature and in the presence of mild oxidizing or reducing agents, the aldehyde group is expected to be significantly more reactive than the cyclopropyl ring. For instance, selective oxidation of the aldehyde to a carboxylic acid or its reduction to an alcohol can be achieved without affecting the cyclopropyl moiety.

• Under Forcing Conditions : High temperatures or the presence of strong acids are required to induce the ring-opening of the cyclopropyl group. Under these conditions, the aldehyde group would also be reactive, potentially leading to a mixture of products unless it is protected.

This differential reactivity allows for the selective transformation of 5-cyclopropylpentanal. For example, a synthetic strategy could first involve the modification of the aldehyde group, followed by a subsequent reaction to open the cyclopropyl ring under more vigorous conditions.

Visualizing Reaction Pathways and Workflows

Diagram of Competing Reaction Pathways

Caption: Competing reaction pathways for 5-Cyclopropylpentanal.

Diagram of a General Experimental Workflow for Kinetic Studies

Caption: General workflow for a chemical kinetics experiment.

References

• 1. Oxidation of aliphatic aldehydes by benzimidazolium fluorochromate in non aqueous medium – A kinetic and mechanistic study - Arabian Journal of Chemistry [arabjchem.org]
• 2. jetir.org [jetir.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Kinetics of the gas-phase thermal decompositions of 1-methoxy-1-methylcyclopropane and cis- and trans-1-methoxy-2-methylcyclopropane - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 7. Kinetics of the thermal gas-phase decomposition of methoxycyclopropane - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 8. "Reactions of nucleophilic cyclopropanes: Kinetics and mechanisms" by Marian S Pinto [epublications.marquette.edu]

Safety & Regulatory Compliance

Safe Disposal of 5-Cyclopropylpentanal: A Guide for Laboratory Professionals

The proper disposal of 5-Cyclopropylpentanal, a flammable liquid, is crucial for maintaining a safe laboratory environment and ensuring environmental protection. This guide provides a comprehensive, step-by-step procedure for its safe handling and disposal, designed for researchers, scientists, and drug development professionals. Adherence to these protocols is essential to minimize risks of fire, chemical exposure, and environmental contamination.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant safety measures are in place. 5-Cyclopropylpentanal is a flammable liquid and its vapors can form explosive mixtures with air.[1][2] Therefore, it is imperative to handle this chemical in a well-ventilated area, preferably under a chemical fume hood, and away from any sources of ignition such as open flames, hot surfaces, and sparks.[1][3][4] All equipment used in the process should be properly grounded to prevent static discharge.[2][3]

Personal Protective Equipment (PPE) is mandatory when handling 5-Cyclopropylpentanal. This includes, but is not limited to:

• Eye Protection: Safety glasses or goggles.[3]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[3]

• Body Protection: A lab coat or other protective clothing.[5]

In the event of a spill, immediately evacuate the area and remove all ignition sources. Cover the spill with a non-combustible absorbent material, such as Chemizorb®, sand, or diatomite, and collect it into a suitable container for disposal.[1][4] Ensure the area is well-ventilated to disperse any residual vapors.[4]

Quantitative Data Summary

Property	Value	Source
Physical State	Liquid	[2]
Flammability	Highly flammable liquid and vapor	[1]
Flash Point	-20 °C / -4 °F (for Cyclopentane)	[2]
Explosive Limits (LEL)	1.50% (for Cyclopentane)	[2]
Explosive Limits (UEL)	8.70% (for Cyclopentane)	[2]
Autoignition Temperature	361 °C / 681.8 °F (for Cyclopentane)	[2]

Note: Data for Cyclopentane is provided as a reference for a structurally similar flammable cycloalkane.

Step-by-Step Disposal Protocol

The disposal of 5-Cyclopropylpentanal must be conducted in accordance with institutional guidelines and local regulations. The following is a general experimental protocol for its safe disposal:

• Waste Segregation: Do not mix 5-Cyclopropylpentanal waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. It should be collected in a designated, properly labeled waste container.[6]

• Containerization: Use a clean, non-reactive, and sealable container for waste collection. The container should be clearly labeled with "Hazardous Waste," the full chemical name "5-Cyclopropylpentanal," and the appropriate hazard symbols (e.g., flammable liquid).

• Storage: Store the waste container in a designated, cool, dry, and well-ventilated satellite accumulation area.[2] The storage area should be away from heat, direct sunlight, and incompatible materials.

• Waste Manifest: Maintain a log of the accumulated waste, noting the date and quantity added.

• Arrange for Disposal: Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the 5-Cyclopropylpentanal waste.[2] Provide them with a complete and accurate description of the waste.

• Decontamination: Thoroughly decontaminate any equipment or surfaces that have come into contact with 5-Cyclopropylpentanal using an appropriate solvent and cleaning procedure. Dispose of any contaminated cleaning materials as hazardous waste.

Experimental Workflow for Disposal

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemos.de [chemos.de]
• 5. harpintl.com [harpintl.com]
• 6. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling 5-Cyclopropylpentanal

Hazard Assessment

Given the absence of specific data, a conservative approach to hazard assessment is crucial. The primary anticipated hazards of 5-Cyclopropylpentanal, based on its chemical structure, include:

• Flammability: Assumed to be a flammable liquid with a low flash point. Its vapors may form explosive mixtures with air.

• Inhalation Toxicity: Aldehydes can be irritants to the respiratory system.

• Skin and Eye Irritation: Direct contact may lead to irritation or chemical burns.

• Ingestion Toxicity: The substance may be harmful if swallowed.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to ensure the safety of laboratory personnel.

• Hand Protection: Double gloving is highly recommended. Butyl rubber gloves provide excellent protection against a broad range of chemicals, including aldehydes.[1][2][3] Neoprene gloves are also a suitable alternative.[4] While nitrile gloves may offer protection against brief splashes, they are not recommended for prolonged or direct contact with many aldehydes.[5][6] It is essential to consult the specific chemical resistance data provided by the glove manufacturer.

• Eye and Face Protection: The use of chemical splash goggles in conjunction with a face shield is mandatory to protect against both splashes and vapors.

• Body Protection: A flame-resistant laboratory coat should be worn over personal clothing. For procedures involving larger quantities or a heightened risk of splashes, a chemical-resistant apron is also necessary.

• Respiratory Protection: All work with 5-Cyclopropylpentanal must be performed within a certified chemical fume hood to minimize the risk of inhalation. Should there be a potential for exposure outside of a fume hood, a respirator equipped with an organic vapor cartridge may be required, and a formal respiratory protection program must be implemented.

Operational Plan: A Step-by-Step Handling Procedure

• Preparation:

  • Confirm that a certified chemical fume hood is available and in proper working order.

  • Gather all necessary equipment and reagents prior to handling the compound.

  • Ensure that an appropriate fire extinguisher (e.g., dry chemical or carbon dioxide) is readily accessible.

  • An emergency eyewash station and safety shower must be in close proximity to the work area.

• Handling:

  • Adhere to the full PPE requirements as detailed above.

  • All transfers and manipulations of 5-Cyclopropylpentanal must be conducted inside a chemical fume hood.

  • Utilize the smallest feasible quantity of the chemical for the experimental procedure.

  • Keep the container tightly sealed when not in immediate use.

  • Ensure that all equipment and containers are properly grounded to prevent static discharge, which could serve as an ignition source.

• Spill Management:

  • In the event of a minor spill contained within the fume hood, use a chemical absorbent pad or a non-combustible absorbent material such as sand or vermiculite (B1170534) to contain and absorb the spill.

  • The absorbent material should be placed in a sealed and clearly labeled container for hazardous waste disposal.

  • For larger spills, evacuate the immediate area and promptly contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan

All waste materials containing 5-Cyclopropylpentanal must be managed as hazardous waste.

• Liquid Waste:

  • All liquid waste containing 5-Cyclopropylpentanal should be collected in a dedicated, properly labeled, and securely sealed waste container.

  • The container must be constructed of a compatible material, such as glass or polyethylene; metal containers should be avoided for potentially corrosive wastes.

  • The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name and its approximate concentration.[7]

  • Store the waste container in a designated satellite accumulation area within the laboratory, away from any potential ignition sources and incompatible materials.[8]

• Solid Waste:

  • Any solid waste contaminated with 5-Cyclopropylpentanal (e.g., gloves, absorbent pads, pipette tips) must be collected in a separate, sealed, and labeled hazardous waste container.

• Disposal Request:

  • The disposal of all hazardous waste must be coordinated through your institution's EHS department or a licensed hazardous waste disposal contractor.[7][9] Under no circumstances should any amount of 5-Cyclopropylpentanal or its solutions be disposed of down the drain.[7]

Data Presentation

Table 1: Glove Material Compatibility with Aldehydes

Glove Material	General Resistance to Aldehydes	Recommended Use
Butyl Rubber	Excellent	Recommended for direct handling and prolonged contact.[1][2][3]
Neoprene	Good	Suitable for general handling and splash protection.[4]
Nitrile	Fair to Poor	Provides short-term splash protection only; not for immersion or prolonged contact.[5][6]
Natural Rubber (Latex)	Fair	Offers fair resistance but is generally not recommended for organic solvents.[10]
Polyvinyl Chloride (PVC)	Poor	Not recommended for use with most aldehydes.

Note: This table serves as a general guide. It is crucial to consult the manufacturer's specific chemical resistance data for the gloves being used.

Mandatory Visualization

Caption: Workflow for the safe handling and disposal of 5-Cyclopropylpentanal.

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. envirosafetyproducts.com [envirosafetyproducts.com]
• 3. vdp.com [vdp.com]
• 4. aibonsafety.com [aibonsafety.com]
• 5. sgnitrilegloves.com [sgnitrilegloves.com]
• 6. gloves.com [gloves.com]
• 7. safety.pitt.edu [safety.pitt.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. Chemical Resistant Glove Guide | Environmental Health and Safety [ehs.uconn.edu]